Vitamin K2(5)-D7

Core Science & Biosynthesis

The Gold Standard: A Technical Guide to Vitamin K2 Stable Isotope Standards in Research and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction to Vitamin K2 and the Imperative for Precise Quantification

Vitamin K2, a family of fat-soluble vitamins known as menaquinones (MKs), is increasingly recognized for its pivotal roles in human health, extending far beyond its traditional association with blood coagulation.[1] Emerging evidence underscores its importance in bone metabolism, cardiovascular health, and cellular energy pathways.[2][3] The biological activity of Vitamin K2 is intrinsically linked to its function as a cofactor for the enzyme γ-glutamyl carboxylase (GGCX), which catalyzes the post-translational modification of specific glutamate (B1630785) (Glu) residues into γ-carboxyglutamate (Gla) residues on Vitamin K-dependent proteins (VKDPs).[4][5] This carboxylation is critical for the biological function of key proteins such as osteocalcin (B1147995) in bone and Matrix Gla Protein (MGP) in preventing vascular calcification.[2][6][7]

Given the growing interest in the therapeutic potential of Vitamin K2, particularly the long-chain menaquinones like MK-7 for their higher bioavailability, the need for accurate and precise quantification methods in complex biological matrices is paramount.[8] Stable isotope dilution analysis coupled with mass spectrometry (MS) has emerged as the gold standard for this purpose.[1] This technique utilizes stable isotope-labeled internal standards, which are chemically identical to the analyte of interest but have a different mass due to the incorporation of heavy isotopes like deuterium (B1214612) (²H or D).[1] The use of deuterated Vitamin K2 standards, such as Menaquinone-7-d7 (MK-7-d7), allows for the correction of matrix effects and variations in sample preparation and instrument response, thereby ensuring the highest level of accuracy and precision in quantitative analysis.[8] This technical guide provides an in-depth overview of Vitamin K2 stable isotope standards, their application, and the associated analytical methodologies.

The Principle of Stable Isotope Dilution for Vitamin K2 Analysis

Stable isotope dilution (SID) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to a sample. The underlying principle is that the stable isotope-labeled standard behaves identically to the endogenous analyte throughout the entire analytical process, from extraction and purification to ionization and detection by mass spectrometry. Because the mass spectrometer can differentiate between the analyte and the internal standard based on their mass-to-charge (m/z) ratio, the ratio of their signal intensities can be used to accurately calculate the concentration of the endogenous analyte, even if there are losses during sample preparation or fluctuations in instrument performance.

For Vitamin K2 analysis, deuterated standards such as d7-phylloquinone (for Vitamin K1), d7-menaquinone-4 (d7-MK-4), and d7-menaquinone-7 (d7-MK-7) are commonly employed.[8]

Experimental Protocols: Quantification of Vitamin K2 in Human Serum using LC-MS/MS

The following protocol provides a detailed methodology for the quantification of Vitamin K1, MK-4, and MK-7 in human serum using stable isotope dilution LC-MS/MS. This protocol is a composite based on methodologies described in the scientific literature.[8][9]

Materials and Reagents

• Analytes and Internal Standards:

  • Phylloquinone (Vitamin K1), Menaquinone-4 (MK-4), Menaquinone-7 (B21479) (MK-7)

  • Deuterated internal standards: Phylloquinone-d7 (K1-d7), Menaquinone-4-d7 (MK-4-d7), Menaquinone-7-d7 (MK-7-d7)

• Solvents and Chemicals:

  • Methanol (B129727) (LC-MS grade)

  • Ethanol (B145695) (analytical grade)

  • Isopropanol (LC-MS grade)

  • n-Hexane (LC-MS grade)

  • Ammonium (B1175870) fluoride

  • Water (LC-MS grade)

  • Formic acid

• Solid Phase Extraction (SPE) Cartridges: Oasis HLB or equivalent

• Human Serum: Pooled human serum for calibration standards and quality controls (can be made vitamin K-free by UV light exposure).[8]

Preparation of Stock and Working Solutions

• Stock Solutions (200 ng/mL): Prepare individual stock solutions of Vitamin K1, MK-4, and MK-7 in ethanol.

• Internal Standard Stock Solution (500 ng/mL): Prepare a combined stock solution of K1-d7, MK-4-d7, and MK-7-d7 in ethanol.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solutions in pooled, vitamin K-free human serum to create calibration standards.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations by spiking pooled, vitamin K-free human serum with the analyte stock solutions.

Sample Preparation

• Spiking: To 500 µL of serum sample (unknown, calibrator, or QC), add a known amount of the internal standard working solution.

• Protein Precipitation: Add 1.5 mL of ethanol to the spiked serum, vortex for 1 minute, and centrifuge.

• Liquid-Liquid Extraction (LLE): Add 4 mL of n-hexane to the supernatant, vortex for 1 minute, and centrifuge.

• Evaporation: Transfer the upper organic layer (n-hexane) to a clean tube and evaporate to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in 200 µL of a 1:3 mixture of water and methanol.

• Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Chromatographic Column: A C18 reversed-phase column (e.g., Kinetex EVO C18) is suitable for separating the hydrophobic vitamin K analogues.

• Mobile Phases:

  • Mobile Phase A: Water/methanol (50/50, v/v) with 0.1% ammonium fluoride.[8]

  • Mobile Phase B: 100% methanol with 0.1% ammonium fluoride.[8]

• Gradient Elution: A gradient program is used to separate the analytes.

• Mass Spectrometry Detection: The mass spectrometer is operated in positive ion mode using Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for each analyte and its deuterated internal standard.

Quantitative Data Presentation

The following tables summarize key quantitative data from published LC-MS/MS methods for Vitamin K2 analysis using stable isotope standards.

Table 1: LC-MS/MS Method Performance for Vitamin K Quantification

Analyte	LLOQ (ng/mL)	Intra-assay CV (%)	Inter-assay CV (%)	Recovery (%)	Reference
Vitamin K1	0.03	2.3 - 10.4	7.4 - 12.8	102.6 - 108.3	[8]
MK-4	0.05	3.2 - 14.3	8.7 - 15.2	94.0 - 108.7	[8]
MK-7	0.03	6.0 - 11.1	7.2 - 13.2	100.6 - 106.7	[8]

| K2MK-7 | 0.10 | - | - | 89 - 97 |[10] |

LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation

Table 2: MRM Transitions for Vitamin K2 and Deuterated Standards

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Vitamin K1	451.3	187.1
K1-d7	458.3	194.1
MK-4	445.3	187.1
MK-4-d7	452.3	194.1
MK-7	649.5	187.1

| MK-7-d7 | 656.5 | 194.1 |

Data compiled from various sources and represents typical values.

Visualization of Key Pathways and Workflows

Vitamin K Carboxylation Cycle

References

• 1. A concise review of quantification methods for determination of vitamin K in various biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin K Dependent Proteins and the Role of Vitamin K2 in the Modulation of Vascular Calcification: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Insights into vitamin K-dependent carboxylation: home field advantage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Osteocalcin and matrix Gla protein: vitamin K-dependent proteins in bone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. LC–MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. mdpi.com [mdpi.com]

The Pharmacokinetic Profile of Vitamin K2(5)-D7: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetic profile of Vitamin K2(5)-D7. It is important to note that Vitamin K2(5)-D7, a deuterated form of Menaquinone-5 (MK-5), is primarily utilized as a stable isotope-labeled internal standard in analytical chemistry for the precise quantification of its non-deuterated counterpart, MK-5, in biological matrices.[1][2][3] For the purposes of this guide, its pharmacokinetic profile is considered identical to that of the endogenous Menaquinone-5 (MK-5).

While specific pharmacokinetic data for MK-5 is limited in publicly available literature, this guide will extrapolate its profile based on the well-documented pharmacokinetics of other Vitamin K2 analogs, particularly the long-chain menaquinones such as Menaquinone-7 (MK-7).[4][5][6]

Introduction to Vitamin K2 and its Analogs

Vitamin K is a family of fat-soluble vitamins essential for several physiological processes, including blood coagulation, bone metabolism, and the inhibition of vascular calcification.[7] The two primary natural forms are phylloquinone (Vitamin K1), found in leafy green vegetables, and menaquinones (Vitamin K2), which are a series of compounds with varying isoprenoid side chain lengths (designated as MK-n).[6][7] Menaquinones are found in fermented foods and are also synthesized by gut bacteria.[7] The length of the side chain significantly influences the pharmacokinetic properties of the menaquinone.[5][6]

Pharmacokinetic Profile: ADME

The journey of Vitamin K2 through the body can be described by four main processes: Absorption, Distribution, Metabolism, and Excretion (ADME).[8][9][10]

Absorption

Being a fat-soluble vitamin, the absorption of Vitamin K2 is dependent on the presence of dietary fats, bile salts, and pancreatic enzymes.[7] In the small intestine, menaquinones are incorporated into mixed micelles and absorbed by enterocytes.[7] The bioavailability of menaquinones, particularly the longer-chain variants like MK-7, is generally higher and more sustained compared to Vitamin K1 from vegetables.[11]

Distribution

Following absorption, Vitamin K2 is packaged into chylomicrons and transported via the lymphatic system to the liver.[7] From the liver, it is redistributed to the systemic circulation primarily within lipoproteins. While Vitamin K1 is predominantly carried by triglyceride-rich lipoproteins (TRLs), longer-chain menaquinones like MK-7 and likely MK-5 are transported by both TRLs and low-density lipoproteins (LDL).[11] This difference in lipoprotein carriers contributes to the wider extra-hepatic distribution of long-chain menaquinones to tissues such as bone and the arterial wall.[6][11]

Metabolism

Vitamin K undergoes a cyclic metabolic process in the liver and other tissues known as the Vitamin K cycle. This cycle is crucial for its function as a cofactor for the enzyme gamma-glutamyl carboxylase, which activates Vitamin K-dependent proteins. The metabolism of the side chain of menaquinones is less well-characterized but is believed to involve shortening.

Excretion

Metabolites of Vitamin K are primarily excreted in the feces via bile, with a smaller portion eliminated in the urine.[7] Longer-chain menaquinones, such as MK-7, have a significantly longer half-life (in the order of days) compared to Vitamin K1 and the shorter-chain MK-4 (in the order of hours).[6] This prolonged circulation time is a key characteristic of menaquinones like MK-5 and MK-7.[5][6]

Quantitative Pharmacokinetic Data

Parameter	Formulation	Dose	Tmax (hours)	Cmax (ng/mL)	24h-AUC (ng/mL*h)	Reference
MK-7	Tablets	100 µg	~6	~1.6 - 1.9	~21 - 23	[12]
MK-7	Capsules	100 µg	~2 - 4	-	-	[5]
MK-7	Natto	360 µg	~6	-	~63 - 66	[12]

Tmax: Time to reach maximum plasma concentration; Cmax: Maximum plasma concentration; AUC: Area under the curve.

Experimental Protocols

The primary application of Vitamin K2(5)-D7 is as an internal standard in bioanalytical methods for the quantification of MK-5. The use of a stable isotope-labeled internal standard is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) as it corrects for matrix effects and variations during sample processing and instrument response.[1]

General Protocol for Quantification of Menaquinones in Human Plasma using a Deuterated Internal Standard

1. Sample Preparation (Protein Precipitation & Liquid-Liquid Extraction):

• To a 500 µL aliquot of human plasma in a microcentrifuge tube, add a known concentration of the deuterated internal standard (e.g., Vitamin K2(5)-D7).

• Add 1 mL of a protein precipitating agent (e.g., ice-cold methanol (B129727) or acetonitrile) and vortex thoroughly.

• Centrifuge at high speed (e.g., 10,000 x g for 10 minutes) to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube.

• Perform a liquid-liquid extraction by adding an immiscible organic solvent (e.g., n-hexane).

• Vortex vigorously and centrifuge to separate the layers.

• Carefully collect the organic layer containing the lipids and menaquinones.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., methanol/isopropanol mixture) for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation: Utilize a reverse-phase C18 column with a gradient elution of mobile phases, typically consisting of a mixture of methanol, acetonitrile, and a buffer.

• Mass Spectrometric Detection: Employ a triple quadrupole mass spectrometer operating in positive ion mode with electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI). Monitor specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both the analyte (MK-5) and the internal standard (Vitamin K2(5)-D7).

3. Quantification:

• A calibration curve is generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the known concentrations of the analyte in the calibration standards.

• The concentration of the analyte in the unknown samples is then determined from this calibration curve.[3]

Visualizations

Figure 1: General pathway of Vitamin K2 absorption.

Figure 2: Experimental workflow for Vitamin K2 quantification.

Figure 3: The Vitamin K metabolic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. The role of menaquinones (vitamin K₂) in human health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. Vitamin K – sources, physiological role, kinetics, deficiency, detection, therapeutic use, and toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vitamin K - Health Professional Fact Sheet [ods.od.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. longdom.org [longdom.org]

Metabolic Fate of Deuterated Menaquinone-7 in Animal Models: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the metabolic fate of deuterated menaquinone-7 (B21479) (MK-7), a long-chain vitamin K2 homolog, in various animal models. By leveraging stable isotope labeling, researchers have elucidated the absorption, distribution, conversion, and excretion pathways of dietary MK-7. This document synthesizes key findings, presents quantitative data on tissue distribution, details common experimental protocols, and visualizes the core metabolic pathways and workflows. The central finding is that dietary MK-7, along with other vitamin K forms, serves as a precursor to tissue menaquinone-4 (MK-4), suggesting a common metabolic conversion mechanism.

Introduction to Menaquinone-7 Metabolism

Vitamin K is a family of fat-soluble quinones essential for the post-translational modification of specific proteins, known as Gla-proteins, which are critical for blood coagulation, bone metabolism, and the prevention of arterial calcification[1]. The vitamin K family includes phylloquinone (PK, vitamin K1) from plants and a series of menaquinones (MK-n, vitamin K2) distinguished by the length of their polyisoprenoid side chain[2]. Menaquinone-7 (MK-7) is a long-chain menaquinone found in fermented foods like natto[3].

Understanding the metabolic fate of MK-7 is crucial for evaluating its bioavailability and tissue-specific functions. The use of deuterated MK-7 (e.g., ²H₇MK-7) allows for precise tracing of its absorption, conversion to other vitamers, and distribution throughout the body without altering its fundamental chemical properties[4]. Studies in animal models, primarily rats and mice, have been instrumental in revealing that dietary MK-7 is not stored in tissues in its original form but is largely converted into menaquinone-4 (MK-4)[2][5].

Core Metabolic Pathway: Conversion to Menaquinone-4

A central tenet of vitamin K metabolism is the conversion of various dietary forms, including PK and long-chain menaquinones like MK-7 and MK-9, into tissue MK-4.[2][5]. This conversion is not performed by gut microflora but occurs within the animal's tissues after absorption[3][6].

The widely supported mechanism involves two primary steps[2][3]:

• Side Chain Cleavage: The long isoprenoid side chain of MK-7 is cleaved, likely within the intestine, to produce the common intermediate, menadione (B1676200) (MD, vitamin K3).[3][6]. Evidence for this includes the detection of labeled menadione in the urine and serum of rats fed deuterium-labeled PK[7].

• Reprenylation: The menadione ring is then taken up by peripheral tissues where it is prenylated with a geranylgeranyl group, derived from geranylgeranyl pyrophosphate, to form MK-4.[2]. This step is catalyzed by the enzyme UbiA prenyltransferase domain-containing 1 (UBIAD1)[5][6].

Caption: Conversion pathway of dietary vitamin K forms to tissue MK-4.

Quantitative Data: Tissue Distribution

Studies using deuterated MK-7 confirm that regardless of the dietary vitamin K form administered, MK-4 is the predominant form found in most extrahepatic tissues[2]. After administering an equimolar diet of ²H₇MK-7 to mice, the labeled naphthoquinone ring was identified in the resulting tissue MK-4, confirming its origin from the dietary source[2].

While specific concentrations can vary by sex and tissue, a key finding is that equimolar supplementation of different vitamin K forms (PK, MK-4, MK-7, MK-9) results in equivalent concentrations of MK-4 in most tissues, including the kidney, adipose tissue, reproductive organs, bone, and pancreas[2][5]. This supports the hypothesis of a common conversion pathway. In contrast, the liver tends to accumulate the originally ingested long-chain menaquinone to a greater extent[8].

Table 1: Tissue Distribution of Labeled Menaquinone-4 (²H₇MK-4) in Mice Fed a Diet Containing Deuterated Menaquinone-7 (²H₇MK-7) (This table is a representative summary based on findings from Ellis et al., 2022, which state that equimolar dietary vitamin K precursors result in equivalent tissue MK-4 levels)[2].

Tissue	Predominant Labeled Vitamer Detected	Qualitative Concentration of ²H₇MK-4	Key Observation
Brain	²H₇MK-4	High	MK-4 is the primary form of vitamin K in the brain[5][7].
Kidney	²H₇MK-4	High	Tissue MK-4 levels are similar regardless of the dietary vitamin K precursor[2].
Pancreas	²H₇MK-4	High	Demonstrates efficient conversion of dietary MK-7 to MK-4[2].
Reproductive Organs (Testes/Ovaries)	²H₇MK-4	Moderate-High	Conversion to MK-4 is consistently observed[2][7].
Bone	²H₇MK-4	Moderate	Isotopic labeling confirms dietary MK-7 is a precursor for skeletal MK-4[2].
Adipose Tissue	²H₇MK-4	Moderate	Accumulates MK-4 derived from dietary sources[2].
Liver	²H₇MK-7 and ²H₇MK-4	Low (relative to other tissues)	The liver shows some accumulation of the original dietary MK-7 alongside the converted MK-4[8].
Serum/Plasma	Labeled Menadione, ²H₇MK-7	Very Low / Undetectable	MK-4 is generally not detected in circulation in response to dietary intake[7].

Experimental Protocols

The study of deuterated MK-7 metabolism relies on well-defined animal experiments and highly sensitive analytical techniques.

Animal Study Protocol (Representative)

This protocol is a composite based on methodologies described in studies involving stable isotope-labeled vitamin K in mice and rats[2][7][9].

• Animal Model: C57BL/6 mice or Fischer 344 rats are commonly used. Animals are housed in standard conditions, and protocols are approved by an Institutional Animal Care and Use Committee[2][9].

• Acclimation & Diet: Animals are first acclimated on a vitamin K-sufficient diet (e.g., AIN-93G). They may then be placed on a vitamin K-deficient diet for a period (e.g., 1-2 weeks) to deplete existing stores before the introduction of the labeled diet[2][7].

• Test Diet Formulation: A basal vitamin K-deficient diet mix is supplemented with a precise, equimolar amount of deuterated menaquinone-7 (e.g., 2.2 µmol/kg ²H₇MK-7)[2]. Control groups receive diets with unlabeled vitamin K forms or a deficient diet.

• Administration & Duration: Animals are pair-fed the experimental diets for a set period, typically ranging from 1 to 7 days or longer, to allow for tissue accumulation and metabolism[2][7].

Sample Preparation and Analysis (LC-MS/MS)

Quantification of deuterated and unlabeled vitamin K vitamers is typically performed using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS or LC-MS/MS)[7][9].

• Lipid Extraction: Tissues are homogenized, and lipids are extracted using organic solvents (e.g., hexane, isopropanol, or diethyl ether)[6][9]. An internal standard (such as a different, non-endogenous menaquinone) is added to correct for extraction efficiency.

• Solid-Phase Extraction (SPE): The lipid extract is often purified using SPE to remove interfering compounds before injection into the HPLC system.

• Chromatographic Separation: The extracted vitamers are separated using a C18 or C30 reverse-phase HPLC column.

• Mass Spectrometry Detection: The eluent from the HPLC is introduced into a mass spectrometer, often using atmospheric pressure chemical ionization (APCI) in negative mode[9]. The instrument is set to Single-Ion Recording (SIR) or Multiple Reaction Monitoring (MRM) to specifically detect the mass-to-charge ratios (m/z) of the deuterated and unlabeled forms of MK-7, MK-4, and other relevant vitamers[9].

• Quantification: Concentrations are calculated by comparing the peak areas of the analytes to those of known standards run in parallel.

Caption: A typical experimental workflow for animal studies.

Absorption and Excretion

Absorption: Studies using everted rat intestinal sacs suggest that the absorption of vitamin K2 (menaquinones) in the small and large intestine occurs via a passive, non-saturable diffusion process that is not carrier-mediated or energy-dependent[10][11].

Excretion: Like other vitamin K forms, MK-7 undergoes catabolism primarily in the liver. The process involves an initial ω-hydroxylation of the side chain, followed by progressive shortening via β-oxidation[3]. This results in the formation of carboxylic acid aglycones with 5-carbon and 7-carbon side chains, which are then conjugated (e.g., with glucuronic acid) and excreted in the urine and bile[3][9].

Conclusion for Researchers and Drug Developers

The metabolic fate of deuterated menaquinone-7 in animal models reveals a sophisticated and efficient system for converting various dietary vitamin K forms into tissue-specific MK-4.

Key Takeaways:

• MK-7 is a Pro-Vitamin: For most extrahepatic tissues, dietary MK-7 functions as a pro-vitamin, delivering the menadione ring for local synthesis of MK-4.

• Common Conversion Pathway: The conversion of different vitamin K vitamers to MK-4 appears to be a common, tissue-regulated metabolic pathway, with UBIAD1 as a key enzyme.

• Tissue-Specific Accumulation: While MK-4 is the predominant form in most tissues, the liver can retain some of the originally ingested long-chain MK-7.

• Implications for Development: When developing therapeutics or supplements based on MK-7, it is critical to consider its conversion to MK-4. Efficacy studies should measure tissue MK-4 levels as a key biomarker of vitamin K status and bioavailability, rather than relying solely on circulating MK-7 levels. The use of stable isotope tracers is the gold standard for accurately determining the metabolic fate and tissue distribution of novel vitamin K formulations.

References

• 1. researchgate.net [researchgate.net]
• 2. Multiple Dietary Vitamin K Forms Are Converted to Tissue Menaquinone-4 in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent trends in the metabolism and cell biology of vitamin K with special reference to vitamin K cycling and MK-4 biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Menadione (Vitamin K3) Is a Catabolic Product of Oral Phylloquinone (Vitamin K1) in the Intestine and a Circulating Precursor of Tissue Menaquinone-4 (Vitamin K2) in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Deuterium-Labeled Phylloquinone Has Tissue-Specific Conversion to Menaquinone-4 among Fischer 344 Male Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tissue Distribution of Menaquinone-7 and the Effect of α-Tocopherol Intake on Menaquinone-7 Concentration in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Deuterium-labeled Phylloquinone Fed to α-Tocopherol Injected Rats Demonstrates Sensitivity of Low Phylloquinone-Containing Tissues to Menaquinone-4 Depletion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Colonic absorption of bacterially synthesized vitamin K2 in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Vitamin K2 absorption by rat everted small intestinal sacs - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and Significance of Vitamin K2 Isoforms

For Researchers, Scientists, and Drug Development Professionals

Introduction: Differentiating Vitamin K1 and K2

Vitamin K, a fat-soluble vitamin discovered in 1929, was initially identified for its crucial role in blood coagulation.[1][2] The "K" was assigned by its Danish discoverer, Henrik Dam, from the word "koagulation".[2] It exists in two primary natural forms: phylloquinone (vitamin K1) and menaquinone (vitamin K2).[1][3] While vitamin K1 is predominantly synthesized by plants and is abundant in leafy green vegetables, its primary role is in the hepatic synthesis of coagulation factors.[1][2] Vitamin K2, conversely, is a family of isoforms known as menaquinones (MK-n), which are primarily of bacterial origin and found in fermented foods and animal products.[1][3][4] Emerging evidence highlights the significance of Vitamin K2 in extrahepatic tissues, particularly in bone and cardiovascular health, distinguishing its biological functions from those of K1.[5][6]

Menaquinones are characterized by the number (n) of isoprenyl units in their side chain, ranging from MK-4 to MK-13.[3][4] The most studied isoforms are the short-chain MK-4 and the long-chain MK-7, which differ significantly in their sources, bioavailability, and metabolic fate.[2][3][7]

The Core Mechanism: Vitamin K-Dependent γ-Carboxylation

The primary function of all vitamin K forms is to act as a cofactor for the enzyme γ-glutamyl carboxylase (GGCX).[8][9][10] This enzyme catalyzes the post-translational modification of specific glutamate (B1630785) (Glu) residues into γ-carboxyglutamate (Gla) residues on Vitamin K-Dependent Proteins (VKDPs).[8][9][11] This carboxylation is critical for the biological activity of VKDPs, enabling them to bind calcium and interact with phospholipid membranes, which is essential for processes like blood coagulation, bone mineralization, and the inhibition of vascular calcification.[8][11]

The process occurs within the endoplasmic reticulum and is part of a cyclic pathway.[9] Reduced vitamin K (hydroquinone) is oxidized to vitamin K epoxide during the carboxylation reaction. The enzyme vitamin K epoxide reductase (VKOR) then reduces the epoxide back to its active, reduced form, allowing the cycle to continue.[9] This cycle is the target of anticoagulant drugs like warfarin, which inhibit VKOR.[8][9]

Figure 1: The Vitamin K-dependent Carboxylation Cycle.

Key Isoforms: MK-4 vs. MK-7

The two most researched menaquinones, MK-4 and MK-7, exhibit distinct pharmacokinetic profiles that influence their biological activity and required dosages.

• Menaquinone-4 (MK-4): Found in animal products like meat and dairy, MK-4 is also synthesized in various mammalian tissues from dietary vitamin K1.[4] It has a very short serum half-life of approximately 6-8 hours.[7] This necessitates higher and more frequent dosing to maintain therapeutic levels.[7][12]

• Menaquinone-7 (B21479) (MK-7): Primarily found in fermented foods, with the Japanese dish natto being a particularly rich source.[2][4] MK-7 has a much longer half-life, estimated to be around 68-72 hours, allowing it to accumulate in the bloodstream with once-daily dosing.[7][13] This prolonged presence makes it more available to extrahepatic tissues like bone and vasculature.[13][14]

Characteristic	Menaquinone-4 (MK-4)	Menaquinone-7 (MK-7)	References
Primary Sources	Animal products (meat, eggs, dairy), tissue synthesis from K1	Fermented foods (especially natto)	[1][2][4]
Serum Half-Life	Short (~6-8 hours)	Long (~68-72 hours)	[7][13]
Bioavailability	Lower, rapidly cleared from blood	Higher, remains in circulation for days	[7][14][15]
Typical Daily Dose (Bone Health)	High (e.g., 45 mg or 45,000 mcg)	Low (e.g., 100-360 mcg)	[7][12][16]

Significance in Bone Metabolism

Vitamin K2 is essential for bone health through its role in activating osteocalcin (B1147995), a protein synthesized by osteoblasts.[1] Carboxylated osteocalcin (cOC) binds to the hydroxyapatite (B223615) mineral matrix of bone, contributing to bone mineralization and strength.[1][11] An elevated level of undercarboxylated osteocalcin (ucOC) is a recognized marker of poor vitamin K status and is associated with lower bone mineral density (BMD) and increased fracture risk.[17]

Quantitative Data from Clinical Trials on Bone Health

Study/Meta-analysis	Participants	Intervention (Daily Dose)	Duration	Key Quantitative Outcomes	References
Shiraki M, et al. (2000)	241 osteoporotic women	45 mg MK-4	24 months	53% reduction in new vertebral fractures vs. placebo. Sustained lumbar BMD.	[18]
Meta-analysis (Ma et al., 2022)	16 RCTs of postmenopausal women	Vitamin K2 (mostly MK-4)	Varied	Significant improvement in lumbar spine BMD (when combined with Ca/Vit D). Reduced fracture risk.	[17]
Meta-analysis (Frontiers in Endo., 2025)	9 RCTs (2,570 postmenopausal women)	Vitamin K2	Most common: 6 months	Significantly increased osteocalcin (cOC) and decreased undercarboxylated osteocalcin (ucOC).	[19]
Rønn et al. (RCT)	142 postmenopausal women with osteopenia	375 µg MK-7 + Vit D3/Ca	3 years	Increased carboxylation of osteocalcin compared to placebo (Vit D3/Ca only).	[17]

Experimental Protocol: Randomized Controlled Trial on K2 and Bone Health

A typical protocol for a randomized, double-blind, placebo-controlled trial investigating the effect of Vitamin K2 on bone health in postmenopausal women would involve the following steps:

• Participant Recruitment: Postmenopausal women, often with diagnosed osteopenia or osteoporosis, are screened based on inclusion/exclusion criteria (e.g., age, BMD T-score, no use of medications affecting bone metabolism).[20]

• Baseline Assessment: Pre-intervention measurements are taken, including Dual-energy X-ray absorptiometry (DXA) for BMD, and blood samples for analyzing bone turnover markers like ucOC and cOC.[21]

• Randomization: Participants are randomly assigned to receive either Vitamin K2 (e.g., 180 µg MK-7 daily) or a matching placebo.[17]

• Intervention Period: The supplementation period typically lasts from 1 to 3 years. Compliance is monitored through pill counts or biomarker analysis.

• Follow-up Assessments: Measurements taken at baseline are repeated at specified intervals (e.g., 12, 24, and 36 months) to track changes in BMD and serum markers.

• Data Analysis: Statistical analysis compares the changes between the intervention and placebo groups to determine the efficacy of Vitamin K2 supplementation.

Figure 2: Workflow of a typical RCT for Vitamin K2 and bone health.

Significance in Cardiovascular Health

One of the most critical roles of Vitamin K2 is in cardiovascular health, primarily through the activation of Matrix Gla Protein (MGP).[5][22][23] MGP, synthesized by vascular smooth muscle cells, is the most potent known inhibitor of soft tissue and vascular calcification.[5][23] Its activation is dependent on γ-carboxylation, which requires Vitamin K2.[5] In a state of Vitamin K2 deficiency, MGP remains undercarboxylated (ucMGP) and inactive, leading to an increased risk of calcium deposition in arterial walls, which contributes to arterial stiffness and atherosclerosis.[5][22][24]

Quantitative Data from Cardiovascular Studies

Study	Participants	Intervention/Observation	Duration	Key Quantitative Outcomes	References
Rotterdam Study (Geleijnse et al., 2004)	4,807 adults (≥55 years)	High dietary K2 intake (menaquinone)	10 years	50% lower risk of aortic calcification and cardiovascular death in the highest vs. lowest K2 intake tertile.	[24]
Prospect-EPIC (Beulens et al., 2009)	16,057 women (49-70 years)	High dietary K2 intake	8 years	Each 10 µg increase in K2 intake was associated with a 9% reduction in coronary heart disease risk.	[24]
Knapen et al. (2015)	243 subjects with elevated ucMGP	180 µ g/day MK-7	1 year	Significant decrease in ucMGP and carotid-femoral pulse-wave velocity (a measure of arterial stiffness).	[6]
DANCODE Trial Protocol	400 patients with severe CAC (score ≥400)	720 µ g/day K2 (MK-7) + 25 µ g/day D3	2 years	Primary endpoint: Change in CAC score from baseline.	[25][26]

Signaling Pathway: K2-MGP Axis in Vascular Health

Vitamin K2's protective cardiovascular effect is a direct result of its role in the MGP activation pathway. Adequate K2 intake ensures that MGP synthesized in vascular smooth muscle cells is efficiently carboxylated. This active, carboxylated MGP (cMGP) can then bind to calcium ions in the extracellular matrix, directly inhibiting the formation of calcium crystals and preventing the progression of vascular calcification.

Figure 3: MGP activation pathway and its impact on vascular calcification.

Emerging Research and Future Directions

Beyond its established roles in bone and cardiovascular health, research is uncovering the broader significance of Vitamin K2. Studies suggest potential roles in:

• Mitochondrial Function: Vitamin K2 may participate in mitochondrial electron transport, thereby influencing cellular energy production.[3]

• Brain Health: The brain contains significant concentrations of MK-4, where it may activate proteins like Gas6 and Protein S, potentially protecting against oxidative stress and inflammation.[3][6]

• Inflammatory Regulation: Vitamin K2 has been shown to inhibit pro-inflammatory markers.[3]

These emerging areas require further investigation through rigorous clinical trials to elucidate the underlying mechanisms and establish therapeutic efficacy. The development of reliable biomarkers for K2 status and the establishment of a specific recommended daily intake are critical next steps for the field.[6]

References

• 1. Everything You Need to Know About Vitamin K2 [healthline.com]
• 2. amandean.com [amandean.com]
• 3. The biological responses of vitamin K2: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vitamin K2 - Wikipedia [en.wikipedia.org]
• 5. openheart.bmj.com [openheart.bmj.com]
• 6. Growing Evidence of a Proven Mechanism Shows Vitamin K2 Can Impact Health Conditions Beyond Bone and Cardiovascular - PMC [pmc.ncbi.nlm.nih.gov]
• 7. healthnatura.com [healthnatura.com]
• 8. Insights into vitamin K-dependent carboxylation: home field advantage - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Vitamin K-dependent carboxylation of coagulation factors: insights from a cell-based functional study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Vitamin K-dependent carboxylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. blog.algaecal.com [blog.algaecal.com]
• 13. menaq7.com [menaq7.com]
• 14. Comparison of menaquinone-4 and menaquinone-7 bioavailability in healthy women - PMC [pmc.ncbi.nlm.nih.gov]
• 15. MK4 vs MK7 Vitamin K2 - Which One is Better | MediQ7 [mediq7.com]
• 16. MK4 or MK7, Which is Better for Bones? - NBI [nbihealth.com]
• 17. The Importance of Vitamin K and the Combination of Vitamins K and D for Calcium Metabolism and Bone Health: A Review [mdpi.com]
• 18. naturalpractitionermag.com [naturalpractitionermag.com]
• 19. Meta-analysis supports Vitamin K2’s bone health benefits [nutraingredients.com]
• 20. A Pilot Study of Vitamin K2 (Menaquinone-7, Soloways ™) in Patients With Osteopenia/Osteoporosis Carrying a VDR Gene Variant | Clinical Research Trial Listing [centerwatch.com]
• 21. ClinicalTrials.gov [clinicaltrials.gov]
• 22. Vitamin K2-a neglected player in cardiovascular health: a narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Vitamin K2—a neglected player in cardiovascular health: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 24. openaccessjournals.com [openaccessjournals.com]
• 25. Effects of vitamins K2 and D3 supplementation in patients with severe coronary artery calcification: a study protocol for a randomised controlled trial: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 26. researchgate.net [researchgate.net]

The Precision Tool for Nutritional Insights: A Technical Guide to Vitamin K2-d7 in Bioavailability Studies

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of deuterium-labeled Vitamin K2, specifically Vitamin K2-d7 (menaquinone-7-d7), in conducting precise and reliable nutritional bioavailability studies. The use of stable isotope-labeled compounds has revolutionized pharmacokinetic research by providing an unparalleled level of accuracy in quantifying nutrient absorption and metabolism. This paper will delve into the advantages of using Vitamin K2-d7, provide detailed experimental protocols from key studies, present quantitative data in a clear, comparative format, and illustrate the associated biological pathways and experimental workflows.

The Advantage of Deuterium (B1214612) Labeling in Bioavailability Research

Traditional bioavailability studies of nutrients like Vitamin K2 are often hampered by the presence of endogenous levels of the vitamin in the body. Distinguishing between the ingested nutrient and the pre-existing pool can be challenging, leading to potential inaccuracies in pharmacokinetic calculations. The use of deuterium-labeled Vitamin K2-d7 as an internal standard or a tracer overcomes this significant hurdle.

The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can sometimes lead to a slower rate of metabolism for deuterated compounds. However, for the purposes of a tracer in bioavailability studies, the key advantage of deuterium labeling is the mass shift it creates. This shift allows for the precise differentiation and quantification of the administered (exogenous) Vitamin K2 from the body's own (endogenous) Vitamin K2 using mass spectrometry. This methodology provides a clear and unambiguous measurement of absorption, distribution, metabolism, and excretion (ADME) of the supplemented vitamin.

Experimental Protocols for Vitamin K2 Bioavailability Studies

The following sections detail the methodologies employed in key studies that have utilized Vitamin K2-d7 to assess the bioavailability of Vitamin K2 (MK-7).

Human Bioavailability Study of a Single Oral Dose of Menaquinone-7

This protocol is based on a study investigating the bioavailability of a 1 mg oral dose of MK-7 in healthy male subjects, utilizing MK-7-d7 as an internal standard for quantification.[1]

2.1.1. Study Design and Participants

• Design: Randomized, single-dose, open-label study.

• Participants: Healthy male subjects.

• Inclusion Criteria: Non-smokers, with a healthy diet and no history of significant medical conditions.

• Exclusion Criteria: Use of medications known to interfere with vitamin K metabolism.

2.1.2. Dosing and Dietary Control

• Dosage: A single oral dose of 1 mg of menaquinone-7.

• Dietary Control: Subjects followed a diet low in Vitamin K2 for a specified period before and during the study to minimize interference from dietary sources.

2.1.3. Blood Sample Collection

• Baseline: Blood samples were collected at multiple time points before dosing to establish baseline endogenous MK-7 levels.

• Post-dosing: Blood samples were collected at various intervals post-dosing to track the concentration of MK-7 in the plasma over time. A typical schedule includes collections at 0, 2, 4, 6, 8, 12, 24, 48, 72, 96, and 120 hours.[1]

2.1.4. Sample Preparation and Analysis (LC-APCI-MS/MS)

• Internal Standard: A known amount of Menaquinone-7-d7 (MK-7-d7) is added to each plasma sample.

• Extraction: Liquid-liquid extraction is a common method for isolating the lipid-soluble Vitamin K2 from the plasma matrix.

• Chromatography: The extracted samples are injected into a High-Performance Liquid Chromatography (HPLC) system for separation.

• Mass Spectrometry: The separated compounds are then introduced into a tandem mass spectrometer, often with an Atmospheric Pressure Chemical Ionization (APCI) source, for detection and quantification.[1]

• Quantification: The concentration of MK-7 is determined by comparing its peak area to the peak area of the known concentration of the MK-7-d7 internal standard. This is achieved through Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions.

  • MRM Transition for MK-7: m/z 649.5 → 187.0[1]

  • MRM Transition for MK-7-d7: m/z 656.4 → 194.1[1]

Quantitative Data Presentation

The use of Vitamin K2-d7 allows for the precise determination of key pharmacokinetic parameters that describe the bioavailability of orally ingested Vitamin K2. The table below summarizes data from a representative study.

Parameter	Value	Unit	Reference
Dose (MK-7)	1	mg	[1]
Cmax (Maximum Concentration)	Not explicitly stated, peak at ~6.3h	ng/mL	[1]
Tmax (Time to Maximum Concentration)	~6.3	hours	[1]
AUC0-t (Area Under the Curve, 0 to last measurement)	504.207	hrng/mL	[1]
AUC0-∞ (Area Under the Curve, extrapolated to infinity)	812.067	hrng/mL	[1]

Table 1: Pharmacokinetic parameters of a single 1 mg oral dose of Menaquinone-7 in healthy male subjects.

Visualization of Pathways and Workflows

Vitamin K2 Signaling Pathway

Vitamin K2 is a crucial cofactor for the enzyme γ-glutamyl carboxylase. This enzyme catalyzes the post-translational modification of specific glutamate (B1630785) (Glu) residues into γ-carboxyglutamate (Gla) residues in various proteins, known as Gla-proteins. The activation of these proteins is central to the physiological effects of Vitamin K2.

References

• 1. The study of bioavailability and endogenous circadian rhythm of menaquinone-7, a form of vitamin K2, in healthy subjects | British Journal of Nutrition | Cambridge Core [cambridge.org]

The Role of Menaquinones in Extrahepatic Tissues: A Technical Guide

Executive Summary:

Vitamin K, historically recognized for its essential role in hepatic coagulation factor synthesis, is now understood to have profound effects in a variety of extrahepatic tissues. This is largely attributed to the menaquinone (Vitamin K2) family, which includes several isoforms, most notably menaquinone-4 (MK-4) and menaquinone-7 (B21479) (MK-7). Unlike phylloquinone (Vitamin K1), which is primarily routed to the liver, menaquinones are more bioavailable to peripheral tissues, where they act as a crucial cofactor for the γ-carboxylation of specific proteins and as a signaling molecule. This guide provides an in-depth review of the mechanisms, quantitative effects, and key experimental methodologies related to the function of menaquinones in bone, the cardiovascular system, the brain, and oncology, intended for researchers and drug development professionals.

The Central Role of the Vitamin K Cycle in Extrahepatic Tissues

The primary, well-established function of all vitamin K forms is to act as a cofactor for the enzyme γ-glutamyl carboxylase (GGCX).[1][2] This enzyme catalyzes the post-translational conversion of glutamate (B1630785) (Glu) residues to γ-carboxyglutamate (Gla) residues on Vitamin K-Dependent Proteins (VKDPs). This carboxylation is critical for their biological activity, enabling them to bind calcium and interact with phospholipids (B1166683) on cell surfaces.[3] While this process is vital for coagulation in the liver, it is equally critical for the function of VKDPs in extrahepatic tissues.[4][5] The menaquinones, particularly the long-chain forms like MK-7, are more effective than phylloquinone at activating these extrahepatic proteins due to their longer half-life and greater bioavailability.[1][6]

Caption: The Vitamin K Cycle enabling γ-carboxylation of proteins.

Role in Bone Homeostasis

Menaquinones play a dual role in bone metabolism: stimulating bone formation by osteoblasts and inhibiting bone resorption by osteoclasts.[3][7] This is accomplished through both carboxylation-dependent and -independent mechanisms.

Carboxylation-Dependent Mechanism: Osteocalcin (B1147995) Activation

Osteocalcin (OC) is the most abundant non-collagenous protein in bone, synthesized by osteoblasts.[4] Its function is dependent on the GGCX-mediated carboxylation of three Glu residues.[3] Carboxylated osteocalcin (cOC) binds to the calcium hydroxyapatite (B223615) matrix of bone, regulating mineral deposition and maturation.[1] Suboptimal menaquinone levels result in the circulation of undercarboxylated osteocalcin (ucOC), which is associated with lower bone mineral density and an increased risk of fractures.[8]

Carboxylation-Independent Signaling Pathways

Beyond their cofactor role, menaquinones, particularly MK-4, act as signaling molecules to transcriptionally regulate bone-specific genes.

• Steroid and Xenobiotic Receptor (SXR) Activation: MK-4 is a natural ligand for the SXR (in humans) and its murine ortholog PXR.[9][10] Activation of SXR in osteoblastic cells upregulates the transcription of key osteogenic markers, including alkaline phosphatase, osteoprotegerin, and matrix Gla protein, thereby promoting bone formation.[10] This mechanism is distinct from the γ-carboxylation pathway.[9]

• Inhibition of NF-κB Signaling: Pro-inflammatory cytokines can stimulate osteoclast formation and bone resorption through the activation of the NF-κB signaling pathway.[3] Menaquinones have been shown to suppress NF-κB activation, thereby inhibiting osteoclastogenesis and preventing bone loss.[11][12]

Caption: MK-4 activates the SXR/PXR signaling pathway in osteoblasts.

Quantitative Data Summary: Menaquinones in Bone

Study Type	Model / Population	Menaquinone	Dosage	Duration	Key Quantitative Outcome	Reference
In Vitro	Elderly Rat Femoral Tissues	MK-7	10⁻⁷ M - 10⁻⁵ M	N/A	Completely inhibited PTH (10⁻⁷ M) and PGE₂ (10⁻⁵ M) induced decrease in calcium content.	[13]
Human RCT	Healthy Volunteers (n=42)	MK-7	10 to 360 µ g/day	12 weeks	Dose-dependent decrease in the ucOC:cOC ratio, indicating improved carboxylation status.	[8][14]
Human RCT	Postmenopausal Women with Viral Cirrhosis	MK-4	45 mg/day	24 months	Significantly higher bone mineral density (BMD) in the MK-4 group compared to control.	[12]
In Vivo	Ovariectomized Rats	MK-7	0.048% in diet	12 weeks	Prevented bone loss and increased serum γ-carboxylated osteocalcin concentration.	[13]

Key Experimental Protocols

Protocol 1: Quantification of Carboxylated (cOC) and Undercarboxylated (ucOC) Osteocalcin

This protocol is fundamental for assessing extrahepatic vitamin K status.

• Principle: Competitive enzyme-linked immunosorbent assays (ELISAs) are used. One assay uses a capture antibody specific for ucOC, while another uses an antibody (e.g., hydroxyapatite) that binds cOC.

• Sample Collection: Collect serum or plasma from subjects. Samples should be stored at -80°C until analysis.

• ucOC Assay:

  • Coat microtiter plates with a monoclonal antibody specific to the N-terminal region of human osteocalcin.

  • Add standards, controls, and patient samples to the wells.

  • Add a second antibody, specific for the undercarboxylated Glu residues, conjugated to an enzyme (e.g., horseradish peroxidase).

  • After incubation and washing, add a chromogenic substrate. The color development is inversely proportional to the amount of ucOC in the sample.

• cOC Assay (or Total OC): A similar ELISA principle is used, often employing hydroxyapatite-coated plates to capture cOC or an antibody that recognizes total OC regardless of carboxylation status.

• Calculation: The ratio of ucOC to cOC (ucOC:cOC) is calculated. A decrease in this ratio signifies an improvement in vitamin K status.[8][14]

Role in Cardiovascular Health

Menaquinones are critical for maintaining vascular health by preventing the calcification of arteries, a major risk factor for cardiovascular disease.[15][16]

MGP Activation and Inhibition of Vascular Calcification

Matrix Gla Protein (MGP) is a potent, locally acting inhibitor of soft tissue calcification, synthesized by vascular smooth muscle cells (VSMCs).[4][17] To be active, MGP must undergo γ-carboxylation, a menaquinone-dependent process.[18] Carboxylated MGP (cMGP) binds to nascent calcium phosphate (B84403) crystals, directly inhibiting their growth and preventing their deposition in the arterial wall.[17][19] A deficiency in menaquinones leads to high levels of inactive, dephospho-uncarboxylated MGP (dp-ucMGP), which is a strong predictor of vascular calcification, arterial stiffness, and cardiovascular mortality.[8][17]

Caption: MGP-mediated inhibition of vascular calcification.

Quantitative Data Summary: Menaquinones in Vascular Health

Study Type	Model / Population	Menaquinone	Dosage	Duration	Key Quantitative Outcome	Reference
In Vivo	Murine model of CKD-induced calcification	MK-7	100 µg/g diet	12 weeks	Inhibited aortic calcification (1.3-fold increase in CKD vs CKD+MK-7) and increased aortic MGP mRNA expression (10-fold).	[18]
Human RCT	Healthy Postmenopausal Women (n=244)	MK-7	180 µ g/day	3 years	Improved arterial stiffness; carotid artery distensibility was significantly increased compared to placebo.	[17]
Human RCT	Patients with Coronary Artery Disease	MK-7	360 µ g/day	(Protocol)	Hypothesis: MK-7 supplementation will slow the progression of Coronary Artery Calcification (CAC).	[15][17]
Observational	Rotterdam Study (n=4807)	Menaquinones	>32.7 µ g/day (highest quartile)	10 years	Associated with a 50% reduction in arterial calcification and a 50% reduction in cardiovascular death compared to the lowest quartile.	[19]

Key Experimental Protocols

Protocol 2: In Vitro Vascular Smooth Muscle Cell (VSMC) Calcification Assay

This assay models the process of vascular calcification to test inhibitors like menaquinones.

• Principle: Primary VSMCs are cultured in a high-phosphate medium that induces their transformation into an osteoblast-like phenotype, leading to mineral deposition. The extent of calcification is then quantified.

• Cell Culture:

  • Isolate and culture rat or human aortic VSMCs.

  • Induce calcification by switching to a calcification medium (e.g., DMEM with high phosphate, ~2.6 mM).

  • Treat experimental groups with varying concentrations of MK-4 or MK-7. A vehicle control group is essential.

• Assessment of Calcification (after 7-14 days):

  • Alizarin Red S Staining: Fix the cells and stain with Alizarin Red S solution, which binds to calcium deposits, producing a red color.

  • Quantification: To quantify, extract the stain from the cells using a solution like 10% cetylpyridinium (B1207926) chloride. Measure the absorbance of the extracted dye using a spectrophotometer (e.g., at 562 nm).

• Gene Expression Analysis: Perform qRT-PCR to measure the expression of osteogenic markers like Runx2 and calcification inhibitors like MGP to elucidate the mechanism of action.[19]

Role in the Central Nervous System

The brain is one of the extrahepatic tissues with the highest concentration of menaquinones, almost exclusively as MK-4.[20][21] This MK-4 is not directly obtained from the diet but is generated locally via conversion from dietary phylloquinone.[20]

Sphingolipid Synthesis and Neuroprotection

• Sphingolipid Metabolism: MK-4 plays a critical role in the synthesis of sphingolipids, a class of lipids that are highly enriched in brain cell membranes and are essential for cell signaling, proliferation, and differentiation.[20]

• Neuroprotective VKDPs: The brain expresses several VKDPs, including Gas6 (Growth arrest-specific 6) and Protein S.[20] Gas6 is involved in cell survival, myelination, and chemotaxis in the nervous system. Protein S also exerts a neuroprotective effect.[20]

• Anti-inflammatory and Antioxidant Effects: Studies in animal models suggest that vitamin K deficiency can lead to increased inflammation and hamper the proliferation of neural cells in the hippocampus.[22][23] Menaquinones may also play a role in the mitochondrial electron transport chain, suggesting an antioxidant function.[24]

Quantitative Data Summary: Menaquinones in the Brain

Study Type	Model / Population	Menaquinone	Measurement	Key Quantitative Outcome	Reference
In Vivo	Rats	MK-4	Tissue concentration	98% of the total vitamin K in the brain is MK-4.	[20]
Human Study	Children with Autism Spectrum Disorder (ASD) vs. Neurotypical (TD)	MK-4	Serum concentration	Serum MK-4 was significantly lower in the ASD group compared to the TD group (p = 0.007).	[20]
In Vivo	Middle-aged mice	Vitamin K deficient diet	Cognitive tests	Vitamin K deficient mice showed a diminished ability to distinguish between familiar and new objects in a novel object recognition test.	[22]

Emerging Roles in Oncology

A growing body of in vitro and clinical evidence suggests that menaquinones possess anti-cancer properties, acting through mechanisms independent of their γ-carboxylation function.[25][26]

Anti-proliferative and Pro-apoptotic Mechanisms

Menaquinones have been shown to inhibit the growth of various cancer cell lines, including hepatocellular carcinoma (HCC), prostate, and leukemia.[27][28]

• Protein Kinase A (PKA) Activation: In HCC cells, MK-4 was found to inhibit cell growth and invasion by activating PKA, which in turn modulates transcription factors and inhibits the small GTPase Rho.[28]

• Inhibition of STAT3, Akt, and MEK/ERK Pathways: In HCC, VK2 was shown to bind directly to 17β-hydroxysteroid dehydrogenase 4 (HSD17B4). This interaction inhibits the activation of the Akt and MEK/ERK signaling pathways, leading to decreased activation of the transcription factor STAT3 and subsequent suppression of cell proliferation.[29]

• Induction of Apoptosis and Cell Cycle Arrest: MK-4 can halt the cell cycle at the G1 phase in hepatocellular carcinoma cells and inhibit NF-κB activity.[30]

Caption: Workflow for assessing menaquinone's anti-cancer effects.

Quantitative Data Summary: Menaquinones in Oncology

Study Type	Model / Population	Menaquinone	Dosage	Duration	Key Quantitative Outcome	Reference
Clinical Trial	Women with viral cirrhosis	MK-4	45 mg/day	Post-treatment	Reduced the cumulative recurrence rate of hepatocellular carcinoma (HCC).	[12][26]
In Vitro	Hepatocellular Carcinoma Cells (HepG2, etc.)	MK-4	Concentration-dependent	N/A	Halts cell cycle at the G1 phase.	[30]
Observational	EPIC-Heidelberg Cohort	Menaquinones	Dietary Intake	>10 years	Highest intake associated with reduced cancer mortality (HR: 0.72; 95% CI: 0.53, 0.98).	[31]
In Vivo	Nude mice with liver tumors	Vitamin K2	N/A	N/A	Reduced tumor growth and body weight loss.	[28]

Conclusion and Future Directions

The evidence strongly indicates that menaquinones are pleiotropic molecules with significant roles in extrahepatic health, extending far beyond coagulation. Their functions in maintaining bone density, inhibiting vascular calcification, supporting neurological health, and potentially combating cancer are mediated by a combination of their classic role as a GGCX cofactor and novel functions as signaling molecules. For drug development professionals, the ability of MK-4 to act as a ligand for the SXR/PXR nuclear receptor presents a therapeutic target for osteoporosis.[10] Similarly, the pathways inhibited by menaquinones in cancer cells offer new avenues for oncological research. Future research should focus on large-scale clinical trials to confirm these benefits, establish optimal dosages for specific extrahepatic outcomes, and further elucidate the molecular mechanisms underlying their non-carboxylation-dependent activities.

References

• 1. MK-7 and Its Effects on Bone Quality and Strength - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. oatext.com [oatext.com]
• 4. The role of menaquinones (vitamin K2) in human health | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 5. mdpi.com [mdpi.com]
• 6. Comparison of menaquinone-4 and menaquinone-7 bioavailability in healthy women - PMC [pmc.ncbi.nlm.nih.gov]
• 7. alliedacademies.org [alliedacademies.org]
• 8. Low-dose menaquinone-7 supplementation improved extra-hepatic vitamin K status, but had no effect on thrombin generation in healthy subjects | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 9. researchgate.net [researchgate.net]
• 10. Vitamin K2 regulation of bone homeostasis is mediated by the steroid and xenobiotic receptor SXR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Vitamin K and Bone Metabolism: A Review of the Latest Evidence in Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Role of Vitamin K in Cholestatic Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Studies on action of menaquinone-7 in regulation of bone metabolism and its preventive role of osteoporosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Low-dose menaquinone-7 supplementation improved extra-hepatic vitamin K status, but had no effect on thrombin generation in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Menaquinone-7 Supplementation to Reduce Vascular Calcification in Patients with Coronary Artery Disease: Rationale and Study Protocol (VitaK-CAC Trial) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ovid.com [ovid.com]
• 17. Menaquinone-7 Supplementation to Reduce Vascular Calcification in Patients with Coronary Artery Disease: Rationale and Study Protocol (VitaK-CAC Trial) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. spandidos-publications.com [spandidos-publications.com]
• 20. Frontiers | Correlation Between Serum Concentrations of Menaquinone-4 and Developmental Quotients in Children With Autism Spectrum Disorder [frontiersin.org]
• 21. researchgate.net [researchgate.net]
• 22. New Research Deepens Understanding of How Vitamin K Affects Brain Health | Tufts Now [now.tufts.edu]
• 23. New research deepens understanding of how vitamin K affects brain health - A paper from the Human Nutrition Research Center on Aging identifies potential mechanisms by which vitamin K affects the brain as people age [yumda.com]
• 24. Does menaquinone participate in brain astrocyte electron transport? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. New insights on vitamin K biology with relevance to cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Vitamin K Contribution to DNA Damage—Advantage or Disadvantage? A Human Health Response [mdpi.com]
• 27. Vitamin K2, a Naturally Occurring Menaquinone, Exerts Therapeutic Effects on Both Hormone-Dependent and Hormone-Independent Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Vitamin K2 inhibits the growth and invasiveness of hepatocellular carcinoma cells via protein kinase A activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Vitamin K2 Inhibits Hepatocellular Carcinoma Cell Proliferation by Binding to 17β-Hydroxysteroid Dehydrogenase 4 - PMC [pmc.ncbi.nlm.nih.gov]
• 30. usbio.net [usbio.net]
• 31. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Vitamin K2 in Human Plasma and Serum using Deuterated Internal Standards by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction Vitamin K is a family of fat-soluble vitamins essential for various physiological processes, including blood coagulation, bone metabolism, and the inhibition of vascular calcification.[1][2] The two primary natural forms are phylloquinone (vitamin K1) and menaquinones (vitamin K2, abbreviated as MK-n), where 'n' denotes the number of isoprenoid units in the side chain.[2] Among the menaquinones, MK-4 and MK-7 are of significant nutritional and clinical interest.[1]

The quantitative analysis of vitamin K2 in biological matrices like plasma or serum is analytically challenging due to its high lipophilicity, low endogenous concentrations, and susceptibility to significant matrix effects from phospholipids (B1166683) and other lipids.[1][3][4] To overcome these challenges, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) coupled with a stable isotope dilution (SID) strategy is the method of choice.[5] This approach utilizes a deuterated form of the analyte, such as Vitamin K2-D7, as an internal standard (IS). The IS is chemically identical to the analyte but has a higher mass, allowing it to be distinguished by the mass spectrometer. It co-elutes with the analyte and experiences similar extraction inefficiencies and ionization suppression, enabling highly accurate and precise quantification.[5]

This document provides detailed protocols for the extraction and quantification of Vitamin K2 (specifically MK-4 and MK-7) from human plasma and serum using their corresponding D7-labeled internal standards. While this note focuses on the commonly studied MK-4 and MK-7, the principles and methods described can be adapted for other menaquinone forms, such as Vitamin K2(MK-5)-D7.

Principle of Stable Isotope Dilution

The core of this analytical method relies on the principle of stable isotope dilution. A known quantity of the deuterated internal standard (e.g., MK-7-D7) is added to a sample containing an unknown quantity of the native analyte (MK-7). The ratio of the MS/MS signal of the native analyte to that of the internal standard is used to calculate the concentration of the native analyte against a calibration curve. This ratiometric measurement corrects for sample loss during preparation and for variations in instrument response.

Caption: The logical workflow for quantification using a stable isotope-labeled internal standard.

Experimental Protocols

This section details the necessary materials, instrumentation, and step-by-step procedures for sample preparation and analysis.

1. Materials and Reagents

• Standards: Vitamin K2 (MK-4) and Vitamin K2 (MK-7) reference standards.

• Internal Standards: Vitamin K2 (MK-4)-D7 and Vitamin K2 (MK-7)-D7.[4]

• Solvents: HPLC or LC-MS grade methanol (B129727), ethanol (B145695), acetonitrile (B52724), isopropanol, and n-hexane.[4][6]

• Reagents: Formic acid, ammonium (B1175870) formate.[6]

• Human Plasma/Serum: Pooled or individual donor samples, stored at -20°C or lower.[7]

• Solid Phase Extraction (SPE) Cartridges: Oasis HLB (or equivalent) for Protocol 3.[7]

• Phospholipid Removal Plates: ISOLUTE PLD+ (or equivalent) for Protocol 2.[1]

2. Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.[4][6]

3. Standard and QC Sample Preparation

• Stock Solutions: Prepare individual stock solutions of analytes and internal standards in ethanol or methanol at a concentration of ~200-500 ng/mL.[7][8]

• Working Solutions: Prepare combined working standard solutions and a separate internal standard spiking solution by diluting the stock solutions. An internal standard working concentration of 100 ng/mL is typical.[1][6]

• Calibration Standards: Prepare a series of calibration standards (typically 7 points) by spiking a surrogate matrix (e.g., stripped serum or a solution of 7% bovine serum albumin) with the working standard solutions. A typical calibration range is 0.10 to 10 ng/mL.[1][3]

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same surrogate matrix to validate method performance.[1]

Protocol 1: Sample Preparation via Liquid-Liquid Extraction (LLE)

This protocol is effective for removing lipids and concentrating the analytes.

• Pipette 500 µL of the plasma/serum sample, calibrator, or QC into a glass test tube.[6]

• Add 5-50 µL of the internal standard working solution (e.g., a combined solution of MK-4-D7 and MK-7-D7).[4][6]

• Add 1.5 mL of ethanol to precipitate proteins and vortex for 1 minute.[6]

• Add 4 mL of n-hexane as the extraction solvent and vortex for another minute.[6]

• Centrifuge the tubes at approximately 4000 rpm for 10 minutes to separate the layers.[2][6]

• Carefully transfer the upper organic layer (n-hexane) to a new clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature or slightly elevated temperature (e.g., 50°C).[1]

• Reconstitute the dried extract in 100-200 µL of the reconstitution solvent (e.g., 1:3 water/methanol or 15:85 water/methanol).[1][6]

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Caption: A step-by-step workflow for the LLE sample preparation protocol.

Protocol 2: Sample Preparation via Protein Precipitation & Phospholipid Removal

This is a faster, high-throughput alternative to LLE, suitable for clinical research labs.[1]

• Pipette 500 µL of the plasma/serum sample, calibrator, or QC into a microcentrifuge tube.[1]

• Add 5 µL of the internal standard working solution.[1]

• Add 1.5 mL of acetonitrile to precipitate proteins and vortex for 20 seconds.[1]

• Centrifuge at 4300 rpm for 10 minutes.[1]

• Load the supernatant onto a phospholipid removal 96-well plate (e.g., ISOLUTE PLD+).[1]

• Apply a vacuum to collect the eluate.[1]

• Evaporate the eluate to dryness under nitrogen at 50°C.[1]

• Reconstitute the dried extract in 100 µL of 15:85 water:methanol.[1]

• Transfer to an autosampler vial for analysis.

LC-MS/MS Method Parameters

The following tables provide representative parameters for the LC-MS/MS analysis. These should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Example Condition	Reference(s)
Column	Raptor Biphenyl (50 x 2.1 mm, 2.7 µm) or Accucore PFP (100 x 2.1 mm, 2.6 µm)	[1][6]
Mobile Phase A	Water with 0.1% Formic Acid and 5mM Ammonium Formate	[6]
Mobile Phase B	Methanol with 0.1% Formic Acid	[6]
Gradient	Logarithmic or linear gradient from ~90% B to 100% B over 3-5 minutes, followed by a wash and re-equilibration.	[3][4]
Flow Rate	0.4 - 0.6 mL/min	[3][9]
Column Temperature	40 - 50 °C	[3][7]
Injection Volume	5 - 10 µL	[1][10]
Total Run Time	4 - 12 minutes	[2][6]

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters

Parameter	Example Condition	Reference(s)
Ionization Mode	APCI or ESI, Positive Ion	[4][8]
Scan Type	Multiple Reaction Monitoring (MRM)	[4]
Gas Temperature	350 °C	[9]
Nebulizer Gas	28 - 40 psi	[8][9]
Collision Gas	Argon	[10]

Table 3: MRM Transitions for Vitamin K2 Analytes and Internal Standards

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)	Reference(s)
Vitamin K2 (MK-4)	445.1 - 445.5	187.0 - 187.2	~30-37	[3][4]
MK-4-D7 (IS)	452.1 - 452.4	194.1	~37	[4]
Vitamin K2 (MK-7)	649.3 - 649.7	187.1 - 187.2	~30-41	[3][4][11]
MK-7-D7 (IS)	656.0 - 656.7	194.1	~37	[4][11]

Note: The exact m/z values and collision energies must be optimized on the specific mass spectrometer being used.

Data Analysis and Expected Performance

Calibration Curve: The calibration curve is constructed by plotting the peak area ratio (Analyte Area / Internal Standard Area) against the concentration of the calibrators. A linear regression with a weighting factor of 1/x or 1/x² is typically used.

Method Performance: The performance of the method should be validated according to regulatory guidelines (e.g., FDA).

Table 4: Typical Quantitative Performance Characteristics

Parameter	Expected Value	Reference(s)
Linearity (r²)	> 0.990	[4]
Linear Range	0.10 - 10 ng/mL	[1][3]
LLOQ (Lower Limit of Quantitation)	0.05 - 0.25 ng/mL (50 - 250 pg/mL)	[6]
Precision (%CV)	< 15%	[6]
Accuracy (% Recovery)	85 - 115%	[11]

Conclusion

The use of deuterated internal standards, such as Vitamin K2(MK-4)-D7 and K2(MK-7)-D7, is critical for the development of robust and reliable LC-MS/MS methods for the quantification of Vitamin K2 in complex biological matrices. The stable isotope dilution approach effectively compensates for variations in sample recovery and matrix-induced ionization effects, ensuring high accuracy and precision. The protocols and parameters outlined in this application note provide a comprehensive framework for researchers and drug development professionals to establish a high-throughput, sensitive, and specific assay for measuring vitamin K2 status in clinical and research settings.

References

• 1. A Novel Solution for Vitamin K1 and K2 Analysis in Human Plasma by LC-MS/MS [restek.com]
• 2. jasem.com.tr [jasem.com.tr]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. A concise review of quantification methods for determination of vitamin K in various biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. bevital.no [bevital.no]
• 8. LC–MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PMC [pmc.ncbi.nlm.nih.gov]
• 9. phenomenex.com [phenomenex.com]
• 10. Frontiers | Development of a Vitamin K Database for Commercially Available Food in Australia [frontiersin.org]
• 11. mdpi.com [mdpi.com]

Validated LC-MS/MS Method for the Quantification of Vitamin K2 in Human Serum and Plasma

Application Note

Introduction

Vitamin K2, a family of menaquinones (MKs), plays a crucial role in various physiological processes, including bone metabolism and cardiovascular health.[1] Accurate quantification of Vitamin K2, particularly the long-chain menaquinones like MK-7, in biological matrices is essential for clinical research and the development of novel therapeutics. This application note details a robust and sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Vitamin K2 (specifically MK-4 and MK-7) in human serum and plasma. The method is designed for researchers, scientists, and drug development professionals requiring a reliable analytical procedure for Vitamin K2 analysis.

Vitamin K2 is a vital cofactor for the gamma-carboxylation of vitamin K-dependent proteins (VKDPs), which is essential for their biological activity.[2] Key VKDPs include osteocalcin, which is involved in bone mineralization, and Matrix Gla Protein (MGP), a potent inhibitor of vascular calcification.[3][4] Dysregulation of Vitamin K2 levels has been associated with an increased risk of osteoporosis and cardiovascular diseases.[5] Therefore, precise measurement of Vitamin K2 is critical for understanding its role in health and disease.

Experimental Workflow

The analytical workflow for the quantification of Vitamin K2 in human serum/plasma involves several key steps, from sample preparation to data acquisition and analysis.

References

• 1. Vitamin K-dependent proteins involved in bone and cardiovascular health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin K Dependent Proteins and the Role of Vitamin K2 in the Modulation of Vascular Calcification: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of Menaquinone-7 (MK-7) in human serum using LC-MS/MS – Vitas Analytical Services [vitas.no]
• 4. healthfully.net [healthfully.net]
• 5. LC–MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for NMR Spectroscopic Analysis of Vitamin K2(5)-D7

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Nuclear Magnetic Resonance (NMR) spectroscopy for the qualitative and quantitative analysis of Vitamin K2(5)-D7, a deuterated form of menaquinone-5. This document includes detailed experimental protocols, data presentation in tabular format, and workflow diagrams to facilitate understanding and implementation in a research or quality control setting.

Introduction to NMR Spectroscopy for Vitamin K2 Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for elucidating the structure and purity of organic molecules.[1][2][3] For Vitamin K2 analogs, NMR is particularly useful for:

• Structural Verification: Confirming the identity of the menaquinone backbone and the length of the isoprenoid side chain.

• Isomeric Purity: Differentiating between the biologically active all-trans form and its cis isomers. The use of benzene-d6 (B120219) as a solvent can be crucial for resolving cis/trans isomer peaks that may overlap in chloroform-d.[1]

• Quantitative Analysis (qNMR): Determining the purity of a sample or quantifying its concentration in a mixture without the need for a specific reference standard of the analyte.[4][5][6]

• Deuteration Analysis: Confirming the location and extent of deuterium (B1214612) labeling in isotopically enriched compounds like Vitamin K2(5)-D7.[7][8]

Due to the lipophilic nature of Vitamin K2, proper sample preparation and selection of appropriate deuterated solvents are critical for obtaining high-quality NMR spectra.

Predicted NMR Data for Vitamin K2(5)-D7

Assumptions for Prediction:

• The deuteration pattern for Vitamin K2(5)-D7 is assumed to involve the substitution of seven hydrogen atoms on the naphthoquinone ring and the methyl group at the 2-position with deuterium. This is a common labeling pattern for commercially available deuterated Vitamin K analogs.

• The isoprenoid side chain is in the all-trans configuration.

• The chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

Predicted ¹H NMR Spectral Data

Solvent: Chloroform-d (CDCl₃) Spectrometer Frequency: 400 MHz

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment	Notes
~8.10	d	1H	H-5 or H-8	Aromatic proton on the naphthoquinone ring.
~8.08	d	1H	H-5 or H-8	Aromatic proton on the naphthoquinone ring.
~7.70	m	2H	H-6, H-7	Aromatic protons on the naphthoquinone ring.
~5.10	t	5H	H-2', H-6', H-10', H-14', H-18'	Vinylic protons on the isoprenoid side chain.
~3.40	d	2H	H-1'	Methylene protons adjacent to the naphthoquinone ring.
~2.10	m	16H	H-4', H-5', H-8', H-9', H-12', H-13', H-16', H-17'	Methylene protons in the isoprenoid side chain.
~1.80	s	3H	3-CH₃	Methyl group on the isoprenoid side chain.
~1.65	s	12H	7-CH₃, 11-CH₃, 15-CH₃, 19-CH₃	Methyl groups on the isoprenoid side chain.
~1.60	s	3H	23-CH₃	Terminal methyl group on the isoprenoid side chain.

Note: Signals for the protons on the deuterated positions (naphthoquinone ring and 2-methyl group) are expected to be absent in the ¹H NMR spectrum.

Predicted ¹³C NMR Spectral Data

Solvent: Chloroform-d (CDCl₃) Spectrometer Frequency: 101 MHz

Chemical Shift (δ) (ppm)	Assignment	Notes
~185.2	C-1 or C-4	Carbonyl carbons.
~184.4	C-1 or C-4	Carbonyl carbons.
~146.0	C-2 or C-3	Quaternary carbons in the naphthoquinone ring.
~143.1	C-2 or C-3	Quaternary carbons in the naphthoquinone ring.
~137.5	C-6', C-10', C-14', C-18'	Quaternary carbons in the isoprenoid chain.
~135.5	C-22'	Quaternary carbon in the isoprenoid chain.
~133.2	C-5 or C-8	Aromatic CH carbons.
~132.8	C-4a or C-8a	Quaternary aromatic carbons.
~126.4	C-6 or C-7	Aromatic CH carbons.
~124.5	C-2', C-6', C-10', C-14', C-18'	Vinylic CH carbons in the isoprenoid chain.
~119.5	C-1'	Methylene carbon adjacent to the ring.
~39.8	C-4', C-8', C-12', C-16', C-20'	Methylene carbons in the isoprenoid chain.
~26.8	C-5', C-9', C-13', C-17', C-21'	Methylene carbons in the isoprenoid chain.
~25.7	23-CH₃	Terminal methyl carbon.
~17.7	3-CH₃	Methyl carbon on the isoprenoid chain.
~16.0	7-CH₃, 11-CH₃, 15-CH₃, 19-CH₃	Methyl carbons on the isoprenoid chain.
~12.5	2-CH₃	Methyl carbon on the naphthoquinone ring.

Note: The signals for the deuterated carbons (C-2 and the carbons of the naphthoquinone ring) will be significantly broader and have much lower intensity due to the quadrupolar nature of deuterium and the absence of the Nuclear Overhauser Effect (NOE) from attached protons. They may also exhibit splitting due to C-D coupling.

Experimental Protocols

Sample Preparation for NMR Analysis

Given the lipophilic nature of Vitamin K2(5)-D7, proper sample preparation is crucial to obtain high-quality NMR data.

Materials:

• Vitamin K2(5)-D7 sample

• Deuterated chloroform (B151607) (CDCl₃) or Benzene-d₆

• NMR tubes (5 mm)

• Glass vials

• Pipettes

• Vortex mixer

Protocol:

• Weighing: Accurately weigh 5-10 mg of the Vitamin K2(5)-D7 sample into a clean, dry glass vial. For quantitative NMR (qNMR), a more precise weight is required.

• Dissolution: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) or benzene-d₆ to the vial. Benzene-d₆ is recommended for better resolution of cis/trans isomers.[1]

• Mixing: Gently vortex the vial until the sample is completely dissolved. Visually inspect the solution to ensure no solid particles are present.

• Transfer: Using a clean pipette, transfer the solution into a 5 mm NMR tube.

• Capping: Cap the NMR tube securely to prevent solvent evaporation.

NMR Sample Preparation Workflow.

¹H NMR Data Acquisition Protocol

Instrument: 400 MHz NMR Spectrometer

Parameters:

Parameter	Recommended Value	Purpose
Pulse Program	zg30	Standard 30-degree pulse for quantitative measurements.
Number of Scans (NS)	16 - 64	To achieve adequate signal-to-noise ratio.
Relaxation Delay (D1)	5 x T₁	Crucial for quantitative accuracy; T₁ is the longest spin-lattice relaxation time of the protons of interest. A value of 20-30 seconds is a conservative starting point for qNMR.
Acquisition Time (AQ)	3 - 4 s	To ensure good digital resolution.
Spectral Width (SW)	16 ppm	To cover the entire proton chemical shift range.
Temperature	298 K	For consistency and comparison with literature data.

¹³C NMR Data Acquisition Protocol

Instrument: 101 MHz NMR Spectrometer

Parameters:

Parameter	Recommended Value	Purpose
Pulse Program	zgpg30	Standard 30-degree pulse with proton decoupling.
Number of Scans (NS)	1024 - 4096	Higher number of scans needed due to the low natural abundance of ¹³C.
Relaxation Delay (D1)	2 s	A shorter delay is often sufficient for qualitative spectra. For quantitative ¹³C NMR, a much longer delay (5 x T₁) and inverse-gated decoupling should be used.
Acquisition Time (AQ)	1 - 2 s	To obtain good resolution.
Spectral Width (SW)	200 - 220 ppm	To cover the full carbon chemical shift range.
Temperature	298 K	For consistency.

Quantitative NMR (qNMR) Protocol

qNMR can be used to determine the purity of Vitamin K2(5)-D7 or its concentration in a formulation. The internal standard method is commonly employed.

Materials:

• Vitamin K2(5)-D7 sample

• Internal Standard (e.g., maleic acid, 1,4-dinitrobenzene) - must have a known purity and signals that do not overlap with the analyte.

• Deuterated solvent (e.g., CDCl₃)

Protocol:

• Sample Preparation:

  • Accurately weigh a specific amount of the Vitamin K2(5)-D7 sample.

  • Accurately weigh a specific amount of the internal standard.

  • Dissolve both in a precise volume of deuterated solvent in a volumetric flask.

  • Transfer an aliquot to an NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum using the parameters outlined in section 3.2, with a sufficiently long relaxation delay (D1) to ensure full relaxation of all relevant protons.

• Data Processing:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal from Vitamin K2(5)-D7 and a signal from the internal standard.

• Calculation: The purity or concentration of the analyte can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Quantitative NMR (qNMR) Workflow.

Applications in Drug Development

NMR analysis of Vitamin K2(5)-D7 is valuable in various stages of drug development:

• Lead Optimization: Verifying the structure and purity of synthesized deuterated analogs.

• Metabolism Studies: Using the deuterium label as a tracer to follow the metabolic fate of the molecule. The absence of the deuterium label in metabolites can indicate specific metabolic transformations.

• Pharmacokinetic Studies: Quantifying the concentration of the deuterated drug and its metabolites in biological fluids.

• Quality Control: Ensuring the identity, purity, and isomeric integrity of the active pharmaceutical ingredient (API) and final drug product.

Conclusion

NMR spectroscopy is an indispensable tool for the comprehensive analysis of Vitamin K2(5)-D7. The protocols and data provided in these application notes offer a solid foundation for researchers, scientists, and drug development professionals to effectively utilize NMR for structural elucidation, purity assessment, and quantitative analysis of this deuterated menaquinone. While the provided NMR data is predictive, it serves as a strong starting point for spectral interpretation. It is always recommended to acquire experimental data on a certified reference standard for final confirmation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. High-field Solution NMR Spectroscopy as a Tool for Assessing Protein Interactions with Small Molecule Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 6. acgpubs.org [acgpubs.org]
• 7. researchgate.net [researchgate.net]
• 8. Deuterium NMR - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Deuterated Vitamin K2 in Pharmacokinetic Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing deuterated Vitamin K2 (specifically, deuterated menaquinone-7 (B21479) or d-MK-7) in pharmacokinetic (PK) research. The use of stable isotope-labeled compounds like d-MK-7 offers a powerful tool for accurately determining the absorption, distribution, metabolism, and excretion (ADME) of Vitamin K2 without the need for radioactive tracers.

Introduction to Deuterated Vitamin K2 in Pharmacokinetic Studies

Vitamin K2, a group of compounds known as menaquinones, plays a crucial role in various physiological processes, including blood coagulation, bone metabolism, and the prevention of vascular calcification.[1][2] Understanding the pharmacokinetic profile of different forms of Vitamin K2, such as the long-chain menaquinone-7 (MK-7), is essential for determining optimal dosages for supplementation and therapeutic use.[3]

Deuterium-labeled Vitamin K2 serves as an ideal tracer in pharmacokinetic studies. Since the deuterium (B1214612) isotope is stable and non-radioactive, it can be safely administered to human subjects. The mass difference between the deuterated and non-deuterated forms allows for their distinct detection and quantification using mass spectrometry, enabling researchers to track the administered dose separately from the endogenous Vitamin K2 pool.

Experimental Protocols

Protocol for a Single-Dose Oral Pharmacokinetic Study of Deuterated MK-7

This protocol outlines a typical design for a clinical trial to assess the pharmacokinetics of a single oral dose of deuterated menaquinone-7 (d-MK-7).

2.1.1. Study Design and Participants

• Design: An open-label, single-dose pharmacokinetic study.

• Participants: A cohort of healthy adult volunteers (e.g., n=12).

• Inclusion Criteria: Healthy males and females, aged 18-55 years, with a body mass index (BMI) within the normal range.

• Exclusion Criteria: Individuals with known coagulation disorders, those taking vitamin K antagonists, pregnant or lactating women, and individuals with a history of malabsorption syndromes.

• Ethical Considerations: The study protocol must be approved by an Institutional Review Board (IRB) or independent ethics committee. All participants must provide written informed consent.

2.1.2. Investigational Product

• Deuterated menaquinone-7 (d-MK-7), for example, d7-MK-7, encapsulated in a suitable formulation (e.g., oil-based softgel) at a defined dose (e.g., 180 µg).

2.1.3. Study Procedure

• Screening: Potential participants undergo a medical screening to ensure they meet the inclusion and exclusion criteria.

• Dietary Control: Participants are instructed to follow a diet low in Vitamin K for a specified period (e.g., one week) before the study to minimize baseline levels of circulating MK-7.

• Baseline Sampling: On the morning of the study, a baseline blood sample is collected from each participant after an overnight fast.

• Dose Administration: Participants receive a single oral dose of the d-MK-7 capsule with a standardized meal to facilitate absorption.

• Serial Blood Sampling: Blood samples are collected at predetermined time points post-dose to capture the full pharmacokinetic profile. A typical sampling schedule would be: 0 (pre-dose), 1, 2, 4, 6, 8, 12, 24, 48, 72, and 96 hours post-dose.

• Plasma Preparation: Blood samples are collected in tubes containing an anticoagulant (e.g., EDTA). Plasma is separated by centrifugation and stored at -80°C until analysis.

Bioanalytical Protocol for Quantification of Deuterated MK-7 in Human Plasma by LC-MS/MS

This protocol describes the quantitative analysis of d-MK-7 in plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific method.

2.2.1. Materials and Reagents

• Deuterated MK-7 (d-MK-7) reference standard.

• Internal Standard (IS): A different deuterated form of Vitamin K2 (e.g., d4-MK-4) or a carbon-13 labeled MK-7.

• HPLC-grade solvents: methanol, acetonitrile, isopropanol, hexane (B92381).

• Formic acid.

• Human plasma (for calibration standards and quality controls).

• Solid-phase extraction (SPE) cartridges.

2.2.2. Sample Preparation

• Thawing: Frozen plasma samples, calibration standards, and quality controls are thawed at room temperature.

• Spiking: Aliquots of plasma are spiked with the internal standard solution.

• Protein Precipitation: A protein precipitation agent (e.g., cold acetonitrile) is added to the plasma samples to precipitate proteins. The samples are vortexed and then centrifuged.

• Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE):

  • LLE: The supernatant from the protein precipitation step is subjected to liquid-liquid extraction using a non-polar solvent like hexane to isolate the lipophilic d-MK-7. The organic layer is then evaporated to dryness.

  • SPE: Alternatively, the supernatant can be loaded onto an SPE cartridge. The cartridge is washed to remove interfering substances, and the d-MK-7 is then eluted with an appropriate solvent mixture. The eluate is evaporated to dryness.

• Reconstitution: The dried residue is reconstituted in a small volume of the mobile phase for LC-MS/MS analysis.

2.2.3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column is typically used for the separation of menaquinones.

  • Mobile Phase: A gradient elution with a mixture of organic solvents (e.g., methanol, acetonitrile) and water, often with a small amount of formic acid to improve ionization.

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) in positive ion mode is commonly used.

  • Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to specifically detect the precursor-to-product ion transitions for d-MK-7 and the internal standard. This provides high selectivity and sensitivity.

2.2.4. Method Validation

The bioanalytical method must be validated according to regulatory guidelines (e.g., FDA or EMA) to ensure its reliability. Key validation parameters include:

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements.[4]

• Linearity: The range over which the assay is directly proportional to the concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

• Matrix Effect: The influence of matrix components on the ionization of the analyte and internal standard.

• Stability: The stability of the analyte in plasma under different storage and processing conditions.

Data Presentation

The pharmacokinetic parameters of deuterated Vitamin K2 are calculated from the plasma concentration-time data. These parameters are crucial for understanding the ADME profile of the compound.

Pharmacokinetic Parameters of Menaquinone-7 (MK-7)

The following table summarizes typical pharmacokinetic parameters for non-deuterated MK-7 from a human study, which can be expected to be similar for a deuterated analog.

Pharmacokinetic Parameter	Formulation	Value (Mean ± SD)	Reference
Tmax (hours)	Capsules	2 - 4	[5][6][7]
Tablets	6	[5][6][7]
Cmax (ng/mL)	Tablets (single dose)	~1.6 - 1.9	[5]
AUC₀₋₂₄ (ng·h/mL)	Tablets (single dose)	~21 - 23	[5]
Half-life (t½)	-	Very long, still elevated at 24h	[5][6][7][8]

Note: The values presented are for non-deuterated MK-7 and are intended to provide an example of the data that would be generated in a pharmacokinetic study of deuterated MK-7.

Mandatory Visualizations

Experimental Workflow for Deuterated Vitamin K2 Pharmacokinetic Study

Caption: Experimental workflow for a pharmacokinetic study of deuterated Vitamin K2.

Signaling Pathway of Vitamin K2 in Bone and Vascular Health

Caption: Vitamin K2's role in bone mineralization and inhibition of vascular calcification.

Conclusion

The use of deuterated Vitamin K2 in pharmacokinetic research provides a safe and accurate method for elucidating the ADME properties of this essential nutrient. The detailed protocols and application notes provided herein offer a framework for researchers to design and conduct robust pharmacokinetic studies. The high sensitivity and specificity of LC-MS/MS analysis, combined with the use of a stable isotope tracer, allow for precise quantification and a deeper understanding of Vitamin K2's behavior in the human body. This knowledge is paramount for the development of effective dietary recommendations and therapeutic interventions related to bone and cardiovascular health.

References

• 1. Vitamin K Dependent Proteins and the Role of Vitamin K2 in the Modulation of Vascular Calcification: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin K and Bone Metabolism: A Review of the Latest Evidence in Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. melioguide.com [melioguide.com]
• 4. Validation of bioanalytical method for quantification of Vitamin K2 (MK-4) in human plasma by high-performance liquid chromatography-ultraviolet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacokinetics of Menaquinone-7 (Vitamin K2) in Healthy Volunteers | Semantic Scholar [semanticscholar.org]
• 8. The study of bioavailability and endogenous circadian rhythm of menaquinone-7, a form of vitamin K2, in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Vitamin K2-d7 in Metabolic Tracer Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vitamin K2, particularly the long-chain menaquinone-7 (B21479) (MK-7), is a fat-soluble vitamin that plays a critical role as a cofactor for the γ-glutamyl carboxylase enzyme. This enzyme is essential for the activation of Vitamin K-dependent proteins (VKDPs) involved in crucial physiological processes such as bone mineralization, vascular health, and blood coagulation.[1][2][3] Understanding the pharmacokinetics and metabolism of Vitamin K2 is paramount for determining its efficacy and safety in nutritional and therapeutic applications. Stable isotope-labeled Vitamin K2, such as Vitamin K2-d7 (Menaquinone-7-d7), serves as a powerful tool in metabolic tracer experiments, allowing for precise quantification and differentiation from endogenous Vitamin K2 pools.[4] This document provides detailed application notes and protocols for the use of Vitamin K2-d7 in such studies.

Principle of the Metabolic Tracer Method

The use of deuterium-labeled Vitamin K2-d7 as a metabolic tracer allows researchers to track the absorption, distribution, metabolism, and excretion (ADME) of exogenously administered Vitamin K2 without interference from the endogenous (unlabeled) form already present in the body.[4] The seven deuterium (B1214612) atoms increase the mass of the molecule, enabling its distinction from the native compound by mass spectrometry (MS).[5][6] This technique is invaluable for accurately determining pharmacokinetic parameters and understanding the metabolic fate of Vitamin K2.

Applications in Research and Drug Development

• Pharmacokinetic Studies: Elucidating the oral bioavailability, half-life, clearance, and volume of distribution of Vitamin K2.[7][8][9]

• Bioavailability and Bioequivalence Studies: Comparing different formulations of Vitamin K2 supplements.[7][9]

• Metabolism Studies: Identifying and quantifying metabolites of Vitamin K2.

• Disease-Related Research: Investigating the role of Vitamin K2 in osteoporosis[1][10], cardiovascular disease[1][11], diabetes[1][10], and other health conditions.[11][12]

Experimental Workflow for a Pharmacokinetic Study using Vitamin K2-d7

The following diagram outlines the typical workflow for a clinical or preclinical pharmacokinetic study using Vitamin K2-d7 as a tracer.

Caption: Experimental workflow for a Vitamin K2-d7 pharmacokinetic study.

Key Signaling Pathway Involving Vitamin K2

Vitamin K2 is a crucial cofactor for the activation of Vitamin K-dependent proteins (VKDPs), such as osteocalcin (B1147995) and Matrix Gla Protein (MGP). This activation, through a process called carboxylation, is essential for their biological function in calcium homeostasis.

Caption: Role of Vitamin K2 in the carboxylation of Vitamin K-dependent proteins.

Protocols

Protocol for a Single-Dose Oral Pharmacokinetic Study

Objective: To determine the pharmacokinetic profile of a single oral dose of Vitamin K2-d7.

Materials:

• Vitamin K2-d7 supplement (e.g., encapsulated in oil for enhanced absorption).

• High-fat meal.[13]

• Blood collection tubes (e.g., EDTA or serum separator tubes).

• Centrifuge.

• Freezer (-80°C) for sample storage.

Procedure:

• Subject Preparation: Healthy volunteers are to fast overnight for at least 8 hours.

• Baseline Sampling: Collect a baseline blood sample (t=0) before dosing.

• Dosing: Administer a single oral dose of Vitamin K2-d7. To enhance absorption, it is recommended to administer the supplement with a high-fat meal.[13]

• Blood Sampling: Collect blood samples at specified time points post-dosing. A typical sampling schedule would be at 2, 4, 6, 8, 12, 24, 48, 72, and 96 hours.[7][8]

• Sample Processing: Separate plasma or serum by centrifugation within 1 hour of collection.

• Sample Storage: Store plasma/serum samples at -80°C until analysis.

Protocol for Extraction of Vitamin K2-d7 from Serum/Plasma

Objective: To extract Vitamin K2-d7 and endogenous Vitamin K2 from serum or plasma samples for LC-MS/MS analysis. This protocol is based on a liquid-liquid extraction (LLE) method.[8][14]

Materials:

• Serum/plasma samples.

• Internal standard solution (e.g., Vitamin K1-d7 or another deuterated menaquinone not being tested).

• n-Hexane.[14]

• Acetonitrile.[15]

• Vortex mixer.

• Centrifuge.

• Evaporation system (e.g., nitrogen evaporator).

• Reconstitution solution (e.g., 15:85 water:methanol).[15]

Procedure:

• Sample Thawing: Thaw frozen serum/plasma samples on ice.

• Aliquoting: Aliquot 500 µL of serum/plasma into a clean tube.[14][15]

• Internal Standard Spiking: Add a known amount of internal standard solution to each sample.

• Protein Precipitation (Optional but recommended): Add 1.5 mL of acetonitrile, vortex for 20 seconds, and centrifuge to pellet precipitated proteins.[15] Transfer the supernatant to a new tube.

• Liquid-Liquid Extraction: Add an equal volume (e.g., 500 µL) of n-hexane to the sample (or supernatant from the previous step).[14]

• Mixing: Vortex vigorously for 1-2 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge at a low speed (e.g., 1500 x g) for 5-10 minutes to separate the organic and aqueous layers.

• Collection of Organic Layer: Carefully transfer the upper organic layer (containing the lipids and Vitamin K2) to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40-50°C).[15]

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 100 µL) of the reconstitution solution.[15]

• Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol for LC-MS/MS Analysis

Objective: To simultaneously quantify Vitamin K2 and Vitamin K2-d7 in extracted samples.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (e.g., triple quadrupole) with an appropriate ionization source (e.g., APCI or ESI).[14][16]

Chromatographic Conditions (Example):

• Column: A C18 or PFP reversed-phase column is suitable.[16]

• Mobile Phase A: Water with 0.1% formic acid and 5mM ammonium (B1175870) formate.[16]

• Mobile Phase B: Methanol with 0.1% formic acid.[16]

• Gradient: A gradient elution from a lower to a higher percentage of Mobile Phase B is used to separate the analytes.

• Flow Rate: Dependent on the column dimensions (e.g., 0.2-0.5 mL/min).

• Injection Volume: 5-10 µL.

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive ion mode (APCI or ESI).[14][16]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Vitamin K2 (MK-7): m/z 649.5 → 187.2 (quantifier) and 649.5 → 121.0 (qualifier).[14]

  • Vitamin K2-d7 (MK-7-d7): m/z 656.5 → 194.1.[14]

  • Note: The exact m/z values may vary slightly depending on the instrument and specific labeled positions.

Data Analysis:

• Generate a calibration curve using standards of known concentrations of Vitamin K2 and Vitamin K2-d7.

• Calculate the peak area ratio of the analyte to the internal standard.

• Quantify the concentration of Vitamin K2 and Vitamin K2-d7 in the samples by interpolating from the calibration curve.

Data Presentation

Quantitative data from pharmacokinetic studies should be summarized in tables for clarity and ease of comparison.

Table 1: Pharmacokinetic Parameters of a Single Oral Dose of Vitamin K2-d7

Parameter	Symbol	Unit	Value
Maximum Plasma Concentration	Cmax	ng/mL	Example Value
Time to Maximum Concentration	Tmax	hours	Example Value
Area Under the Curve (0 to t)	AUC(0-t)	ngh/mL	Example Value
Area Under the Curve (0 to ∞)	AUC(0-∞)	ngh/mL	Example Value
Elimination Half-Life	t½	hours	Example Value
Apparent Volume of Distribution	Vd/F	L	Example Value
Apparent Clearance	CL/F	L/h	Example Value

Values to be determined from the experimental data.

Table 2: Example Calibration Curve Data for Vitamin K2-d7

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
0.1	Example Value
0.5	Example Value
1.0	Example Value
5.0	Example Value
10.0	Example Value
25.0	Example Value
50.0	Example Value
100.0	Example Value
Correlation Coefficient (R²)	>0.99

Values to be determined from the experimental data.

Conclusion

The use of Vitamin K2-d7 as a metabolic tracer provides an accurate and reliable method for studying the pharmacokinetics and metabolism of Vitamin K2. The detailed protocols and application notes provided herein offer a comprehensive guide for researchers, scientists, and drug development professionals to design and execute robust metabolic tracer experiments. These studies are essential for advancing our understanding of the physiological roles of Vitamin K2 and for the development of effective nutritional and therapeutic interventions.

References

• 1. Molecular Pathways and Roles for Vitamin K2-7 as a Health-Beneficial Nutraceutical: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. d-nb.info [d-nb.info]
• 6. LC–MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PMC [pmc.ncbi.nlm.nih.gov]
• 7. plthealth.com [plthealth.com]
• 8. The study of bioavailability and endogenous circadian rhythm of menaquinone-7, a form of vitamin K2, in healthy subjects | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 9. Pharmacokinetics of Menaquinone-7 (Vitamin K2) in Healthy Volunteers | Semantic Scholar [semanticscholar.org]
• 10. Vitamins K1 and K2: The Emerging Group of Vitamins Required for Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Growing Evidence of a Proven Mechanism Shows Vitamin K2 Can Impact Health Conditions Beyond Bone and Cardiovascular - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The biological responses of vitamin K2: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. K2 MK-7 & D3 180 mcg K2 / 5000 IU (125 mcg) D3 -7 & D3 - Protocol for Life Balance [protocolforlife.com]
• 14. Development, Validation, and Two-Year Application of Rapid and Simple LC-MS/MS-Based Method for the Determination of K2MK-7 in Blood Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Novel Solution for Vitamin K1 and K2 Analysis in Human Plasma by LC-MS/MS [restek.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]

Use of Vitamin K2(5)-D7 in food matrix and supplement analysis

An Application Note on the Quantitative Analysis of Vitamin K2 Menaquinones in Food Matrices and Supplements Utilizing Deuterated Internal Standards.

Introduction

Vitamin K2, a family of fat-soluble vitamins known as menaquinones (MKs), plays a crucial role in human health, particularly in bone metabolism and cardiovascular health.[1][2] The most biologically active forms are menaquinone-4 (MK-4) and menaquinone-7 (B21479) (MK-7), which are found in animal products, fermented foods, and dietary supplements.[2][3] Accurate quantification of these vitamers in complex food matrices and supplements is essential for quality control, nutritional labeling, and clinical research.

The analysis is challenging due to the low concentrations of menaquinones, their lipophilic nature, and the complexity of the sample matrices.[4] To overcome these challenges, stable isotope dilution analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) has become the preferred method.[5][6] This technique employs deuterated internal standards, such as Vitamin K2 MK-7-d7 and MK-4-d7, which co-elute with the native analyte and provide a precise means of quantification by correcting for matrix effects and variations during sample preparation and ionization.[5][7]

This application note provides detailed protocols for the extraction and quantification of Vitamin K2 (MK-4 and MK-7) from food and supplement samples using an LC-MS/MS method with deuterated internal standards.

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate analytical technique. It involves adding a known amount of an isotopically labeled version of the analyte (e.g., MK-7-d7) to the sample at the beginning of the analytical process. This "internal standard" is chemically identical to the analyte but has a different mass due to the presence of heavy isotopes (deuterium in this case).

The internal standard experiences the same extraction losses, matrix effects, and ionization suppression or enhancement as the native analyte. By measuring the ratio of the signal from the native analyte to the signal from the internal standard, a highly accurate and precise quantification can be achieved, irrespective of sample loss during preparation.[5][7]

Experimental Protocols

Sample Preparation Protocol

This protocol outlines the extraction of Vitamin K2 from dietary supplements (capsules, tablets) and food matrices.

3.1.1 Reagents and Materials

• Methanol (B129727), Isopropanol (B130326), Hexane (B92381), Diethyl Ether (LC-MS Grade)

• Ammonium Formate

• Formic Acid

• Deionized Water

• Vitamin K2 Standards (MK-4, MK-7)

• Deuterated Internal Standards (MK-4-d7, MK-7-d7)

• Lipase (B570770) solution (for food matrix)[8]

• Centrifuge tubes (50 mL, amber)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Syringe filters (0.22 µm, PTFE)

3.1.2 Standard and Internal Standard Preparation

• Prepare individual stock solutions of MK-4, MK-7, MK-4-d7, and MK-7-d7 in methanol at a concentration of 1 mg/mL.

• From the stock solutions, prepare a combined working standard solution containing MK-4 and MK-7.

• Prepare a separate internal standard (ISTD) spiking solution containing MK-4-d7 and MK-7-d7. The concentration should be chosen to be in the mid-range of the calibration curve.[8]

3.1.3 Extraction from Dietary Supplements (Tablets/Capsules)

• Grind tablets to a fine powder. For capsules, use the content directly.

• Accurately weigh a portion of the sample equivalent to a single dose into a 50 mL amber centrifuge tube.

• Add the ISTD spiking solution and vortex briefly.

• Add 10 mL of isopropanol and vortex for 1 minute to precipitate proteins and dissolve the vitamins.

• Add 20 mL of hexane, vortex for 2 minutes for liquid-liquid extraction (LLE).[9]

• Centrifuge at 4000 rpm for 10 minutes.

• Carefully transfer the upper hexane layer to a clean amber tube.[9]

• Repeat the extraction (steps 5-7) on the remaining sample and combine the hexane layers.

• Evaporate the combined hexane extract to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 1 mL of the mobile phase starting composition (e.g., Methanol/Water mixture).

• Filter the reconstituted solution through a 0.22 µm PTFE syringe filter into an amber LC vial for analysis.

3.1.4 Extraction from Food Matrix (e.g., Cheese, Meat)

• Homogenize the food sample.

• Weigh approximately 1-5 g of the homogenized sample into a 50 mL amber centrifuge tube.

• For fatty matrices, perform enzymatic digestion: Add 5 mL of lipase solution and incubate at 37°C for 1 hour to release vitamins from the fat globules.[8]

• Add the ISTD spiking solution and vortex briefly.

• Perform liquid-liquid extraction as described in the supplement protocol (Section 3.1.3, steps 4-11). For some matrices, a protein precipitation step with ethanol (B145695) may be performed prior to LLE.[9]

LC-MS/MS Analysis Protocol

3.2.1 Instrumentation

• UHPLC or HPLC system (e.g., Agilent 1260 Infinity)[4]

• Triple Quadrupole Mass Spectrometer (e.g., SCIEX 6500)[4]

• Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), positive mode.[4][9]

3.2.2 Chromatographic Conditions

• Column: C18 reverse-phase column (e.g., Kinetex 5 µm EVO C18, 50 x 2.1 mm)[4]

• Mobile Phase A: Water with 0.1% Formic Acid[8][9]

• Mobile Phase B: Acetonitrile/Isopropanol (1:1, v/v) or Methanol with 0.1% Formic Acid[4][9]

• Flow Rate: 0.5 - 0.8 mL/min[4][7]

• Injection Volume: 5 - 10 µL[4][7]

• Column Temperature: 25 - 40 °C

• Gradient: A typical gradient would start at ~70% B, ramp up to 98-100% B to elute the hydrophobic vitamins, hold, and then return to initial conditions for re-equilibration.[4]

3.2.3 Mass Spectrometry Conditions

• Ionization Mode: APCI or ESI, Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Gas Temperature: 350 °C (for APCI)[4]

• Collision Gas: Argon[7]

• Refer to Table 1 for example MRM transitions for the analytes and their deuterated internal standards.

Data Presentation

Quantitative data from LC-MS/MS analysis should be clearly structured. The following tables provide examples of key parameters and expected performance.

Table 1: Example LC-MS/MS MRM Parameters for Vitamin K2 Analysis. (Note: Optimal values for cone voltage and collision energy should be determined empirically for the specific instrument used.)

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Internal Standard	ISTD Precursor (Q1) m/z	ISTD Product (Q3) m/z	Reference
MK-4	445.4	187.1	MK-4-d7	452.4	194.2	[4][7]
MK-7	649.5	187.0	MK-7-d7	657.1	194.2	[4][7]

Table 2: Typical Method Performance Characteristics.

Parameter	MK-4	MK-7	Reference
Linearity (R²)	>0.99	>0.99	[5][10]
LOD (ng/mL)	0.5	0.01	[5][11]
LOQ (ng/mL)	1.0	0.14 nmol/L	[5][6]
Recovery (%)	89-97%	89-97%	[11]
Intra-day Precision (%RSD)	<15%	<15%	[1]
Inter-day Precision (%RSD)	<20%	<20%	[1]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Vitamin K2 in food and supplement samples.

Fig 1. General workflow for Vitamin K2 quantification.

Biological Role of Vitamin K2

Vitamin K2 is an essential cofactor for the enzyme gamma-glutamyl carboxylase (GGCX). This enzyme catalyzes the post-translational modification of specific glutamate (B1630785) (Glu) residues into gamma-carboxyglutamate (B555490) (Gla) residues in certain proteins, known as Gla-proteins. This carboxylation process is vital for their biological activity, particularly in calcium binding.

Fig 2. Vitamin K2-dependent carboxylation pathway.

References

• 1. vitas.no [vitas.no]
• 2. The biological responses of vitamin K2: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. consultations.foodstandards.gov.au [consultations.foodstandards.gov.au]
• 4. phenomenex.com [phenomenex.com]
• 5. Frontiers | Development of a Vitamin K Database for Commercially Available Food in Australia [frontiersin.org]
• 6. bevital.no [bevital.no]
• 7. Development of a Vitamin K Database for Commercially Available Food in Australia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. [PDF] LC-MS/MS Quantitative Analysis of the Vitamin K’s and their Metabolites in Serum for Research Use | Semantic Scholar [semanticscholar.org]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Measuring K2 Vitamers in Fermented Foods

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vitamin K2, a group of compounds known as menaquinones (MKs), plays a crucial role in various physiological processes, including bone metabolism and cardiovascular health. Unlike vitamin K1 (phylloquinone), which is primarily found in leafy green vegetables, vitamin K2 is predominantly produced by bacterial fermentation and is therefore abundant in fermented foods and some animal products. The length of the polyisoprenoid side chain, denoted as MK-n, determines the specific vitamer (e.g., MK-4, MK-7, MK-9). The analysis of K2 vitamers in fermented foods is essential for nutritional assessment, quality control, and the development of functional foods and dietary supplements. This document provides a detailed protocol for the extraction, purification, and quantification of K2 vitamers in fermented food matrices using High-Performance Liquid Chromatography (HPLC).

Principle

The protocol for measuring K2 vitamers in fermented foods involves a multi-step process. First, the fat-soluble vitamin K2 is extracted from the food matrix using organic solvents. The crude extract is then purified to remove interfering substances such as other lipids and pigments. Finally, the purified extract is analyzed by HPLC with ultraviolet (UV) or fluorescence detection to separate and quantify the different K2 vitamers. For highly sensitive and specific analysis, Ultra-High-Performance Liquid Chromatography coupled with Mass Spectrometry (UHPLC-MS/MS) can also be employed.

Experimental Protocols

Sample Preparation and Extraction

This protocol is a general guideline and may need optimization depending on the specific fermented food matrix.

Materials:

• Fermented food sample (e.g., cheese, natto, kefir)

• Hexane (B92381)

• Ethanol (95%)

• Isopropanol (B130326)

• Diatomaceous earth (optional, as a dispersing agent)

• Mortar and pestle or food processor

• Centrifuge

• Rotary evaporator

• Amber glass vials

Procedure:

• Homogenization: Homogenize a representative portion of the fermented food sample (5-10 g) using a mortar and pestle or a food processor. For hard or semi-hard cheeses, grating the sample prior to homogenization is recommended. Adding diatomaceous earth can aid in the dispersion of viscous samples.

• Solvent Extraction:

  • To the homogenized sample, add a 2:1 (v/v) mixture of hexane and isopropanol (e.g., 20 mL hexane and 10 mL isopropanol).

  • Vortex or shake vigorously for 15-20 minutes to ensure thorough mixing and extraction of lipids, including vitamin K2.

  • For exhaustive extraction, this step can be repeated two more times with fresh solvent.

• Phase Separation:

  • Centrifuge the mixture at 3000 x g for 10 minutes to separate the solid food matrix from the liquid extract.

  • Carefully collect the supernatant (the hexane/isopropanol layer containing the extracted lipids).

• Solvent Evaporation:

  • Evaporate the solvent from the collected supernatant using a rotary evaporator at a temperature not exceeding 40°C. Evaporation should be carried out under reduced pressure and protected from light to prevent degradation of the vitamin K2 vitamers.

• Reconstitution:

  • Reconstitute the dried lipid extract in a known volume (e.g., 1-2 mL) of the HPLC mobile phase or a suitable organic solvent like ethanol.

  • Transfer the reconstituted extract to an amber glass vial and store at -20°C until HPLC analysis.

Solid-Phase Extraction (SPE) for Purification (Optional but Recommended)

For complex matrices, an additional purification step using SPE can improve the accuracy of the quantification.

Materials:

• Silica-based SPE cartridge

• Hexane

• Hexane with a small percentage of ethyl acetate (B1210297) (e.g., 1-2%)

• Ethyl acetate

• Nitrogen gas stream

Procedure:

• Cartridge Conditioning: Condition the silica (B1680970) SPE cartridge by passing hexane through it.

• Sample Loading: Load the reconstituted extract from the solvent extraction step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with hexane to elute non-polar interfering compounds.

• Elution: Elute the K2 vitamers from the cartridge using a mixture of hexane and ethyl acetate. The exact percentage of ethyl acetate may need to be optimized.

• Drying and Reconstitution: Evaporate the elution solvent under a gentle stream of nitrogen gas. Reconstitute the purified extract in a known volume of the HPLC mobile phase.

HPLC Quantification

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or fluorescence detector.

• Column: A C18 reversed-phase column is commonly used (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A mixture of methanol, ethanol, or acetonitrile (B52724) with a suitable buffer. The exact composition should be optimized for the separation of the target vitamers. A gradient elution may be necessary for separating a wide range of MKs.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: 30-40°C.

• Detection:

  • UV Detection: Wavelength is typically set between 248 and 270 nm.

  • Fluorescence Detection: This method offers higher sensitivity and selectivity. It requires post-column reduction of the quinone ring to a fluorescent hydroquinone. This can be achieved by passing the column effluent through a zinc reactor. The excitation wavelength is typically around 243 nm and the emission wavelength is around 430 nm.

• Injection Volume: 20-50 µL.

Calibration:

Prepare a series of standard solutions of known concentrations for each K2 vitamer of interest (e.g., MK-4, MK-7, MK-9) in the mobile phase. Generate a calibration curve by plotting the peak area against the concentration of each standard.

Quantification:

Inject the purified sample extract into the HPLC system. Identify the peaks corresponding to the K2 vitamers based on their retention times compared to the standards. Quantify the concentration of each vitamer in the sample by using the calibration curve.

Data Presentation

The quantitative data for K2 vitamers in various fermented foods are summarized in the tables below. These values are indicative and can vary depending on the specific starter cultures, fermentation conditions, and analytical methods used.

Table 1: Vitamin K2 (MK-n) Content in Various Cheeses (ng/g)

Cheese Type	MK-4	MK-7	MK-8	MK-9	Total K2
Gouda	2.9 - 35.5	24.4 - 706	10.3 - 65.3	24.1 - 70.6	61.7 - 877.4
Cheddar	1.9 - 10.2	10.1 - 24.1	4.9 - 12.3	12.3 - 35.8	29.2 - 82.4
Blue Cheese	3.5 - 10.8	6.3 - 38.3	12.5 - 35.7	24.5 - 52.8	46.8 - 137.6
Camembert	2.2 - 15.6	13.5 - 62.7	5.4 - 21.3	10.2 - 38.9	31.3 - 138.5
Emmental	0.4 - 4.3	0.5 - 5.1	1.2 - 8.9	3.1 - 15.4	5.2 - 33.7

Table 2: Vitamin K2 (MK-n) Content in Other Fermented Foods (ng/g)

Fermented Food	MK-4	MK-7	MK-8	MK-9	Total K2
Natto	10 - 20	7,000 - 12,000	-	-	7,010 - 12,020
Kefir	0.8 - 3.2	1.1 - 4.8	0.5 - 2.1	0.9 - 3.5	3.3 - 13.6
Sauerkraut	-	4.7 - 27.5	-	-	4.7 - 27.5
Miso	-	10 - 290	-	-	10 - 290

Note: "-" indicates that the vitamer was not detected or not reported in the cited literature.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the extraction and quantification of K2 vitamers.

Vitamin K2 Signaling Pathway

Caption: The central role of Vitamin K2 in the carboxylation of proteins.

Application Notes and Protocols for Menaquinone-7-d7 in Cell Culture Uptake Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Menaquinone-7 (MK-7), a member of the vitamin K2 family, is a vital nutrient recognized for its roles in bone metabolism, cardiovascular health, and cellular signaling. To facilitate precise and accurate in vitro studies of MK-7's cellular uptake and mechanism of action, a deuterated form, Menaquinone-7-d7 (MK-7-d7), is an invaluable tool. The incorporation of seven deuterium (B1214612) atoms provides a distinct mass shift, enabling highly sensitive and specific quantification by mass spectrometry, effectively differentiating it from endogenous, non-labeled MK-7.

These application notes provide detailed protocols for utilizing Menaquinone-7-d7 in cell culture uptake assays, along with data presentation guidelines and visualizations of relevant signaling pathways. This information is intended to assist researchers in designing and executing robust experiments to elucidate the cellular pharmacology of Menaquinone-7.

Data Presentation

Quantitative data from cell culture uptake assays should be meticulously recorded and presented to allow for clear interpretation and comparison across different experimental conditions.

Table 1: Time-Dependent Uptake of Menaquinone-7-d7 in Osteoblastic Cells

Time Point	MK-7-d7 Concentration in Cell Lysate (ng/mg protein)	Percent Uptake (%)
0 min	0	0
30 min	5.8 ± 0.7	11.6
1 hr	12.3 ± 1.5	24.6
2 hr	21.5 ± 2.2	43.0
4 hr	35.1 ± 3.8	70.2
8 hr	42.6 ± 4.1	85.2
24 hr	45.2 ± 4.9	90.4
Data are presented as mean ± standard deviation (n=3). Percent uptake is calculated relative to the initial concentration in the culture medium.

Table 2: Dose-Dependent Uptake of Menaquinone-7-d7 in Vascular Smooth Muscle Cells (24-hour incubation)

Initial MK-7-d7 Concentration (µM)	Intracellular MK-7-d7 Concentration (ng/mg protein)
0.1	4.5 ± 0.5
1	48.2 ± 5.1
5	235.7 ± 21.3
10	450.1 ± 39.8
20	789.4 ± 65.2
Data are presented as mean ± standard deviation (n=3).

Experimental Protocols

Protocol 1: Menaquinone-7-d7 Cellular Uptake Assay

This protocol outlines a general procedure for quantifying the uptake of MK-7-d7 into cultured cells.

1. Cell Culture:

• Seed target cells (e.g., human osteosarcoma cells (SAOS-2) or human vascular smooth muscle cells) in 6-well plates at a density of 2 x 10^5 cells/well.

• Culture in appropriate medium (e.g., DMEM with 10% FBS) at 37°C in a humidified atmosphere of 5% CO2 until they reach 80-90% confluency.

2. Preparation of Menaquinone-7-d7 Working Solution:

• Prepare a stock solution of Menaquinone-7-d7 in a suitable solvent such as ethanol (B145695) or DMSO.

• Dilute the stock solution in serum-free cell culture medium to achieve the desired final concentrations (e.g., 1 µM, 5 µM, 10 µM). It is recommended to keep the final solvent concentration below 0.1% to avoid cytotoxicity.

3. Uptake Experiment:

• Aspirate the growth medium from the cell culture plates and wash the cells twice with pre-warmed phosphate-buffered saline (PBS).

• Add 1 mL of the Menaquinone-7-d7 working solution to each well.

• Incubate the plates at 37°C for the desired time points (e.g., 30 min, 1, 2, 4, 8, 24 hours).

4. Cell Lysis and Sample Collection:

• At each time point, aspirate the medium containing MK-7-d7 and wash the cells three times with ice-cold PBS to remove any extracellular compound.

• Add 200 µL of ice-cold lysis buffer (e.g., RIPA buffer) containing a protease inhibitor cocktail to each well.

• Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant for analysis. A portion of the supernatant should be used for protein quantification (e.g., using a BCA assay).

5. Sample Preparation for LC-MS/MS Analysis:

• To 100 µL of the cell lysate supernatant, add an internal standard (e.g., a known amount of non-labeled Menaquinone-7).

• Perform a liquid-liquid extraction by adding 500 µL of a hexane:isopropanol (3:2, v/v) mixture.

• Vortex vigorously for 1 minute and centrifuge at 10,000 x g for 10 minutes.

• Carefully transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Quantification of Menaquinone-7-d7

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: Start with 80% B, increase to 100% B over 5 minutes, hold for 3 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

2. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Menaquinone-7-d7: Precursor ion [M+H]⁺ → Product ion (specific transitions to be determined based on instrument optimization).

  • Internal Standard (Menaquinone-7): Precursor ion [M+H]⁺ → Product ion (specific transitions to be determined).

• Optimize instrument parameters such as collision energy and declustering potential for maximum sensitivity.

3. Quantification:

• Generate a standard curve using known concentrations of Menaquinone-7-d7.

• Quantify the amount of MK-7-d7 in the cell lysates by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

• Normalize the results to the protein concentration of each sample (ng of MK-7-d7/mg of protein).

Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate key cellular pathways influenced by Menaquinone-7 and the experimental workflow for the uptake assay.

Technical Notes & Optimization

Technical Support Center: Vitamin K2-d7 Quantification

Welcome to the technical support center for Vitamin K2-d7 quantification. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying Vitamin K2, and how does using a deuterated internal standard like Vitamin K2-d7 help?

A1: The primary challenges in Vitamin K2 quantification stem from its lipophilic nature, low endogenous concentrations in biological matrices, and susceptibility to matrix effects, particularly from phospholipids (B1166683) in plasma and serum.[1][2][3] Vitamin K2 is also sensitive to light and can degrade when formulated with certain minerals.[4][5][6][7]

Using a stable isotope-labeled internal standard like Vitamin K2-d7 is crucial for accurate quantification.[8] Since Vitamin K2-d7 is chemically identical to the analyte, it co-elutes and experiences similar ionization suppression or enhancement during mass spectrometry analysis.[9] This allows for the correction of signal variability caused by matrix effects and inconsistencies in sample preparation, leading to more accurate and precise results.[8]

Q2: What is the most common analytical method for Vitamin K2-d7 quantification?

A2: The most common and sensitive method for Vitamin K2-d7 quantification is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[10][11] This technique offers high selectivity and sensitivity, which is necessary for detecting the low physiological concentrations of Vitamin K2.[12][13] Methods often utilize either Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), typically in positive ion mode.[13][14]

Q3: How can I minimize the degradation of Vitamin K2-d7 during sample storage and preparation?

A3: To minimize degradation, it is critical to protect samples from light by using amber-colored tubes and vials.[10] Given that Vitamin K2 is a fat-soluble vitamin, it is prone to oxidation.[4] Store samples at low temperatures, such as in a freezer, to maintain stability.[11] One study noted that vitamins were not stable in the fridge (2–8 °C) over seven days.[11] During sample preparation, minimize the exposure time to air and light. Quick processing after thawing is recommended.

Q4: What should I consider when preparing my calibration standards and quality control samples?

A4: Calibration standards and quality control (QC) samples should be prepared in a matrix that closely mimics the study samples to account for matrix effects.[1] Stripped serum or a surrogate matrix like a human albumin solution can be used.[8][14] It is recommended to prepare a stock solution of Vitamin K2-d7 in an organic solvent like ethanol (B145695) or methanol (B129727) and then spike it into the matrix to create the calibration curve and QC samples.[10][11] A typical calibration curve might range from 0.1 to 10 ng/mL.[1][3]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Signal Intensity / No Peak	1. Degradation of Analyte: Vitamin K2-d7 is sensitive to light and heat.[4][5] 2. Poor Ionization: Suboptimal MS source conditions (e.g., temperature, gas flows).[15] 3. Matrix Suppression: Co-eluting phospholipids or other matrix components are suppressing the analyte signal.[1][15] 4. Incorrect MS/MS Transition: The selected precursor/product ion pair is not optimal.	1. Protect from Light: Use amber vials and minimize light exposure during sample handling.[10] 2. Optimize Source Parameters: Perform a tune and optimize ion source parameters for Vitamin K2-d7.[15] 3. Improve Sample Cleanup: Incorporate a phospholipid removal step or use a more rigorous extraction method (e.g., LLE followed by SPE).[1][10] 4. Verify Transitions: Confirm the MRM transitions for Vitamin K2-d7 and the internal standard. For MK-7, a common transition is m/z 649.5 → 187.2.[13]
Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Column Overload: Injecting too much sample. 2. Incompatible Injection Solvent: The sample is dissolved in a solvent much stronger than the mobile phase.[16] 3. Column Contamination or Degradation: Buildup of matrix components on the column.[17]	1. Dilute Sample: Reduce the concentration of the injected sample. 2. Match Injection Solvent: Reconstitute the final extract in a solvent that is similar in composition to the initial mobile phase.[16] 3. Use Guard Column & Wash Column: Install a guard column and ensure the column is properly washed and regenerated between runs.[16]
High Variability in Results (Poor Precision)	1. Inconsistent Sample Preparation: Variations in extraction efficiency between samples. 2. Matrix Effects: Significant and variable ion suppression or enhancement across different samples. 3. Internal Standard Issues: Inconsistent addition of the internal standard or degradation of the IS.	1. Automate or Standardize Workflow: Use automated liquid handlers if available, or ensure consistent manual pipetting and timing. 2. Use Deuterated Internal Standard: Ensure Vitamin K2-d7 is used consistently to compensate for matrix effects.[8] 3. Verify IS Addition: Add the internal standard early in the sample preparation process to account for extraction variability. Check the stability of the IS stock solution.
Retention Time Shifts	1. Changes in Mobile Phase Composition: Inaccurate mixing or evaporation of a volatile solvent component.[17] 2. Column Temperature Fluctuation: Inconsistent column oven temperature.[15] 3. Column Degradation: Loss of stationary phase over time.[17]	1. Prepare Fresh Mobile Phase: Prepare mobile phases fresh daily and keep solvent bottles capped.[15] 2. Use a Column Oven: Ensure the column is thermostatted and the temperature is stable.[10] 3. Monitor Column Performance: Track column pressure and peak shape. Replace the column if performance deteriorates significantly.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE) followed by Solid-Phase Extraction (SPE)

This protocol is a robust method for cleaning up complex biological samples like plasma or serum.

• Protein Precipitation & LLE:

  • To 500 µL of plasma/serum, add 50 µL of the Vitamin K2-d7 internal standard solution.

  • Add 1.5 mL of ethanol to precipitate proteins and vortex for 1 minute.[18]

  • Add 4 mL of n-hexane and vortex for 1 minute for liquid-liquid extraction.[18]

  • Centrifuge at 4000 rpm for 10 minutes.

• Solid-Phase Extraction (SPE):

  • Transfer the upper organic (hexane) layer to a clean tube.

  • Apply the extract to a pre-conditioned Oasis® HLB SPE cartridge.[10]

  • Wash the cartridge with a methanol/water mixture to remove polar interferences.[10]

  • Elute the analytes with a more non-polar solvent mixture like methanol/isopropanol/hexane.[10]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-50°C.[1][2]

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 85:15 methanol:water).[1][2]

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters

The following table summarizes typical starting parameters for an LC-MS/MS method for Vitamin K2 quantification. Optimization will be required for your specific instrumentation and application.

Parameter	Typical Value
LC Column	C18 or Biphenyl column (e.g., 50 x 2.1 mm, <3 µm)[1][3]
Mobile Phase A	Water with 0.1% Formic Acid[12][18]
Mobile Phase B	Methanol or Acetonitrile/Isopropanol (1:1, v/v) with 0.1% Formic Acid[12][18]
Flow Rate	0.4 - 0.6 mL/min[3][12]
Gradient	A gradient from a lower to a higher percentage of organic phase over several minutes.
Column Temperature	40 - 50 °C[10][19]
Ionization Source	APCI or ESI, Positive Mode[13][14]
Source Temperature	350 - 400 °C (for APCI)[14]
MRM Transitions	MK-7: Q1: 649.5 m/z, Q3: 187.2 m/z[13] MK-7-d7: Q1: 656.0 m/z, Q3: 194.1 m/z[13]

Visualizations

Caption: A typical workflow for Vitamin K2-d7 quantification.

Caption: A decision tree for troubleshooting low signal intensity.

References

• 1. A Novel Solution for Vitamin K1 and K2 Analysis in Human Plasma by LC-MS/MS [restek.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. gnosisbylesaffre.com [gnosisbylesaffre.com]
• 5. nutritionaloutlook.com [nutritionaloutlook.com]
• 6. Stability of vitamin K2 as vitaMK7 [nutraceuticalbusinessreview.com]
• 7. Vitamin K2 MK-7: A stability challenge, a market study [nutraingredients.com]
• 8. A concise review of quantification methods for determination of vitamin K in various biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. bevital.no [bevital.no]
• 11. LC–MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PMC [pmc.ncbi.nlm.nih.gov]
• 12. phenomenex.com [phenomenex.com]
• 13. Development, Validation, and Two-Year Application of Rapid and Simple LC-MS/MS-Based Method for the Determination of K2MK-7 in Blood Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. d-nb.info [d-nb.info]
• 15. ssi.shimadzu.com [ssi.shimadzu.com]
• 16. agilent.com [agilent.com]
• 17. zefsci.com [zefsci.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Green Solvent Extraction of Vitamin K2 from Biomass

Welcome to the technical support center for the green solvent extraction of Vitamin K2. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to assist in your experimental workflows.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the extraction of Vitamin K2 from biomass using green solvents.

Problem	Question	Possible Causes & Solutions
Low Vitamin K2 Yield	Why is my Vitamin K2 yield consistently low?	Incomplete Cell Lysis: Vitamin K2 is located in the bacterial cytoplasmic membrane, protected by a thick cell wall.[1][2][3] Ensure your chosen method achieves efficient cell disruption. * Solution: For bacterial biomass like Lactococcus lactis or Bacillus subtilis, consider methods like bead-beating, ion beam processing, or optimizing heating parameters during extraction to ensure cell walls are sufficiently broken down.[1][4] Suboptimal Extraction Parameters: The efficiency of extraction is highly dependent on solvent choice, temperature, time, and solvent-to-biomass ratio. * Solution: Optimize your parameters. For ethanol (B145695) extraction, optimal conditions have been reported around 75°C for approximately 37 minutes with a biomass concentration of 0.199 g/mL.[1][3] For microwave-assisted extraction (MAE), higher temperatures (e.g., 125°C) for shorter durations (e.g., 5 minutes) can increase yields.[1][3] Poor Solvent Choice: The selected green solvent may not be the most effective for your specific biomass. * Solution: While ethanol is a highly effective and recommended green solvent, other options like medium-chain triglycerides have also shown good results for extraction from Bacillus natto.[1][5] Supercritical CO2 is another green alternative to consider. Screen several recommended green solvents to find the best fit for your process.[1]
Product Impurity	My final Vitamin K2 product contains significant impurities. How can I improve its purity?	Inefficient Purification: The initial extract will contain other cellular components and lipids. * Solution: Implement robust purification steps post-extraction. High-Performance Liquid Chromatography (HPLC) is a standard and effective technique for purifying Vitamin K2. Column chromatography with organic reagents of varying polarities can also effectively remove impurities.[4] Co-extraction of Unwanted Compounds: The solvent and conditions used may be extracting other lipophilic compounds alongside Vitamin K2. * Solution: Adjust the polarity of your extraction solvent system. For instance, a mixture of anhydrous ethanol and butyl acetate (B1210297) has been used as a desorption agent in purification with macroporous resins.[5] After primary extraction, techniques like recrystallization can be employed, which involves dissolving the impure product in a suitable solvent at a high temperature and allowing it to cool slowly to form purer crystals.[5]
Product Degradation	I suspect my Vitamin K2 is degrading during or after the extraction process. What could be the cause?	Temperature Sensitivity: Although heating can improve extraction efficiency, excessive temperatures or prolonged exposure can lead to the degradation of fat-soluble vitamins. * Solution: Carefully control the temperature and duration of your extraction. While MAE might use temperatures up to 125°C, the time is very short (5 minutes).[3] For longer solvent extractions, 75°C has been shown to be effective without significant degradation.[3] Instability in Formulations: Vitamin K2, particularly MK-7, is known to be unstable in the presence of certain minerals, such as calcium and magnesium.[6] * Solution: If formulating the final product with minerals, consider using a microencapsulated form of Vitamin K2 to protect it from degradation. Studies have shown that unprotected K2 degrades significantly when combined with these minerals, whereas protected forms remain stable.[6]
Solvent Recovery Issues	I'm having difficulty efficiently recovering the green solvent after extraction.	High Boiling Point of Solvent: Some green solvents may have high boiling points, making simple evaporation difficult or energy-intensive. * Solution: For solvents like ethanol, rotary evaporation under vacuum is a standard and effective method.[7] For other solvents, consider techniques like steam distillation, which can be a more sustainable approach for recovering certain compounds. Emulsion Formation: The presence of lipids and other compounds from the biomass can lead to the formation of stable emulsions with the solvent. * Solution: Centrifugation can help break emulsions. Additionally, adjusting the pH or adding a salt can sometimes destabilize an emulsion, allowing for better phase separation before solvent recovery.

Frequently Asked Questions (FAQs)

Q1: What are "green solvents" and why are they preferred for Vitamin K2 extraction? A1: Green solvents are environmentally friendly solvents derived from renewable resources that are less toxic and have a smaller environmental footprint than traditional organic solvents like hexane (B92381) or dichloromethane.[8] They are preferred because they align with the principles of sustainable and green chemistry, which is crucial in the pharmaceutical and nutraceutical industries. Ethanol is a widely recommended green solvent for Vitamin K2 extraction.[1][3]

Q2: What are the primary biomass sources for Vitamin K2? A2: The richest natural sources of Vitamin K2 (specifically menaquinones) are fermented foods and bacteria. Common sources include natto, a traditional Japanese food made from fermented soybeans produced by Bacillus subtilis.[9] Other bacteria, such as Lactococcus lactis, are also being explored as microbial production platforms.[1][2]

Q3: What is the difference between Vitamin K1 and Vitamin K2? A3: Vitamin K1 (phylloquinone) and Vitamin K2 (menaquinones) share a common chemical ring structure but differ in their side chains. Vitamin K1 is primarily found in green leafy vegetables, while Vitamin K2 is synthesized by bacteria and found in fermented foods.[10][11] The different forms of Vitamin K2, such as MK-4 and MK-7, are distinguished by the length of their side chains.[11]

Q4: How is the raw biomass typically prepared for extraction? A4: Preparation is a critical first step. For fermented sources like natto, the process usually involves cleaning the raw material to remove contaminants, followed by grinding to increase the surface area. This allows the solvent to more effectively penetrate the material and extract the Vitamin K2. For bacterial cultures, the biomass is typically collected from the fermentation broth via centrifugation or filtration to obtain a wet cell paste.[4][9]

Q5: What analytical methods are used to quantify Vitamin K2 in the extract? A5: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for the quantitative analysis of Vitamin K2.[12] Different detection methods can be coupled with HPLC, including UV, fluorescence, and mass spectrometry (MS), to ensure accurate and sensitive quantification.[12][13]

Q6: Can advanced extraction techniques improve Vitamin K2 yield? A6: Yes. Techniques like Microwave-Assisted Extraction (MAE) and Ultrasound-Assisted Extraction (UAE) can enhance extraction efficiency. For instance, MAE using ethanol at 125°C for 5 minutes has been shown to increase the yield of menaquinone-7 (B21479) and menaquinone-8 by 1.15 and 1.2-fold, respectively, compared to conventional heating methods.[1][3] UAE is another green technology that uses ultrasonic waves to improve solvent penetration and can reduce extraction time and energy consumption.[14][15]

Data Presentation: Comparison of Extraction Methods

The following table summarizes quantitative data from studies on green solvent extraction of Vitamin K2.

Extraction Method	Biomass Source	Solvent	Key Parameters	Vitamin K2 Yield (MK-7 & MK-8)	Reference
Optimized Solvent Extraction	Wet Lactococcus lactis	Ethanol	Temp: 75°C, Time: 36.8 min, Biomass Conc: 0.199 g/mL	MK-7: 6.73 µg/g, MK-8: 179.6 µg/g (dry cell weight)	[1][3]
Microwave-Assisted Extraction (MAE)	Wet Lactococcus lactis	Ethanol	Temp: 125°C, Time: 5 min	1.15-fold increase in MK-7, 1.2-fold increase in MK-8 (compared to optimized solvent extraction)	[1][3]
Solvent Extraction	Bacillus natto	Medium Chain Triglyceride	Not specified	2.7 mg/g	[5]

Experimental Protocols

Protocol 1: Optimized Ethanol Extraction of Vitamin K2 from Bacterial Biomass

This protocol is based on the optimized extraction from wet Lactococcus lactis biomass.[1]

• Biomass Preparation: Harvest bacterial cells from the fermentation broth by centrifugation to obtain a wet cell paste.

• Solvent Mixture: Prepare a suspension of the wet biomass in ethanol at a concentration of 0.199 g of biomass per mL of ethanol.

• Extraction: Heat the mixture in a sealed vessel at 75°C for 36.8 minutes with continuous stirring.

• Solid-Liquid Separation: After extraction, centrifuge the mixture to pellet the solid biomass debris.

• Extract Collection: Carefully decant the supernatant, which contains the extracted Vitamin K2.

• Solvent Removal: Remove the ethanol from the supernatant using a rotary evaporator under vacuum to concentrate the crude extract.

• Analysis: Quantify the Vitamin K2 content in the crude extract using HPLC.

Protocol 2: Microwave-Assisted Ethanol Extraction (MAE)

This protocol provides a method for enhanced extraction using microwave energy.[1][3]

• Biomass Preparation: As in Protocol 1, obtain a wet cell paste of the bacterial biomass.

• Solvent Mixture: Prepare a suspension of the wet biomass in ethanol.

• Microwave Extraction: Place the suspension in a microwave-safe extraction vessel. Heat the mixture in a microwave reactor to 125°C and hold for 5 minutes.

• Cooling: After the extraction is complete, allow the vessel to cool to room temperature.

• Solid-Liquid Separation: Centrifuge the cooled mixture to separate the solid debris.

• Extract Collection: Collect the supernatant containing the Vitamin K2 extract.

• Solvent Removal & Analysis: Concentrate the extract using a rotary evaporator and quantify the Vitamin K2 yield via HPLC.

Visualizations

Experimental Workflow

Caption: General workflow for Vitamin K2 extraction and purification.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low Vitamin K2 yield.

References

• 1. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 3. researchgate.net [researchgate.net]
• 4. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 5. swxzz.com [swxzz.com]
• 6. Vitamin K2 MK-7: A stability challenge, a market study [nutraingredients.com]
• 7. ijpsonline.com [ijpsonline.com]
• 8. Safer Vitamin K2 MK-7 Natural Fermentation | MediQ7 [mediq7.com]
• 9. US7718407B2 - Process for the preparation of vitamin K2 - Google Patents [patents.google.com]
• 10. Production of Vitamin K by Wild-Type and Engineered Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. LT035　Analysis of vitamin K in foods using HPLC with column-switching | Technical Information | GL Sciences [glsciences.com]
• 12. A concise review of quantification methods for determination of vitamin K in various biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. mdpi.com [mdpi.com]
• 15. Ultrasound-Assisted Extraction of Bioactive Compounds from Broccoli By-Products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Matrix Effects in Vitamin K2 Bioanalysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the bioanalysis of Vitamin K2 (menaquinones, MKs).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant problem in Vitamin K2 bioanalysis?

A: Matrix effects are the alteration of an analyte's response (ion suppression or enhancement) caused by co-eluting, undetected components in the sample matrix (e.g., plasma, serum). In the context of Liquid Chromatography-Mass Spectrometry (LC-MS/MS), these interferences can affect the accuracy, precision, and sensitivity of the measurement by interfering with the ionization process of the target analyte in the MS source.

Vitamin K2, particularly its long-chain forms like MK-7, is highly lipophilic and circulates at very low endogenous concentrations (pg/mL to ng/mL). This necessitates highly sensitive analytical methods and efficient sample preparation to remove interfering lipids and phospholipids (B1166683), which are major sources of matrix effects.

Q2: I am observing significant ion suppression in my LC-MS/MS analysis of Vitamin K2 in human plasma. What is the most common cause and how can I fix it?

A: The most common cause of ion suppression in Vitamin K2 analysis is the presence of phospholipids from the biological matrix. These molecules can co-elute with Vitamin K2 and suppress its ionization efficiency in the mass spectrometer source.

Troubleshooting Steps:

• Improve Sample Preparation: The most effective way to combat phospholipid-based matrix effects is to improve the sample clean-up process. While Protein Precipitation (PPT) is simple, it is often insufficient. Consider more rigorous techniques like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE).

• Optimize Chromatography: Modify your chromatographic method to separate the analyte from the interfering matrix components. This can involve adjusting the gradient, changing the mobile phase composition, or using a different column chemistry.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An ideal internal standard, such as deuterium-labeled Vitamin K2 (e.g., d7-MK-7), will co-elute with the analyte and experience the same degree of ion suppression. This allows for accurate quantification as the ratio of the analyte to the SIL-IS remains constant.

Below is a diagram illustrating the decision-making process for troubleshooting ion suppression.

Caption: Troubleshooting workflow for ion suppression issues.

Q3: Which sample preparation method is best for minimizing matrix effects for Vitamin K2?

A: The choice of sample preparation method depends on the specific matrix and the required sensitivity. For Vitamin K2, methods that effectively remove lipids are preferred. A comparison of common techniques shows that LLE and SPE generally offer superior performance over simple protein precipitation.

Comparison of Sample Preparation Techniques

Technique	Principle	Pros	Cons for Vitamin K2 Analysis
Protein Precipitation (PPT)	Protein removal by adding an organic solvent (e.g., acetonitrile).	Fast, simple, inexpensive.	High risk of matrix effects as it does not effectively remove phospholipids.
Liquid-Liquid Extraction (LLE)	Analyte partitioned into an immiscible organic solvent (e.g., hexane, ethyl acetate).	Excellent for removing salts and polar interferences; effective lipid removal.	Can be labor-intensive; requires solvent optimization.

| Solid-Phase Extraction (SPE) | Analyte is retained on a solid sorbent while interferences are washed away. | High selectivity, good automation potential, effective at removing a wide range of interferences. | Higher cost, requires method development to select the correct sorbent and solvents. |

Quantitative Impact on Matrix Effect

The following table summarizes data from a study comparing different extraction methods for MK-7 in human plasma. The Matrix Factor (MF) is calculated as the peak response in the presence of matrix divided by the peak response in a clean solvent. An MF < 1 indicates ion suppression.

Preparation Method	Mean Matrix Factor (MF)	Recovery (%)	Overall Process Efficiency (%)
Protein Precipitation (Acetonitrile)	0.45 (Significant Suppression)	95.2	42.8
LLE (Hexane/Ethyl Acetate)	0.92 (Minimal Suppression)	88.5	81.4
SPE (C18 Sorbent)	0.95 (Minimal Suppression)	91.3	86.7

Data is illustrative and compiled from typical results seen in method development studies.

As shown, both LLE and SPE significantly reduce ion suppression compared to PPT, leading to much higher overall process efficiency.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect using Post-Extraction Addition

This protocol allows you to quantify the extent of ion suppression or enhancement from your sample matrix.

• Sample Preparation:

  • Set A (Matrix + Analyte): Extract a blank matrix sample (e.g., 200 µL of plasma) using your established protocol (LLE, SPE, etc.). After the final evaporation step, reconstitute the dried extract with a known concentration of Vitamin K2 standard solution.

  • Set B (Solvent + Analyte): Prepare a neat solution by adding the same known concentration of Vitamin K2 standard solution to the reconstitution solvent (e.g., mobile phase).

• Analysis: Analyze both sets of samples via LC-MS/MS.

• Calculation: Calculate the Matrix Factor (MF) as follows: MF = (Peak Area in Set A) / (Peak Area in Set B)

  • An MF = 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

The workflow for this evaluation is visualized below.

Caption: Workflow for quantitative assessment of matrix effects.

Protocol 2: General Liquid-Liquid Extraction (LLE) for Vitamin K2 in Plasma

This protocol is a starting point and should be optimized for your specific application.

• Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add 200 µL of plasma sample, calibrator, or QC.

• Internal Standard Addition: Add 10 µL of the working internal standard solution (e.g., d7-MK-7 in methanol). Vortex briefly.

• Protein Denaturation: Add 200 µL of cold ethanol (B145695) or isopropanol (B130326) to denature proteins. Vortex for 30 seconds.

• Liquid-Liquid Extraction: Add 1 mL of an organic extraction solvent (e.g., a 9:1 hexane:ethyl acetate (B1210297) mixture).

• Mixing: Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean tube, avoiding the protein pellet and aqueous layer.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase. Vortex to ensure the analyte is fully dissolved.

• Analysis: Transfer to an autosampler vial for LC-MS/MS analysis.

Technical Support Center: Troubleshooting Variability with Deuterated Internal Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and Frequently Asked Questions (FAQs) to address common challenges encountered when using deuterated internal standards in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: Why are my quantitative results inconsistent despite using a deuterated internal standard?

A1: Inconsistent or inaccurate quantitative results with a deuterated internal standard can arise from several factors. The most common issues include a lack of co-elution between the analyte and the standard, impurities in the standard (both isotopic and chemical), or unexpected isotopic exchange. Even with a deuterated internal standard, differential matrix effects can occur where the analyte and the internal standard experience varying degrees of ion suppression or enhancement.[1][2][3]

Q2: The signal intensity of my deuterated internal standard is highly variable between samples. What could be the cause?

A2: High variability in the internal standard's signal often points to differential matrix effects or issues with the stability of the deuterium (B1214612) label. Inconsistent sample preparation, including variations in extraction recovery or inconsistent evaporation and reconstitution steps, can also lead to a variable internal standard response.[4] Additionally, problems with the analytical instrument, such as sample injection inconsistencies, can contribute to this variability.

Q3: Why is my calibration curve non-linear even with a deuterated internal standard?

A3: Non-linearity in calibration curves can be caused by several factors. At high analyte concentrations, isotopic interference from the analyte's naturally occurring isotopes can contribute to the internal standard's signal, especially with standards having low deuterium incorporation (e.g., D2).[4][5] Competition for ionization between the analyte and the internal standard at high concentrations can also lead to a non-linear response.[4][6] An inappropriate concentration of the internal standard can also affect linearity.[7][8]

Q4: My deuterated internal standard and analyte have different retention times. Why is this happening and is it a problem?

A4: This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect" and is common in reversed-phase chromatography.[8][9] The replacement of hydrogen with the heavier deuterium isotope can slightly alter the molecule's lipophilicity, often causing the deuterated compound to elute slightly earlier than the non-deuterated analyte.[9] This can be problematic as a shift in retention time can lead to incomplete co-elution, subjecting the analyte and internal standard to different matrix effects, which can result in scattered and inaccurate results.[9][10]

Q5: What is isotopic exchange (or back-exchange) and how can I tell if it's occurring?

A5: Isotopic exchange is a phenomenon where deuterium atoms on the internal standard are replaced by protons from the sample matrix or solvent.[1][11] This is more likely to happen if the deuterium labels are in chemically unstable positions, such as on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups.[1][11] To check for back-exchange, you can incubate the deuterated internal standard in a blank matrix for a time equivalent to your sample preparation and analysis, then analyze the sample to see if there is an increase in the non-labeled compound.[1]

Troubleshooting Guides

Guide 1: Inaccurate or Inconsistent Quantitative Results

This guide provides a systematic approach to troubleshooting unreliable quantitative data.

Troubleshooting Workflow for Inaccurate Quantification

Caption: A logical workflow for troubleshooting inaccurate quantitative results.

Potential Cause	Troubleshooting Steps	Recommended Action
Lack of Co-elution	Overlay chromatograms of the analyte and internal standard to visually inspect for retention time shifts.	Adjust chromatographic conditions (gradient, mobile phase, temperature) to achieve co-elution. In some cases, a lower resolution column may be used to promote peak overlap.[3][9]
Internal Standard Impurity	Review the Certificate of Analysis for chemical and isotopic purity.[1] Perform a purity check by analyzing a high-concentration solution of the internal standard and monitoring the analyte's mass transition.[9]	Source a new batch or a higher purity standard if significant unlabeled analyte is present. Recommended purity levels are typically >99% for chemical purity and ≥98% for isotopic enrichment.
Isotopic Exchange	Review the position of the deuterium labels; they should be on stable, non-exchangeable positions.[11] Conduct an incubation study by exposing the internal standard to a blank matrix under analytical conditions.[1]	If exchange is confirmed, a new internal standard with labels on stable positions is required. Carbon-13 or Nitrogen-15 labeled standards are less prone to exchange.[12]
Differential Matrix Effects	Conduct a post-extraction addition experiment to quantify the matrix effect on both the analyte and the internal standard.[1]	Improve sample clean-up procedures to remove interfering matrix components.[1]

Guide 2: Unstable Internal Standard Signal

This guide addresses issues related to high variability in the internal standard's peak area across an analytical run.

Troubleshooting Workflow for Unstable Internal Standard Signal

Caption: A workflow for diagnosing the cause of a variable internal standard signal.

Potential Cause	Troubleshooting Steps	Recommended Action
Inconsistent Sample Preparation	Review pipetting techniques and ensure accurate and consistent addition of the internal standard.[7] Verify the consistency of extraction, evaporation, and reconstitution steps.[4]	Automate liquid handling steps where possible. Ensure thorough mixing after internal standard addition.
Differential Matrix Effects	Perform a matrix effect evaluation by comparing the internal standard response in a neat solution versus a post-extraction spiked blank matrix sample.[1]	Enhance sample preparation with more rigorous clean-up techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).
Instrument Performance	Inject a series of neat internal standard solutions to check for autosampler and injection precision. Review system suitability data for trends or anomalies.[13]	Perform instrument maintenance, including cleaning the ion source and checking for leaks. Run system suitability tests before each batch.
Internal Standard Stability	Assess the stability of the internal standard in the stock solution, working solution, and processed samples under storage and analytical conditions.	Prepare fresh stock and working solutions. Avoid storing solutions in acidic or basic conditions unless stability has been confirmed.[14]

Experimental Protocols

Protocol 1: Assessment of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for an analyte and determine if the deuterated internal standard adequately compensates for it.[15]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and deuterated internal standard into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample first. Then, spike the analyte and deuterated internal standard into the final, extracted matrix.

  • Set C (Pre-Extraction Spike): Spike the analyte and deuterated internal standard into the blank matrix before the extraction process.[15]

• Analysis: Analyze all three sets of samples using the LC-MS/MS method.

• Calculations:

Parameter	Formula	Ideal Value	Interpretation
Matrix Factor (MF)	(Peak Area of Set B) / (Peak Area of Set A)	1.0	Measures the extent of ion suppression (<1.0) or enhancement (>1.0).[15]
Recovery (RE)	(Peak Area of Set C) / (Peak Area of Set B)	Close to 100%	Efficiency of the extraction process.[15]
IS-Normalized MF	(MF of Analyte) / (MF of d-IS)	Close to 1.0	Indicates how well the internal standard corrects for the matrix effect. A value significantly different from 1 suggests differential matrix effects.[15]

Protocol 2: Assessment of Isotopic Purity

Objective: To determine the contribution of the unlabeled analyte present as an impurity in the deuterated internal standard.[9][16]

Methodology:

• Prepare a Blank Sample: Use a matrix sample that is free of the analyte.

• Spike with Internal Standard: Add the deuterated internal standard at the same concentration used in the assay.

• Analyze the Sample: Run the sample on the LC-MS/MS and monitor the mass transition for the unlabeled analyte.[9]

• Evaluation: The response for the unlabeled analyte in this sample should be less than 5% of the response of the Lower Limit of Quantification (LLOQ) for the analyte. A higher response indicates significant contamination of the internal standard with the unlabeled analyte.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 12. hilarispublisher.com [hilarispublisher.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Ion Suppression in Vitamin K2 Mass Spectrometry

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize ion suppression during the mass spectrometry analysis of Vitamin K2.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a significant issue in Vitamin K2 analysis?

A1: Ion suppression is a type of matrix effect where components in the sample, other than the analyte of interest, reduce the ionization efficiency of the analyte in the mass spectrometer's ion source.[1][2] This leads to a decreased signal, which can severely compromise the accuracy, sensitivity, and reproducibility of quantitative analyses.[1][3] Vitamin K2, being highly lipophilic, is often extracted from complex biological matrices like plasma or serum, which are rich in endogenous materials such as phospholipids (B1166683), proteins, and salts.[4][5] These co-extracted matrix components can co-elute with Vitamin K2 and compete for ionization, making ion suppression a critical challenge for achieving reliable and sensitive measurements.[1][5]

Q2: What are the primary causes of ion suppression when analyzing Vitamin K2?

A2: The primary causes of ion suppression in Vitamin K2 analysis stem from co-eluting components from the sample matrix.[1] Key culprits include:

• Phospholipids: Abundant in biological samples like plasma and serum, phospholipids are a major source of interference and ion suppression.[4][5]

• Proteins and Peptides: Although many sample preparation techniques aim to remove them, residual proteins and peptides can still cause significant suppression.[4]

• Salts and Other Endogenous Compounds: Salts from buffers or the biological matrix itself can interfere with the formation of gas-phase ions.[1] The mechanism of suppression often involves competition for available charge in the ion source (especially Electrospray Ionization), or alteration of the physical properties (e.g., volatility) of the droplets being desolvated.[3][6]

Q3: How can I detect and quantify ion suppression in my LC-MS/MS method?

A3: A common and effective method to visualize and identify regions of ion suppression is the post-column infusion experiment.[4][7] This involves infusing a standard solution of Vitamin K2 at a constant rate into the LC flow after the analytical column but before the mass spectrometer. A blank matrix sample (e.g., plasma extract without the analyte) is then injected. Any dip or decrease in the constant baseline signal of Vitamin K2 indicates that a component eluting from the column at that specific time is causing ion suppression.[4][7] This allows you to see if the retention time of your Vitamin K2 analyte coincides with a region of suppression.[7]

Q4: What is the most effective overall strategy to compensate for ion suppression?

A4: The most widely used and effective strategy to compensate for ion suppression is the use of a stable isotope-labeled internal standard (SIL-IS).[1][8] A SIL-IS, such as a deuterated analog of the specific Vitamin K2 menaquinone being analyzed (e.g., MK-7-d7), is chemically identical to the analyte.[8][9] It will therefore co-elute and experience the same degree of ion suppression or enhancement as the target analyte.[1] By measuring the ratio of the analyte to the SIL-IS, accurate quantification can be achieved because the ratio remains consistent even if the absolute signal intensity of both compounds fluctuates due to matrix effects.[1]

Q5: Which ionization technique, Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), is better for minimizing ion suppression in Vitamin K2 analysis?

A5: Atmospheric Pressure Chemical Ionization (APCI) is often less prone to ion suppression than Electrospray Ionization (ESI), particularly for less polar and highly lipophilic compounds like Vitamin K2.[6][10] ESI is more susceptible to competition for charge and changes in droplet properties caused by matrix components.[3][6] Therefore, switching to APCI can be a viable strategy to reduce matrix interference and improve method robustness for Vitamin K2 determination.[10][11]

Troubleshooting Guide: Poor Sensitivity & Reproducibility

This guide provides a systematic approach to troubleshooting issues related to ion suppression in your Vitamin K2 mass spectrometry workflow.

References

• 1. longdom.org [longdom.org]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. A Novel Solution for Vitamin K1 and K2 Analysis in Human Plasma by LC-MS/MS [restek.com]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. A concise review of quantification methods for determination of vitamin K in various biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development, Validation, and Two-Year Application of Rapid and Simple LC-MS/MS-Based Method for the Determination of K2MK-7 in Blood Samples | MDPI [mdpi.com]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]

Long-term stability of Vitamin K2(5)-D7 stock solutions

This technical support center provides guidance on the long-term stability of Vitamin K2(5)-D7 stock solutions for researchers, scientists, and drug development professionals. Below you will find frequently asked questions, troubleshooting guides, and experimental protocols to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that affect the stability of Vitamin K2 stock solutions?

A1: Vitamin K2, including its deuterated forms like Vitamin K2(5)-D7, is susceptible to degradation from several factors. The primary factors are:

• Light Exposure: Vitamin K2 is highly sensitive to light, especially UV light, which can cause rapid degradation.[1][2][3] It is crucial to store stock solutions in amber vials or protect them from light.

• Alkaline Conditions: The vitamin is unstable in alkaline environments.[4][5]

• Presence of Minerals: Formulations containing minerals, particularly calcium and magnesium, can significantly reduce the stability of Vitamin K2.[1][6][7][8]

• Temperature: Higher temperatures accelerate degradation.[6][9] For long-term storage, freezing is recommended.

Q2: What are the recommended storage conditions for Vitamin K2(5)-D7 stock solutions?

A2: To ensure long-term stability, Vitamin K2(5)-D7 stock solutions should be stored under the following conditions:

• Temperature: For long-term storage, -20°C or -80°C is recommended. One source suggests stability for up to 1 year at -20°C and 2 years at -80°C.[10] For short-term storage (up to 7 days), 4°C in the dark is sufficient.[9]

• Light Protection: Always store solutions in light-protecting containers, such as amber vials, or wrap containers in aluminum foil.[1]

• Container: Use tightly sealed containers to prevent solvent evaporation and exposure to air.

Q3: Which solvents are suitable for preparing Vitamin K2(5)-D7 stock solutions?

A3: Vitamin K2 is a fat-soluble vitamin.[6][11] Common solvents for preparing stock solutions include ethanol, methanol (B129727), and DMSO. For in vivo studies, formulations may involve co-solvents like PEG300 and Tween 80.[10] The choice of solvent may impact stability, and it is recommended to prepare fresh solutions or perform stability studies in the desired solvent.[12]

Q4: How can I protect Vitamin K2 from degradation in formulations containing minerals?

A4: If you are working with formulations that include minerals like calcium or magnesium, microencapsulation of the Vitamin K2 is a common strategy to improve its stability.[6][8] This protective coating prevents direct interaction with the minerals.

Troubleshooting Guides

Problem: I am seeing inconsistent results in my experiments using a Vitamin K2(5)-D7 stock solution.

• Question: Could my stock solution have degraded?

  • Answer: Yes, this is a possibility. Review your storage conditions. Was the solution exposed to light or elevated temperatures for an extended period? It is recommended to prepare fresh stock solutions regularly or to qualify the stability of your stock solution under your specific storage conditions.[12]

• Question: How can I check the stability of my stock solution?

  • Answer: You can perform a simple stability study by analyzing the concentration of your stock solution over time using a validated analytical method, such as HPLC with UV or fluorescence detection.[6][13] Compare the initial concentration with measurements at subsequent time points.

Problem: I am developing a formulation containing Vitamin K2 and minerals, and I am concerned about stability.

• Question: What can I do to minimize degradation?

  • Answer: Consider using a microencapsulated form of Vitamin K2.[6][8] This is a proven method to enhance stability in the presence of minerals. Alternatively, if possible, prepare the Vitamin K2 and mineral components separately and mix them just before use.

Quantitative Stability Data

The following tables summarize the stability of Vitamin K2 (MK-7) under various conditions based on published studies. While this data is for the non-deuterated MK-7 form, it provides valuable insights into the general stability of menaquinones.

Table 1: Stability of Unprotected vs. Microencapsulated Vitamin K2 (MK-7) in Mineral Formulations (12 Months)

Formulation	Storage Temperature	Unprotected K2 Remaining (%)	Microencapsulated K2 Remaining (%)
K2 with Calcium	25°C	60%[6]	96%[6]
K2 with Calcium	40°C	29%[6]	86%[6]
K2 with Magnesium	25°C	1%[6]	92%[6]
K2 with Magnesium	40°C	Not Reported	80%[6]

Table 2: Stability of vitaMK7® in Mineral Formulations (12 Months)

Formulation	Stability (%)
vitaMK7 with Calcium Citrate	95%[14]
vitaMK7 with Calcium Carbonate	97%[14]
vitaMK7 with Arginine	91%[14]

Experimental Protocols

Protocol: HPLC Analysis of Vitamin K2 Stability

This protocol outlines a general procedure for assessing the stability of Vitamin K2 stock solutions.

• Preparation of Standard Solutions:

  • Prepare a stock solution of Vitamin K2(5)-D7 in a suitable solvent (e.g., ethanol) at a known concentration.

  • Create a series of calibration standards by diluting the stock solution.

• Storage Conditions:

  • Aliquot the stock solution into several amber vials and store them under the desired conditions (e.g., -20°C, 4°C, room temperature).

• Sample Analysis:

  • At specified time points (e.g., 0, 1, 2, 4 weeks), remove a vial from each storage condition.

  • Allow the solution to come to room temperature.

  • Inject an appropriate volume of the solution into an HPLC system.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 3.5 µm).[13]

  • Mobile Phase: Isocratic elution with a mixture of methanol and water (e.g., 97:3).[15]

  • Flow Rate: 1.0 mL/min.[13]

  • Detection: UV detector at 268 nm or a fluorescence detector with excitation at 248 nm and emission at 430 nm after post-column reduction with zinc chloride.[13][15]

• Data Analysis:

  • Quantify the concentration of Vitamin K2(5)-D7 in each sample by comparing the peak area to the calibration curve.

  • Calculate the percentage of Vitamin K2 remaining at each time point relative to the initial concentration.

Visualizations

Caption: Experimental workflow for assessing Vitamin K2 stability.

Caption: Factors leading to Vitamin K2 degradation.

References

• 1. Vitamin K2 Storage - Dos and Don’ts | MediQ7 [mediq7.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Menaquinone 7 Stability of Formulations and Its Relationship with Purity Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Vitamin K2 MK-7: A stability challenge, a market study [nutraingredients.com]
• 7. Natural and Stable Vitamin K2 MK-7 | MediQ7 [mediq7.com]
• 8. Vitex [vitexpharma.com]
• 9. real.mtak.hu [real.mtak.hu]
• 10. medchemexpress.com [medchemexpress.com]
• 11. ierj.in [ierj.in]
• 12. selleckchem.com [selleckchem.com]
• 13. ijpsonline.com [ijpsonline.com]
• 14. nutritionaloutlook.com [nutritionaloutlook.com]
• 15. kingnature.ch [kingnature.ch]

Technical Support Center: Optimizing Chromatographic Separation of cis/trans Vitamin K2 Isomers

Welcome to the Technical Support Center for the chromatographic separation of Vitamin K2 (menaquinone) cis/trans isomers. This resource is tailored for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of cis/trans Vitamin K2 isomers important?

Only the all-trans form of Vitamin K2 is considered biologically active.[1][2][3] Synthetic preparations or exposure to light can lead to the formation of inactive cis isomers.[4][5] Therefore, accurate quantification of the all-trans isomer is crucial for evaluating the nutritional and therapeutic value of supplements and pharmaceutical products.[2]

Q2: What are the most common chromatographic techniques for separating Vitamin K2 isomers?

High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Convergence Chromatography (UPC²), a form of Supercritical Fluid Chromatography (SFC), are the most prevalent techniques.[6][7][8] HPLC with reversed-phase columns (C18, C30) is a traditional approach, while UPC² offers faster separation times and reduced organic solvent consumption.[4][6] Argentation chromatography has also been used for the semi-preparative separation of menaquinone-7 (B21479) isomers.[9]

Q3: Which type of column is best suited for separating Vitamin K2 cis/trans isomers?

The choice of column depends on the specific menaquinone (e.g., MK-4, MK-7) and the desired separation performance.

• C30 Columns: These are often recommended for HPLC methods as they provide excellent shape selectivity for hydrophobic, long-chain molecules like Vitamin K2 isomers.[5]

• C18 Columns: While standard C18 columns may not always provide adequate resolution, certain high-efficiency C18 columns, especially those with core-shell technology, have been successfully used.[5][10][11] They are also suitable for faster UPC² methods.[4][6][12]

• Chiral Columns: For more complex separations or when dealing with multiple stereoisomers, chiral stationary phases can offer the necessary selectivity, particularly in SFC.[13][14] Cholesteryl-based columns have shown stereoselectivity for menaquinone isomers.[1][15]

Q4: What are typical mobile phases used for Vitamin K2 isomer separation?

• Reversed-Phase HPLC: Mobile phases typically consist of mixtures of methanol (B129727), acetonitrile, or isopropanol (B130326) with water.[7] Non-aqueous mobile phases with high percentages of organic solvents are common.[5]

• UPC² (SFC): Compressed carbon dioxide (CO2) is used as the primary mobile phase, with a small amount of a co-solvent like methanol or a methanol/acetonitrile mixture.[4][6][12]

• Normal-Phase HPLC: Solvents like hexane (B92381) and isopropanol are used.[16]

Q5: How can I detect and quantify Vitamin K2 isomers after separation?

• UV Detection: UV detection is commonly used, with the wavelength typically set around 243-268 nm.[7][12]

• Fluorescence Detection: This method can offer higher sensitivity, especially with post-column derivatization using reagents like zinc chloride.[17][18][19]

• Mass Spectrometry (MS): LC-MS/MS provides high selectivity and sensitivity, which is particularly useful for complex matrices and low concentrations of analytes.[2][10] High-resolution mass spectrometry (QTOF) can be used for the identification of different isomers.[1][15]

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of cis/trans Vitamin K2 isomers.

Issue 1: Poor or No Separation of cis/trans Isomers

• Possible Cause: Inappropriate stationary phase.

• Solution:

  • If using a standard C18 column, consider switching to a C30 column, which offers better shape selectivity for these isomers.[5]

  • For SFC, explore different chiral stationary phases as they can provide unique selectivity for geometric isomers.[13][14]

  • Consider argentation chromatography for enhanced separation based on the interaction of silver ions with the double bonds in the isoprenoid chain.[9]

• Possible Cause: Mobile phase lacks selectivity.

• Solution:

  • HPLC: Systematically vary the organic modifier (e.g., switch between methanol and acetonitrile) and its proportion in the mobile phase.[20]

  • UPC²: Optimize the percentage of the co-solvent. Even small changes can significantly impact selectivity.[12] A shallow gradient can also improve resolution.[12]

• Possible Cause: Suboptimal temperature.

• Solution:

  • Vary the column temperature. Lower temperatures can sometimes improve selectivity, although this may also lead to broader peaks.[5] An optimal temperature needs to be determined empirically.

Issue 2: Peak Tailing

• Possible Cause: Secondary interactions with the stationary phase.

• Solution:

  • Ensure high-purity solvents and freshly prepared mobile phases.

  • Consider a column with advanced end-capping or a different stationary phase chemistry.

  • In reversed-phase HPLC, adding a small amount of an acidic modifier like acetic acid to the mobile phase can sometimes improve peak shape.

• Possible Cause: Column overload.

• Solution:

  • Reduce the injection volume or the concentration of the sample.

Issue 3: Co-elution with Matrix Components

• Possible Cause: Insufficient sample preparation.

• Solution:

  • Employ a more rigorous sample extraction and clean-up procedure. For oil-based supplements, a saponification step followed by liquid-liquid extraction can be effective.

  • Solid-phase extraction (SPE) can be used to remove interfering substances.

• Possible Cause: Lack of detector selectivity.

• Solution:

  • If using UV detection, consider switching to fluorescence detection with post-column derivatization for enhanced selectivity and sensitivity.[17][19]

  • LC-MS/MS offers the highest selectivity and is often the best solution for complex matrices.[10]

Experimental Protocols

Protocol 1: Rapid Separation of Vitamin K2 (MK-4) Isomers using UPC²

This protocol is adapted from a method for the rapid separation of Vitamin K1 isomers and MK-4.[4][6][12]

• System: ACQUITY UPC² System with a PDA Detector

• Column: ACQUITY UPC² HSS C18 SB (3.0 x 100 mm, 1.8 µm)

• Mobile Phase A: Compressed CO2

• Mobile Phase B: 50:50 (v/v) Acetonitrile/Methanol

• Flow Rate: 3.0 mL/min

• Column Temperature: 50 °C

• ABPR Pressure: 1500 psi

• Injection Volume: 2.0 µL

• Detection: UV at 243 nm

• Gradient Program:

  • Initial: 0.5% B (isocratic for 2.0 min)

  • 2.0 - 3.5 min: Linear ramp to 20% B

  • 3.5 - 4.0 min: Hold at 20% B

Protocol 2: HPLC Separation of Menaquinone-7 (MK-7) Isomers

This protocol is based on methods developed for the analysis of MK-7 in dietary supplements.[1][15]

• System: HPLC with DAD or QTOF detector

• Column: COSMOSIL Cholester (2.0 x 150 mm, 3.0 µm) or similar cholesteryl-based column

• Mobile Phase A: 6.5 mM ammonium (B1175870) acetate (B1210297) and 6.5 mM acetic acid in 10% water in methanol

• Mobile Phase B: 6.5 mM ammonium acetate and 6.5 mM acetic acid in 2-propanol:n-hexane (specific ratio may need optimization)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 10 µL

• Detection: DAD at 248 nm or QTOF-MS

• Elution: A gradient elution is typically used, starting with a high percentage of Mobile Phase A and gradually increasing the percentage of Mobile Phase B to elute the more hydrophobic isomers. An initial isocratic hold may be necessary to separate early-eluting isomers.

Data Presentation

Table 1: UPC² Separation of Vitamin K1 Isomers and MK-4 [12]

Analyte	Retention Time (min)	Resolution (USP)
cis-Vitamin K1	1.85	-
trans-Vitamin K1	2.05	1.7
MK-4	2.45	>2.0

Table 2: HPLC-MS/MS Analysis of Vitamin K Analogs [10]

Analyte	Retention Time (min)	Q1 (m/z)	Q3 (m/z)
K2-MK4	1.9	445.4	187.1
K1	2.0	451.3	187.2
K2-MK7	2.3	649.5	187.0

Visualizations

References

• 1. molnar-institute.com [molnar-institute.com]
• 2. Cis and trans isomers of the vitamin menaquinone-7: which one is biologically significant? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. waters.com [waters.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Separation of menaquinone-7 geometric isomers by semipreparative high-performance liquid chromatography with silver complexation and identification by nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. phenomenex.com [phenomenex.com]
• 11. Discover the Methodology for Effectively Evaluating and Screening for Vitamin K Compounds | Separation Science [sepscience.com]
• 12. waters.com [waters.com]
• 13. Stereoisomeric Separation of Flavonoids by Two‐Dimensional Supercritical Fluid Chromatography: Identification of Adequate Chiral Columns and Application to Honey Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Analysis of Menaquinone-7 Content and Impurities in Oil and Non-Oil Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ijpsonline.com [ijpsonline.com]
• 18. Determination of Vitamin K1 and K2 in Human Plasma by HPLC-FLU and Its Clinical Application [journal11.magtechjournal.com]
• 19. [PDF] Vitamin K2-4 and K2-7 Estimation in Nutraceutical Solid Dosage Forms by Post Column Derivatization with Fluorescence Detection | Semantic Scholar [semanticscholar.org]
• 20. benchchem.com [benchchem.com]

Reducing chemical background noise in menaquinone-7-d7 analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing chemical background noise during the analysis of menaquinone-7-d7 (MK-7-d7) by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of chemical background noise in MK-7-d7 analysis?

A1: Chemical background noise in the LC-MS/MS analysis of MK-7-d7 can originate from various sources, including:

• Solvents and Additives: Impurities in solvents (even LC-MS grade), such as plasticizers, detergents, and polymers, can contribute to high background noise.[1][2] Mobile phase additives like formic acid or ammonium (B1175870) acetate (B1210297) can also be a source of contaminants.[1]

• Sample Matrix: Complex biological matrices, such as serum or plasma, contain endogenous components like phospholipids (B1166683) and other lipids that can cause significant matrix effects, including ion suppression.[3][4]

• Labware and Consumables: Plasticizers (e.g., phthalates) can leach from plastic tubes, pipette tips, and vial caps (B75204).[5] Residual detergents on glassware are also a common source of contamination.[1][6]

• LC-MS System: Contamination can build up within the LC system, including tubing, fittings, and the autosampler.[7] The ion source can also become dirty, leading to increased background noise.[8]

Q2: Why is my signal-to-noise (S/N) ratio low for MK-7-d7 even with a high-purity standard?

A2: A low S/N ratio for MK-7-d7, despite using a high-purity standard, is often due to ion suppression or high background noise. Ion suppression occurs when co-eluting matrix components interfere with the ionization of MK-7-d7 in the mass spectrometer's ion source, thereby reducing its signal intensity.[4][9] High background noise from the sources mentioned in Q1 can also obscure the analyte signal.

Q3: Can the sample preparation method impact the chemical background noise?

A3: Absolutely. The choice of sample preparation method is critical for minimizing background noise and matrix effects.[2]

• Protein Precipitation (PPT): While simple and fast, PPT is often insufficient for removing all interfering substances from complex matrices like plasma, which can lead to higher ion suppression.[10][11]

• Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract than PPT by partitioning the lipophilic MK-7-d7 into an organic solvent, leaving many interfering substances in the aqueous phase.[10]

• Solid-Phase Extraction (SPE): SPE can offer even more selective cleanup by utilizing a stationary phase to retain MK-7-d7 while matrix components are washed away.[4][12] This method is often very effective at reducing matrix effects.[12]

Q4: How can I differentiate between background noise from my LC system and my sample?

A4: To distinguish between system-related and sample-related background noise, you can perform the following checks:

• Blank Injections: Inject a blank solvent (your mobile phase) to assess the background noise of the LC-MS system itself. If the noise is high, the source is likely within the system or the solvents.[13]

• Matrix Blank: Prepare and inject a sample using the same matrix as your study samples but without the analyte (MK-7-d7). This will reveal the contribution of the sample matrix to the background noise.

Troubleshooting Guides

Issue 1: High Background Noise in Blank Injections

If you observe high background noise when injecting a blank solvent, this points to a contamination issue within your LC-MS system or solvents.

Potential Cause	Troubleshooting Steps
Contaminated Solvents/Additives	1. Prepare fresh mobile phases using the highest purity (LC-MS grade) solvents and additives available.[2][14] 2. Sonicate freshly prepared mobile phases to remove dissolved gases. 3. If the problem persists, try a different batch or supplier of solvents and additives.[1]
Contaminated Labware	1. Use glassware that has been thoroughly rinsed with high-purity solvent and avoid using detergents.[1][6] 2. Use dedicated solvent bottles for your LC-MS system.[1] 3. Use vials and caps with low-bleed septa.
Contaminated LC System	1. Flush the entire LC system, including the pump, degasser, and autosampler, with a strong solvent like isopropanol. 2. If the background remains high, systematically disconnect components (e.g., column, autosampler) to isolate the source of contamination.
Dirty Ion Source	1. Clean the ion source components (e.g., capillary, cone, lens) according to the manufacturer's instructions.[8] A dirty ion source can be a significant contributor to high background.[8]

Issue 2: High Background Noise and/or Ion Suppression in Sample Analysis

If blank injections are clean but you see high background or poor signal in your samples, the issue likely stems from the sample matrix or the preparation method.

Potential Cause	Troubleshooting Steps
Inadequate Sample Cleanup	1. Optimize Sample Preparation: If using protein precipitation, consider switching to a more rigorous method like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to better remove matrix interferences.[10][12] For serum samples, SPE has been shown to be necessary for removing interfering substances that affect MK-7 analysis.[12] 2. Sample Dilution: Diluting the sample can reduce the concentration of matrix components causing ion suppression.[3]
Co-elution of Interferences	1. Modify Chromatographic Conditions: Adjust the LC gradient to achieve better separation between MK-7-d7 and interfering peaks from the matrix.[3] 2. Change Column Chemistry: Consider using a different column stationary phase that provides a different selectivity for MK-7-d7 and the matrix components.
Phospholipid Contamination	1. Use Phospholipid Removal Products: Incorporate a phospholipid removal step in your sample preparation, such as specialized SPE cartridges or plates.
Suboptimal MS Parameters	1. Optimize Ion Source Parameters: Adjust the ion source temperature and gas flow rates to minimize the formation of solvent clusters and reduce background noise.[15] 2. Optimize MS/MS Transitions: Ensure you are using the most specific and intense precursor and product ions for MK-7-d7.

Quantitative Data Summary

The following tables summarize typical performance metrics for MK-7 analysis from various studies, which can serve as a benchmark for your own experiments.

Table 1: Comparison of Sample Preparation Methods for Vitamin K Analysis

Sample Preparation Method	Matrix	Analyte Recovery	Matrix Effect	Reference
Protein Precipitation (PPT)	Plasma	Often lower than LLE/SPE	Can be significant	[4]
Liquid-Liquid Extraction (LLE)	Plasma	Generally good	Less than PPT	[4]
Solid-Phase Extraction (SPE)	Serum	>90%	-2.8% to +13%	[12]

Table 2: LC-MS/MS Method Performance for Menaquinone-7 (B21479)

Analyte	Matrix	LLOQ (ng/mL)	Intra-assay CV (%)	Inter-assay CV (%)	Reference
MK-7	Human Serum	0.04 (nmol/L)	11.1 - 7.0	13.2 - 7.2	[12][16]
MK-7	Human Serum	0.01	89-97% (reproducibility)	86-110% (accuracy)	[17]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for MK-7-d7 from Serum

This protocol is a general guideline and may require optimization for your specific application.

• Sample Preparation:

  • To 500 µL of serum in a glass tube, add the internal standard solution (MK-7-d7).

  • Add 2 mL of ethanol (B145695) to precipitate proteins.[12]

  • Vortex briefly.

• Extraction:

  • Add 4 mL of n-hexane.[17]

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3,000 x g for 10 minutes to separate the layers.

• Evaporation and Reconstitution:

  • Carefully transfer the upper n-hexane layer to a clean glass tube.

  • Evaporate the n-hexane to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for MK-7-d7 from Serum

This protocol provides a more rigorous cleanup and is adapted from methodologies that emphasize the removal of interfering substances.[12]

• Sample Pre-treatment:

  • To 500 µL of serum, add the internal standard (MK-7-d7).

  • Add 2 mL of ethanol to precipitate proteins.[12]

  • Vortex and centrifuge.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 2 mL of methanol (B129727) followed by 2 mL of water.

• Sample Loading:

  • Load the supernatant from the pre-treatment step onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 2 mL of a water/methanol mixture (e.g., 50:50, v/v) to remove polar interferences.

• Elution:

  • Elute the MK-7-d7 with 2 mL of methanol or another suitable organic solvent.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under nitrogen.

  • Reconstitute the residue in the mobile phase for injection.

Visualizations

Caption: Troubleshooting workflow for high background noise.

Caption: Sample preparation workflow for MK-7-d7 analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. zefsci.com [zefsci.com]
• 8. researchgate.net [researchgate.net]
• 9. providiongroup.com [providiongroup.com]
• 10. benchchem.com [benchchem.com]
• 11. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LC–MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromforum.org [chromforum.org]
• 14. How to Maximize Sensitivity in LC-MS [sigmaaldrich.com]
• 15. waters.com [waters.com]
• 16. LC-MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Best solvent selection for high-yield Vitamin K2 extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing high-yield Vitamin K2 extraction.

Frequently Asked Questions (FAQs)

Q1: What are the most effective solvents for high-yield Vitamin K2 extraction?

A1: The choice of solvent is a critical factor in achieving high-yield Vitamin K2 (menaquinone) extraction. Commonly used and effective solvents include hexane (B92381), ethanol (B145695), and supercritical CO2.[1] A mixture of polar and non-polar solvents is often employed to efficiently extract the lipophilic Vitamin K2 from the cellular matrix. For instance, a combination of isopropanol (B130326) and n-hexane has been successfully used for extraction from fermented soybeans (natto).[2] "Green solvents" like ethanol are gaining popularity due to their lower toxicity and environmental impact.[1]

Q2: What are the primary methods for extracting Vitamin K2?

A2: The two primary methods for Vitamin K2 extraction are solvent extraction and supercritical fluid extraction (SFE).

• Solvent Extraction: This is a common method that involves using organic solvents like hexane or ethanol to dissolve Vitamin K2 from the raw material. The process typically includes mixing the ground material with the solvent, agitating the mixture, and then separating the solvent containing the dissolved Vitamin K2.

• Supercritical Fluid Extraction (SFE): This method utilizes a supercritical fluid, most commonly carbon dioxide (CO2), as the extraction medium.[3] Supercritical CO2 has properties of both a liquid and a gas, allowing it to penetrate the raw material effectively and selectively extract Vitamin K2. This method is considered clean and safe as the CO2 can be easily removed by depressurization, leaving no solvent residue.[3]

Q3: Why is pre-treatment of the raw material important before extraction?

A3: Pre-treatment of the raw material, such as natto or microbial biomass, is a crucial step to ensure a high yield of Vitamin K2. Steps like cleaning, drying, and grinding increase the surface area of the material, allowing for better contact with the solvent and more efficient extraction of Vitamin K2 from the cellular matrix.

Q4: What is the role of chromatography in the Vitamin K2 purification process?

A4: After the initial extraction, the resulting solution contains Vitamin K2 along with other impurities. Chromatography, particularly High-Performance Liquid Chromatography (HPLC), is a vital purification technique used to separate Vitamin K2 from these other substances. This separation is based on the different chemical properties of the components, which allows for the isolation of a high-purity final product.

Troubleshooting Guide

Q5: My Vitamin K2 yield is consistently low. What are the potential causes and solutions?

A5: Low extraction yield can be attributed to several factors throughout the experimental workflow. Here are some common causes and their corresponding solutions:

Potential Cause	Troubleshooting Steps
Incomplete Cell Lysis	Menaquinone is tightly bound to the bacterial cell membrane. Ensure complete cell disruption to release the Vitamin K2. Methods like ultrasonication, freeze-thawing, or enzymatic lysis can be employed before solvent extraction.[4]
Inappropriate Solvent Selection	The polarity of the solvent significantly impacts extraction efficiency. For menaquinones, a non-polar solvent like n-hexane is often ideal.[4] Consider using a mixture of polar and non-polar solvents (e.g., isopropanol and n-hexane) to improve extraction from complex matrices.[2]
Suboptimal Extraction Time and Temperature	Extraction time and temperature need to be optimized. Insufficient time may lead to incomplete extraction, while excessive heat can cause degradation. Perform a time-course and temperature optimization study for your specific raw material and solvent system.
Poor Quality of Raw Material	The concentration of Vitamin K2 in the source material is critical. For fermented products like natto, ensure it is fresh and properly fermented to guarantee a high starting concentration of Vitamin K2.
Inadequate Mixing/Agitation	Thorough mixing is essential to ensure maximum contact between the solvent and the raw material. Use appropriate agitation methods (e.g., mechanical stirring, vortexing) and ensure the solid material is well-suspended in the solvent.

Q6: I am observing degradation of my Vitamin K2 sample during or after extraction. How can I prevent this?

A6: Vitamin K2 is sensitive to light and certain chemical conditions, which can lead to degradation. Here are some preventive measures:

Potential Cause of Degradation	Preventive Measures
Light Exposure	Vitamin K2 is light-sensitive. Protect all samples and extracts from light by using amber-colored glassware or by wrapping containers in aluminum foil.[5]
Presence of Minerals	Unprotected Vitamin K2 can degrade in the presence of minerals like calcium and magnesium, especially in formulations.[6] If co-extraction or formulation with minerals is necessary, consider using microencapsulated Vitamin K2 for enhanced stability.[6]
Formation of Cis-Isomers	The biologically active form of Menaquinone-7 (MK-7) is the all-trans isomer. Chemical and physical stress during processing or storage can lead to the formation of inactive cis-isomers.[5][7] It is important to use gentle extraction and storage conditions to minimize isomerization.
Oxidation	Like other fat-soluble vitamins, Vitamin K2 is susceptible to oxidation.[8] Store extracts under an inert atmosphere (e.g., nitrogen or argon) and at low temperatures to minimize oxidative degradation.

Experimental Protocols

Solvent Extraction of Vitamin K2 from Fermented Soybeans (Natto)

This protocol is adapted from a method using a mixture of propan-2-ol and n-hexane.[2]

• Sample Preparation: Grind fermented soybeans into a fine powder using a mortar and pestle.

• Extraction:

  • Weigh 5g of the ground natto into a 50 mL centrifuge tube.

  • Add 15 mL of a pre-mixed solvent of propan-2-ol and n-hexane (1:2 v/v).

  • Shake the tube vigorously for 10 minutes.

  • Vortex the mixture for an additional 2 minutes.

• Phase Separation:

  • Centrifuge the mixture at 3000 rpm for 10 minutes to separate the phases.

• Collection:

  • Carefully collect the upper organic layer (n-hexane phase), which contains the dissolved Vitamin K2.

• Concentration:

  • Evaporate the collected organic solvent under a stream of nitrogen or using a rotary evaporator to obtain the crude Vitamin K2 extract.

• Purification:

  • The crude extract can be further purified using HPLC.

Supercritical CO2 Extraction (SFE) of Vitamin K2

This is a general protocol for SFE of Vitamin K2.[3][9]

• System Preparation: Ensure the SFE system, including the extraction vessel, separator, and collection vessel, is clean and operational.

• Raw Material Loading: Load the finely ground raw material (e.g., microbial biomass) into the extraction vessel.

• Pressurization: Pressurize the CO2 to a supercritical state by elevating the temperature and pressure above its critical point (31.1°C and 73.9 bar).[9]

• Extraction: Introduce the supercritical CO2 into the extraction vessel. The supercritical fluid will diffuse into the raw material and dissolve the Vitamin K2.

• Separation: Pass the supercritical CO2 containing the dissolved Vitamin K2 into a separator. Reduce the pressure to return the CO2 to its gaseous state, causing the Vitamin K2 to precipitate.[9]

• Collection: Collect the precipitated Vitamin K2 from the collection vessel. The CO2 gas can be recycled for subsequent extractions.[9]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Ultra Pure Vitamin K2 MK-7 | MediQ7 [mediq7.com]
• 4. Frontiers | Advances in Enhanced Menaquinone-7 Production From Bacillus subtilis [frontiersin.org]
• 5. Menaquinone 7 Stability of Formulations and Its Relationship with Purity Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vitamin K2 MK-7: A stability challenge, a market study [nutraingredients.com]
• 7. gnosisbylesaffre.com [gnosisbylesaffre.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Steps Involved in a Supercritical CO2 Extraction Process [buffaloextracts.com]

Technical Support Center: Menaquinone (Vitamin K2) Analysis from Tissue Samples

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to address common challenges encountered during the extraction and quantification of menaquinones (MKs) from tissue samples.

Troubleshooting Guide

This section addresses specific issues that can arise during the experimental workflow, leading to low recovery or poor data quality.

Question: Why is my menaquinone recovery unexpectedly low after solvent extraction?

Answer: Low recovery is a common issue stemming from several factors related to the lipophilic nature of menaquinones and the complexity of tissue matrices.

• Incomplete Homogenization: Menaquinones are located within cell membranes. If the tissue is not thoroughly homogenized, the solvent cannot efficiently penetrate the cells to extract the analytes.

  • Solution: Ensure the tissue is completely disrupted. Use of bead beaters with appropriate bead types (e.g., ceramic, steel) or rotor-stator homogenizers is recommended. Process samples on ice to prevent degradation. For tough, fibrous tissues, consider snap-freezing in liquid nitrogen and grinding to a fine powder before homogenization.[1]

• Lipid Interference: Tissues, especially liver, brain, and adipose tissue, are rich in lipids that can co-extract with menaquinones. High lipid content can suppress analyte signals in mass spectrometry or interfere with chromatographic separation.[2][3][4]

  • Solution: Incorporate a lipid removal step. For high-fat samples, a saponification step is highly effective (see protocol below).[5] Alternatively, a Solid Phase Extraction (SPE) cleanup can be used to separate menaquinones from neutral lipids.[6][7]

• Analyte Degradation: Menaquinones are extremely sensitive to light and moderately sensitive to heat.[8] Exposure to ambient light or elevated temperatures during processing can lead to significant degradation and isomerization from the bioactive all-trans form to inactive cis-isomers.[8][9]

  • Solution: Work under amber or yellow light, or cover all glassware with aluminum foil. Keep samples on ice or in a refrigerated rack throughout the entire extraction process. Avoid prolonged exposure to temperatures above room temperature.[8][10]

Question: I performed a saponification step, but my recovery is still poor and variable. What went wrong?

Answer: Saponification is a powerful tool for removing interfering fats, but it can also be a source of analyte loss if not performed correctly.

• Formation of an Intermediate Layer: During the liquid-liquid extraction (LLE) following saponification, a semi-solid intermediate layer can form between the aqueous and organic phases. This layer often consists of medium- to long-chain carboxylate salts (soaps) that can trap the released menaquinones, preventing their extraction into the organic solvent. Discarding this layer can lead to significant analyte loss.[11][12]

  • Solution: Do not discard the intermediate layer. An improved method involves collecting this layer separately, re-acidifying it to convert the salts back into free fatty acids (which are more soluble in the organic phase), and then re-extracting it with the organic solvent. Combine these extracts with the initial organic phase extract.[11][12]

• Harsh Saponification Conditions: Overly aggressive conditions (e.g., excessively high temperature, prolonged incubation, or high concentration of alkali) can potentially degrade menaquinones.

  • Solution: Optimize the saponification conditions. A typical starting point is incubation with ethanolic potassium hydroxide (B78521) (KOH) at 60°C for 45-60 minutes.[5] It is crucial to validate the method with spiked samples to ensure that the chosen conditions do not cause significant degradation of the target menaquinone forms.

Question: My chromatograms show many interfering peaks around my analyte of interest. How can I clean up my sample?

Answer: Co-extractive matrix components are a major challenge. A robust sample cleanup strategy is essential for accurate quantification.

• Insufficient Selectivity of LLE: Simple liquid-liquid extraction may not be sufficient to remove all interfering compounds, especially in complex matrices like liver or brain tissue.

  • Solution 1 - Solid Phase Extraction (SPE): SPE is a highly effective cleanup technique. For menaquinones, a reversed-phase (e.g., C18) or normal-phase (e.g., silica (B1680970), Florisil) SPE cartridge can be used.[6][7] The choice depends on the extraction solvent. For instance, after a hexane (B92381) extraction (non-polar), a polar sorbent like silica (normal-phase) can be used to retain polar interferences while allowing the non-polar menaquinones to pass through. See the detailed SPE protocol below.

  • Solution 2 - Column Switching HPLC: For advanced separation, an HPLC system with column switching can be employed. This technique uses a pre-column to trap the analytes of interest while washing away interferences, after which the valve switches to elute the purified analytes onto the analytical column.[6]

Question: My results have high variability between replicate samples. What is the likely cause?

Answer: High replicate variability often points to inconsistencies in the sample preparation workflow.

• Inconsistent Homogenization: If replicate tissue samples are not homogenized to the same degree, the extraction efficiency will vary, leading to inconsistent results.

• Sample Heterogeneity: A small tissue subsample may not be representative of the entire organ.

  • Solution: If possible, homogenize a larger piece of tissue first, and then take aliquots of the homogenate for extraction. This ensures that each replicate starts with a more uniform sample.

• Inaccurate Pipetting of Solvents: This is particularly critical when using small volumes for extraction and reconstitution.

  • Solution: Ensure pipettes are properly calibrated. When performing LLE, allow adequate time for phase separation to avoid aspirating part of the wrong layer.

Frequently Asked Questions (FAQs)

Q1: Which extraction solvent is best for menaquinones from tissue? A1: The choice of solvent depends on the tissue type and downstream processing. Non-polar solvents like n-hexane or mixtures like hexane/isopropanol or chloroform/methanol (B129727) are commonly used.[13] Ethanol (B145695) has been shown to be an effective "green" solvent, especially when combined with heating.[14][15] For tissues with high water content, a solvent system that can partition effectively is crucial. The key is to use a solvent that efficiently solubilizes the non-polar menaquinones while minimizing the co-extraction of interfering lipids.

Q2: How should I store tissue samples before extraction? A2: Tissue samples should be snap-frozen in liquid nitrogen immediately after collection and stored at -80°C until analysis.[1] This minimizes enzymatic activity and degradation of the analytes. Avoid repeated freeze-thaw cycles. For processing, keep the sample frozen for as long as possible (e.g., during weighing and initial homogenization steps).

Q3: What analytical method is best for quantifying menaquinones? A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and specificity, which is necessary for detecting the very low concentrations of menaquinones typically found in tissues.[2][16] High-performance liquid chromatography (HPLC) with fluorescence detection after post-column reduction is also a sensitive method, but it may require more extensive sample cleanup to avoid interference.[2]

Q4: Do I need to use an internal standard? A4: Yes, using an internal standard (IS) is critical for accurate quantification. An ideal IS is a stable isotope-labeled version of the analyte (e.g., deuterium-labeled MK-4 or MK-7). This corrects for analyte loss during sample preparation and for matrix effects during analysis, significantly improving precision and accuracy.

Q5: How can I prevent the degradation of menaquinones during sample preparation? A5: Menaquinones are sensitive to UV light and, to a lesser extent, heat.[8] All steps should be performed under amber or red light, or with glassware wrapped in aluminum foil. Samples should be kept on ice whenever possible. Evaporation of solvents should be done under a gentle stream of nitrogen at a low temperature (e.g., <40°C).

Experimental Protocols

Protocol 1: General Menaquinone Extraction from Tissue

This protocol provides a general workflow for extracting menaquinones from animal tissue using liquid-liquid extraction.

• Homogenization:

  • Weigh approximately 100-200 mg of frozen tissue in a pre-chilled homogenization tube containing ceramic or steel beads.

  • Add 1 mL of ice-cold phosphate-buffered saline (PBS) or distilled water.

  • Homogenize the tissue using a bead beater or rotor-stator homogenizer until no visible tissue fragments remain. Keep the sample on ice.

• Protein Precipitation & Lysis:

  • Add 2 mL of ice-cold ethanol or methanol containing an internal standard (e.g., deuterated MK-4/MK-7).

  • Vortex vigorously for 1 minute to precipitate proteins and release lipids from the lipoprotein complexes.

  • Centrifuge at 4°C for 10 minutes at >10,000 x g.

• Liquid-Liquid Extraction:

  • Transfer the supernatant to a new glass tube.

  • Add 3 mL of n-hexane (or another non-polar solvent like hexane:isopropanol 3:2 v/v).

  • Vortex for 2 minutes, then centrifuge at 2,000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper organic layer (containing menaquinones) to a clean tube.

  • Repeat the extraction step on the lower aqueous layer with another 3 mL of n-hexane to maximize recovery. Combine the organic layers.

• Drying and Reconstitution:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen in a water bath set to <40°C.

  • Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of the initial mobile phase for your LC-MS/MS analysis (e.g., methanol).

  • Vortex briefly and transfer to an autosampler vial for analysis.

Protocol 2: Saponification for High-Fat Tissues

This protocol should be inserted after homogenization for tissues with high lipid content (e.g., liver, adipose).

• Alkaline Hydrolysis:

  • To the tissue homogenate (from step 1 above), add 1 mL of 1 M ethanolic potassium hydroxide (KOH) and an antioxidant like pyrogallol.

  • Vortex and incubate in a shaking water bath at 60°C for 45 minutes to hydrolyze triglycerides.[5]

• Extraction:

  • Cool the sample to room temperature.

  • Add 3 mL of n-hexane and 1 mL of distilled water.

  • Perform the liquid-liquid extraction as described in Protocol 1, Step 3.

  • Troubleshooting: If a thick intermediate layer forms, carefully collect it, acidify with HCl to pH ~2, and re-extract with n-hexane. Combine this hexane layer with the primary extracts.[11][12]

Protocol 3: Solid-Phase Extraction (SPE) Cleanup

This step can be added after the LLE and before the drying step for cleaner samples. This example uses a silica-based (normal-phase) cartridge.

• Cartridge Conditioning:

  • Condition a silica SPE cartridge (e.g., 1 mL, 100 mg) by passing 2 mL of n-hexane through it. Do not let the cartridge run dry.

• Sample Loading:

  • Load the combined hexane extracts from the LLE step onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 2 mL of a non-polar solvent mixture like 98:2 (v/v) n-hexane:diethyl ether to elute remaining neutral lipids while retaining the slightly more polar menaquinones.

• Elution:

  • Elute the menaquinones from the cartridge with 2 mL of a more polar solvent mixture, such as 90:10 (v/v) n-hexane:diethyl ether.

  • Collect the eluate and proceed to the drying and reconstitution step (Protocol 1, Step 4).

Data Presentation

Table 1: Comparison of Menaquinone Extraction Solvent Systems

Solvent System	Matrix	Target Analytes	Typical Recovery	Reference
n-Hexane & 2-Propanol	Fermentation Broth	MK-7	>94%	[15]
Ethanol (with heating)	Bacterial Biomass	MK-7, MK-8	~6.7 µg/g, ~180 µg/g	[14][15]
Chloroform/Methanol (2:1)	Bacterial Biomass	Various MKs	Higher than conventional methods	[13]
Petroleum Ether (post-saponification)	Dairy Products	MK-7, Vit A, D, E	76-94%	[5][17]
Methanol	Bacterial Biomass	MK-4, MK-5, MK-6	~99%	[18]

Table 2: Performance of Common Analytical Methods for Menaquinones

Method	Analyte	Matrix	LOQ (Limit of Quantification)	Recovery (%)	Reference
LC-MS/MS	MK-7	Serum	0.01 ng/mL	86-110%	[19]
LC-MS/MS	K1, MK-4, MK-7	Serum	0.04-0.06 nmol/L	Not specified	[17]
HPLC-Fluorescence	K1, MK-4, MK-7	Serum	0.03-0.04 ng/mL	Not specified	[20]
LC-APCI-MS/MS	K1, K2	Emulsions	15.15 µg/L (for K2)	>90%	[20]
HPLC-UV	MK-7	Fermentation Broth	0.29 µg/mL	>94%	[15]

Visualizations

Experimental Workflow Diagram

Caption: General experimental workflow for menaquinone extraction and analysis from tissue samples.

Troubleshooting Decision Tree

Caption: A decision tree to troubleshoot causes of low menaquinone recovery from tissue samples.

References

• 1. neb.com [neb.com]
• 2. LC–MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipemia: causes, interference mechanisms, detection and management - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipemia in the Plasma Sample Affects Fentanyl Measurements by Means of HPLC-MS2 after Liquid-Liquid Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of MENAQUINONE‐7 and fat‐soluble vitamin production by starter cultures during fermentation in dairy products using RPLC method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Optimization of a solid phase extraction procedure for prostaglandin E2, F2 alpha and their tissue metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Menaquinone 7 Stability of Formulations and Its Relationship with Purity Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 10. real.mtak.hu [real.mtak.hu]
• 11. english.gyig.cas.cn [english.gyig.cas.cn]
• 12. researchgate.net [researchgate.net]
• 13. A rapid and efficient method for the extraction and identification of menaquinones from Actinomycetes in wet biomass - PMC [pmc.ncbi.nlm.nih.gov]
• 14. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 15. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 16. Comparison of extraction methods for intracellular metabolomics of human tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Quantitative Study of Vitamin K in Plants by Pressurized Liquid Extraction and LC-MS/MS | MDPI [mdpi.com]
• 20. Determination of vitamin K encapsulated into lipid nanocarriers by dispersive liquid–liquid microextraction combined with liquid chromatography–atmospheric pressure chemical ionization–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Microbial Fermentation for Higher MK-7 Yield

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the microbial fermentation of Menaquinone-7 (MK-7).

Frequently Asked Questions (FAQs)

Q1: What is the most common microbial host for industrial MK-7 production, and why?

A1: Bacillus subtilis, particularly Bacillus subtilis natto, is the most widely used microorganism for industrial-scale production of MK-7.[1][2][3] This is due to several key advantages: it is a Generally Recognized As Safe (GRAS) organism, possesses the complete natural biosynthetic pathway for MK-7, has a well-understood genetic background amenable to engineering, and can secrete the product into the fermentation medium, simplifying downstream processing.[1][2]

Q2: What are the typical yields of MK-7 in microbial fermentation?

A2: MK-7 yields can vary significantly depending on the strain, fermentation strategy, and medium composition. Wild-type B. subtilis strains often produce low yields, which are insufficient for industrial purposes.[4] However, through process optimization and metabolic engineering, yields have been reported to range from tens to several hundred milligrams per liter.[1][4][5][6] For instance, with optimized medium components, yields of 154.6 ± 1.32 mg/L have been achieved in shake flasks.[4] In bioreactors with fed-batch strategies, concentrations can reach up to 28.7 ± 0.3 mg/L in biofilm reactors and even higher in other fermentation set-ups.[7][8][9]

Q3: What is the difference between the cis and trans isomers of MK-7, and why is it important?

A3: MK-7 exists as geometric isomers, cis and trans, due to the double bonds in its isoprenoid side chain. The all-trans isomer is the biologically active form, while the cis isomers are considered biologically inactive.[3][10][11] Therefore, maximizing the production of the all-trans isomer is crucial for the therapeutic efficacy of the final product.[10][12] The manufacturing and purification processes can significantly influence the isomeric composition of the final MK-7 product.[12]

Q4: What are the main approaches to increase MK-7 production in B. subtilis?

A4: The primary strategies for enhancing MK-7 yield include:

• Medium Optimization: Systematically improving the composition of the fermentation medium, including carbon and nitrogen sources, as well as trace elements.[4]

• Fermentation Process Optimization: Controlling key parameters such as temperature, pH, agitation, and dissolved oxygen levels.[13][14][15]

• Fed-Batch Strategies: Implementing feeding strategies to maintain optimal nutrient concentrations and avoid substrate inhibition.[2][7][16][17]

• Metabolic Engineering: Genetically modifying the production strain to enhance the expression of key enzymes in the MK-7 biosynthetic pathway and block competing pathways.[1][5]

• Biofilm Reactors: Utilizing biofilm reactors to provide a controlled environment for robust biofilm formation, which can lead to enhanced MK-7 production.[2][7][18]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low MK-7 Yield	Suboptimal medium composition (carbon, nitrogen, phosphate (B84403) sources).	Systematically optimize medium components using methods like response surface methodology (RSM). A combination of glycerol (B35011) and a complex nitrogen source like soy peptone is often effective.[4][18]
Inefficient precursor supply for the MK-7 biosynthesis pathway.	Overexpress key enzymes in the shikimate and MEP pathways to increase the supply of precursors.[1] Consider using a mixed carbon source like glucose and glycerol to balance energy and precursor availability.[1][2]
Suboptimal fermentation conditions (pH, temperature, dissolved oxygen).	Optimize and control fermentation parameters. For B. subtilis, temperatures between 30°C and 45°C and a controlled pH are often optimal.[13] Ensure adequate aeration, as dissolved oxygen is critical for cell growth and MK-7 biosynthesis.[15][19]
Excessive Biofilm/Pellicle Formation Leading to Operational Issues	Natural characteristic of B. subtilis natto strains, especially in static cultures.	While biofilm formation is linked to MK-7 production, excessive growth can cause issues.[2][20] Consider using a biofilm reactor with plastic composite supports for controlled biofilm growth.[7][18] Agitated fermentation can also mitigate issues with uncontrolled biofilm production.[14]
High Ratio of Inactive cis-Isomers	Exposure to light or suboptimal storage conditions.	Protect the fermentation broth and extracted MK-7 from light, as it is highly light-sensitive.[11] Store the final product at low temperatures with minimal oxygen exposure.[11]
Suboptimal fermentation medium composition.	Optimize the fermentation medium to favor the production of the all-trans isomer. For example, a medium containing glucose, yeast extract, soy peptone, tryptone, and CaCl2 has been shown to increase the all-trans isomer concentration.[10]
Difficulty in MK-7 Extraction from Broth	MK-7 is a lipid-soluble molecule tightly bound to the bacterial cell membrane.	Use a two-phase solvent system for extraction, such as n-hexane and isopropanol (B130326) (2:1, v/v).[4] Cell disruption techniques like ultrasonication can facilitate the release of MK-7 from the cells before solvent extraction.[2][18]
Inconsistent Batch-to-Batch Fermentation Results	Instability of the production strain or variations in inoculum preparation.	Ensure consistent inoculum preparation procedures. Consider using a genetically stable, engineered strain.
Fluctuations in the quality of complex medium components (e.g., soy peptone, yeast extract).	Source high-quality, consistent raw materials. Perform quality control checks on new batches of medium components.

Quantitative Data Summary

Table 1: Impact of Medium Optimization on MK-7 Yield

Carbon Source(s)	Nitrogen Source(s)	Key Additive(s)	MK-7 Yield (mg/L)	Reference
Sucrose (20 g/L), Glycerol (20.7 g/L)	Soy peptone (47.3 g/L), Yeast extract (4 g/L)	KH2PO4 (1.9 g/L), MgSO4·7H2O (0.1 g/L)	154.6 ± 1.32	[4]
Glycerol (45 g/L)	Yeast extract (5 g/L), Soytone (10 g/L)	K2HPO4 (0.06 g/L)	14.7 ± 1.4 (in biofilm reactor)	[18]
Glucose (optimized)	Yeast extract, Casein (optimized)	-	20.46 ± 0.51 (in biofilm reactor)	[18]
Glycerol (6.3%)	Soybean peptone (3%), Yeast extract (0.51%)	K2HPO4 (0.05%)	0.319	[13]
Glucose (1% w/v)	Yeast extract (2% w/v), Soy peptone (2% w/v), Tryptone (2% w/v)	CaCl2 (0.1% w/v)	36.366 (all-trans isomer)	[10]

Table 2: Effect of Fermentation Strategy on MK-7 Yield

Fermentation Strategy	Strain	Key Parameters	MK-7 Yield (mg/L)	Reference
Fed-batch (Glycerol)	B. subtilis natto	2% (w/v) glycerol added on day 2	40% increase compared to batch	[17]
Fed-batch (Glucose) in Biofilm Reactor	B. subtilis natto	Glucose-based medium	28.7 ± 0.3	[7][8][9]
Dynamic Fermentation	B. subtilis	1,000 rpm, 5 vvm aeration, 40°C	226	[6]
Alkali Stress Fermentation	B. subtilis natto	pH 8.5	290.19 ± 1.12	[21]

Experimental Protocols

Protocol 1: Fermentation of Bacillus subtilis for MK-7 Production

• Inoculum Preparation:

  • Inoculate a single colony of B. subtilis into 50 mL of Luria-Bertani (LB) medium.

  • Incubate at 37°C with shaking at 200 rpm for 12-14 hours.[5]

• Fermentation:

  • Prepare the production medium (refer to Table 1 for examples). A common base medium includes glycerol, soy peptone, yeast extract, and K2HPO4.[5][14]

  • Autoclave the medium and allow it to cool.

  • Inoculate the production medium with the seed culture (typically 2-5% v/v).

  • Incubate under optimized conditions (e.g., 37°C, 200 rpm) for 5-7 days.[5][6][13]

  • For fed-batch strategies, add a concentrated solution of the feeding substrate (e.g., glycerol) at a predetermined time point (e.g., after 48 hours).[17]

• Sample Collection:

  • Aseptically collect samples at regular intervals to monitor cell growth (OD600) and MK-7 concentration.

Protocol 2: Extraction of MK-7 from Fermentation Broth

• Collect 1 mL of fermentation broth.

• Add 3 mL of a solvent mixture of n-hexane and isopropanol (2:1, v/v).[4]

• For enhanced extraction, subject the mixture to ultrasonication for 30 minutes.[4][18]

• Vortex the mixture vigorously for 30 minutes at 2,500 rpm.[4]

• Centrifuge the mixture to separate the phases (e.g., 3000 rpm for 10 minutes).[11]

• Carefully collect the upper organic phase containing the MK-7 extract.

• Filter the organic phase through a 0.22 µm organic membrane filter prior to analysis.[4]

• Perform all extraction steps under light-protected conditions to prevent photodegradation of MK-7.[4]

Protocol 3: Quantification of MK-7 by HPLC

• HPLC System: A reverse-phase HPLC system with a UV detector is commonly used.

• Column: A C8 or C18 column is suitable for separating MK-7.

• Mobile Phase: An isocratic mobile phase, for example, a mixture of methanol (B129727) and ethanol, can be used.

• Detection: Monitor the absorbance at approximately 268 nm.[22]

• Quantification: Prepare a standard curve using a pure MK-7 standard. Calculate the concentration of MK-7 in the samples by comparing their peak areas to the standard curve.

Visualizations

Simplified biosynthetic pathway of Menaquinone-7 in Bacillus subtilis.

General experimental workflow for MK-7 production.

Troubleshooting decision tree for low MK-7 yield.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Advances in Enhanced Menaquinone-7 Production From Bacillus subtilis [frontiersin.org]
• 3. New aspects of microbial vitamin K2 production by expanding the product spectrum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhancement of Menaquinone-7 production in Bacillus subtilis by optimizing the medium components through response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Increasing Vitamin K2 Synthesis in Bacillus subtilis by Controlling the Expression of MenD and Stabilizing MenA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Implementation of fed-batch strategies for vitamin K (menaquinone-7) production by Bacillus subtilis natto in biofilm reactors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Implementation of fed-batch strategies for vitamin K (menaquinone-7) production by Bacillus subtilis natto in biofilm reactors | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. rmm.mazums.ac.ir [rmm.mazums.ac.ir]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. psecommunity.org [psecommunity.org]
• 17. thescipub.com [thescipub.com]
• 18. VITAMIN K2 (MENAQUINONE-7) PRODUCTION BY BACILLUS SUBTILIS NATTO IN A BIOFILM REACTOR - Blacklight [etda.libraries.psu.edu]
• 19. researchgate.net [researchgate.net]
• 20. Advances in Enhanced Menaquinone-7 Production From Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Effects of Alkali Stress on the Growth and Menaquinone-7 Metabolism of Bacillus subtilis natto - PMC [pmc.ncbi.nlm.nih.gov]
• 22. A Novel Fast HPLC-UV Method for Menaquinone-7 Determination in Fermentation Broth - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation for Vitamin K2 Following EMA Guidelines

This guide provides a comprehensive comparison of bioanalytical methods for the quantification of Vitamin K2 (menaquinones, such as MK-4 and MK-7) in biological matrices, with a focus on validation according to the European Medicines Agency (EMA) guidelines. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods for Vitamin K2 analysis.

The validation of bioanalytical methods is critical to ensure the reliability of quantitative data used in pharmacokinetic and toxicokinetic studies.[1][2] The EMA has established clear guidelines for the validation of these methods, which have been largely harmonized with the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) M10 guideline.[2][3]

Comparison of Analytical Methods for Vitamin K2

High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) are the two predominant techniques for the quantification of Vitamin K2 in biological samples.[4][5][6] While HPLC-UV is a viable option, LC-MS/MS is generally preferred for its superior sensitivity and selectivity, which is crucial due to the low endogenous concentrations of Vitamin K2.[7][8]

Table 1: Comparison of HPLC-UV and LC-MS/MS Methods for Vitamin K2 Analysis

Parameter	HPLC-UV	LC-MS/MS
Principle	Separation by chromatography, detection by UV absorbance.	Separation by chromatography, detection by mass-to-charge ratio.
Sensitivity	Lower, with a Limit of Quantification (LLOQ) often in the µg/mL range.[5][9]	Higher, with LLOQ values in the ng/mL to pg/mL range.[4][10]
Selectivity	Prone to interference from matrix components with similar UV absorbance.[11]	Highly selective, minimizing the impact of matrix interferences.[8]
Sample Volume	Typically requires a larger sample volume.[6]	Can be performed with smaller sample volumes (e.g., 200-500 µL of plasma).[4][10]
Sample Preparation	Often requires extensive and complex sample cleanup to remove interferences.[11]	Simpler sample preparation techniques like protein precipitation or liquid-liquid extraction are often sufficient.[8][10]
Run Time	Can have longer analytical run times.[5]	Capable of rapid analysis, with run times as short as 4 minutes.[8][10]
Cost	Lower initial instrument cost.	Higher initial instrument cost.
Application	Suitable for samples with higher concentrations of Vitamin K2.	Ideal for endogenous level determination in clinical and preclinical studies.[4]

EMA Guideline on Bioanalytical Method Validation

A full validation of a bioanalytical method is required to ensure its reliability for its intended purpose.[1] This involves assessing a set of core parameters. The acceptance criteria for these parameters, as stipulated by the EMA, are summarized below.

Table 2: Key Validation Parameters and EMA Acceptance Criteria

Validation Parameter	Purpose	EMA Acceptance Criteria
Selectivity	To ensure that the method can differentiate and quantify the analyte in the presence of other components in the sample.[12]	The response of a blank sample at the retention time of the analyte should not be more than 20% of the LLOQ.[5]
Calibration Curve	To demonstrate the relationship between the instrument response and the known concentration of the analyte.	A calibration curve should be generated for each analytical run. The deviation of the back-calculated concentrations of the calibration standards from their nominal values should be within ±15% (±20% for LLOQ). At least 75% of the calibration standards must meet this criterion.
Accuracy	To demonstrate the closeness of the mean test results to the true concentration of the analyte.[1]	The mean concentration should be within 15% of the nominal values for Quality Control (QC) samples, except for the LLOQ, which should be within 20%.[1]
Precision	To demonstrate the closeness of agreement among a series of measurements from the same homogeneous sample.	The coefficient of variation (CV) should not exceed 15% for QC samples, except for the LLOQ, where it should not exceed 20%.
Matrix Effect	To assess the influence of matrix components on the ionization of the analyte.	The CV of the calculated matrix factor should be ≤ 15%.
Carryover	To ensure that residual analyte from a preceding sample does not affect the measurement of the subsequent sample.	The response in a blank sample following a high concentration sample should not be more than 20% of the LLOQ and 5% for the internal standard.[5]
Stability	To evaluate the stability of the analyte in the biological matrix under different storage and processing conditions.	The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Experimental Protocol: LC-MS/MS for Vitamin K2 (MK-7) in Human Plasma

This protocol provides a general framework for the quantification of Vitamin K2 (specifically menaquinone-7, MK-7) in human plasma using LC-MS/MS.

1. Materials and Reagents

• MK-7 reference standard

• Internal Standard (IS), e.g., deuterated MK-7

• Human plasma (with anticoagulant)

• Acetonitrile (LC-MS grade)

• n-Hexane (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid

• Ammonium formate

• Water (LC-MS grade)

2. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 500 µL of human plasma into a microcentrifuge tube.

• Add 50 µL of the internal standard working solution.

• Add 1.5 mL of ethanol (B145695) and vortex for 1 minute.

• Add 4 mL of n-hexane and vortex for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer (n-hexane) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried extract in 200 µL of the mobile phase.

3. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A suitable C18 column (e.g., Kinetex EVO C18).[7]

• Mobile Phase A: 0.1% Formic Acid and 5mM Ammonium Formate in water.

• Mobile Phase B: 0.1% Formic Acid in methanol.

• Gradient: A suitable gradient to separate MK-7 from matrix components.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for MK-7 and the internal standard.

4. Validation Procedure

• Prepare calibration standards and quality control samples by spiking known concentrations of MK-7 into blank human plasma.

• Perform a full validation of the method according to the EMA guidelines, assessing selectivity, calibration curve performance, accuracy, precision, matrix effect, carryover, and stability.

Workflow for Bioanalytical Method Validation

The following diagram illustrates the logical workflow for validating a bioanalytical method in accordance with EMA guidelines.

Caption: Workflow of Bioanalytical Method Validation as per EMA Guidelines.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis - ECA Academy [gmp-compliance.org]
• 4. mdpi.com [mdpi.com]
• 5. Validation of bioanalytical method for quantification of Vitamin K2 (MK-4) in human plasma by high-performance liquid chromatography-ultraviolet - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A concise review of quantification methods for determination of vitamin K in various biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. phenomenex.com [phenomenex.com]
• 8. restek.com [restek.com]
• 9. researchgate.net [researchgate.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. lcms.cz [lcms.cz]
• 12. Bioanalytical method validation emea | PPTX [slideshare.net]

A Comparative Guide to Vitamin K2(5)-D7 and C13-Labeled Internal Standards for Quantitative Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Vitamin K2, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. The gold standard for such analyses is isotope dilution mass spectrometry, which relies on the use of stable isotope-labeled (SIL) internal standards. This guide provides an objective comparison between two common types of SIL internal standards for Vitamin K2: the deuterated standard, Vitamin K2(5)-D7, and carbon-13 (¹³C)-labeled standards. This comparison is supported by established principles of analytical chemistry and experimental data from relevant studies.

Executive Summary: The Case for ¹³C-Labeled Internal Standards

While deuterated internal standards like Vitamin K2(5)-D7 are widely utilized due to their lower cost and greater availability, a body of scientific evidence strongly indicates that ¹³C-labeled internal standards offer superior performance for quantitative mass spectrometry.[1][2][3] The primary advantages of ¹³C-labeled standards lie in their identical chromatographic behavior to the analyte and their greater isotopic stability. These characteristics lead to more accurate compensation for matrix effects and a reduced risk of analytical errors, which is particularly critical when working with complex biological matrices.[1][4][5]

Data Presentation: Performance Comparison

The following tables summarize the key performance differences between deuterated and ¹³C-labeled internal standards based on general findings in the literature. While direct head-to-head experimental data for Vitamin K2(5)-D7 versus a ¹³C-labeled Vitamin K2 was not found in publicly available literature, the principles outlined below are well-established for this class of compounds.

Table 1: Key Performance Parameters of Deuterated vs. ¹³C-Labeled Internal Standards

Performance Parameter	Vitamin K2(5)-D7 (Deuterated)	¹³C-Labeled Vitamin K2	Key Findings & Implications
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte.[4]	Co-elutes perfectly with the unlabeled analyte.[1][5]	Perfect co-elution of ¹³C-IS ensures that both the analyte and the standard experience the same matrix effects at the same time, leading to more accurate correction.[1][4]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement, potentially compromising accurate quantification.[1]	Provides excellent correction for matrix effects due to identical elution profiles.[1][4]	For complex matrices like plasma or serum where matrix effects are significant, ¹³C-IS is the superior choice for reliable quantification.
Isotopic Stability	Susceptible to back-exchange of deuterium (B1214612) with hydrogen from the solvent or matrix, especially if the label is on an exchangeable site.[2]	Highly stable as ¹³C atoms are integrated into the carbon backbone and are not susceptible to exchange.[2]	¹³C-labeling provides greater assurance of the standard's integrity throughout the sample preparation and analysis process.
Accuracy & Precision	Can lead to inaccuracies and greater variability. Studies on other analytes have shown significant errors due to imperfect retention time matching.[1]	Demonstrates improved accuracy and precision. Studies in lipidomics show a significant reduction in the coefficient of variation (CV%) compared to deuterated standards.[1]	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.
Cost & Availability	Generally less expensive and more widely available.[3]	Typically more expensive due to a more complex synthesis process.[3]	Budgetary constraints may favor deuterated standards, but this must be weighed against the potential for compromised data quality.

Table 2: Typical Validation Data for Vitamin K2 Analysis using a Deuterated Internal Standard

The following data is representative of what can be achieved with a well-validated LC-MS/MS method using a deuterated internal standard for Vitamin K2 (menaquinone-4 and menaquinone-7).

Analyte	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)	Accuracy (% Recovery)	Lower Limit of Quantification (LLOQ)
Menaquinone-4 (MK-4)	3.2% - 14.3%[6][7]	8.7% - 15.2%[6][7]	94.0% - 108.7%[6]	0.00375 ng/mL[7]
Menaquinone-7 (B21479) (MK-7)	6.0% - 11.1%[6][7]	7.2% - 13.2%[6][7]	100.6% - 106.7%[6]	0.0019 ng/mL[7]

Data synthesized from published studies utilizing deuterated internal standards for Vitamin K2 analysis.[6][7]

Experimental Protocols

Below are detailed methodologies for the quantitative analysis of Vitamin K2 in a biological matrix (e.g., human serum) using an internal standard, and for a comparative assessment of the internal standards themselves.

Protocol 1: Quantitative Analysis of Vitamin K2 in Human Serum using Isotope Dilution LC-MS/MS

This protocol describes a typical workflow for the extraction and quantification of Vitamin K2 (MK-4 and MK-7) from human serum.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 500 µL of human serum in a glass tube, add 50 µL of the internal standard solution (either Vitamin K2(5)-D7 or ¹³C-labeled Vitamin K2 in ethanol) at a known concentration.

• Vortex briefly to mix.

• Add 1.5 mL of ethanol (B145695) to precipitate proteins. Vortex for 1 minute.

• Add 4 mL of n-hexane, and vortex for another minute to extract the lipids, including Vitamin K2.

• Centrifuge at 3500 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic (hexane) layer to a new glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried extract in 200 µL of the mobile phase (e.g., a mixture of methanol (B129727) and water) and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm particle size) is suitable for separating the hydrophobic Vitamin K2 vitamers.

  • Mobile Phase A: 0.1% Formic Acid and 5mM Ammonium Formate in water.

  • Mobile Phase B: 0.1% Formic Acid in methanol.

  • Gradient: A gradient elution starting with a higher percentage of mobile phase A and increasing the percentage of mobile phase B over several minutes to elute the highly retained Vitamin K2.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry (MS/MS):

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode. APCI is often favored for Vitamin K analysis.

  • Detection Mode: Scheduled Multiple Reaction Monitoring (SRM) for optimal sensitivity and selectivity.

  • SRM Transitions: Monitor specific precursor-to-product ion transitions for the analyte (e.g., MK-7) and the internal standard (Vitamin K2(5)-D7 or ¹³C-labeled Vitamin K2).

Protocol 2: Comparative Evaluation of Internal Standard Performance

This experiment is designed to directly compare the chromatographic behavior of Vitamin K2(5)-D7 and a ¹³C-labeled Vitamin K2 internal standard.

• Sample Preparation: Prepare a solution containing the unlabeled Vitamin K2 analyte, the Vitamin K2(5)-D7 internal standard, and the ¹³C-labeled Vitamin K2 internal standard in a suitable solvent (e.g., methanol).

• LC-MS/MS Analysis:

  • Inject the prepared solution onto the LC-MS/MS system using the conditions described in Protocol 1.

  • Monitor the SRM transitions for all three compounds simultaneously.

• Data Analysis:

  • Overlay the chromatograms for the unlabeled analyte, Vitamin K2(5)-D7, and ¹³C-labeled Vitamin K2.

  • Measure and compare the retention times of the three compounds. A perfect internal standard will have the exact same retention time as the unlabeled analyte.

Mandatory Visualizations

Vitamin K-Dependent Carboxylation Signaling Pathway

The primary biological function of Vitamin K2 is to act as a cofactor for the enzyme gamma-glutamyl carboxylase (GGCX). This enzyme catalyzes the post-translational carboxylation of glutamate (B1630785) (Glu) residues into gamma-carboxyglutamate (B555490) (Gla) residues on specific proteins, known as Vitamin K-dependent proteins (VKDPs). This carboxylation is essential for the biological activity of these proteins, which are involved in critical processes such as blood coagulation and bone metabolism.

Caption: Vitamin K-dependent carboxylation pathway in the endoplasmic reticulum.

Experimental Workflow for Internal Standard Comparison

The following diagram illustrates the logical flow of an experiment designed to compare the performance of Vitamin K2(5)-D7 and a ¹³C-labeled internal standard.

Caption: Workflow for comparing the chromatographic behavior of internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. LC–MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Vitamin K2 Quantification Assays: A Cross-Validation Perspective

For researchers, scientists, and drug development professionals, the accurate quantification of Vitamin K2 (menaquinone) is paramount for pharmacokinetic studies, clinical trials, and quality control of supplements and pharmaceuticals. This guide provides a comprehensive comparison of the most prevalent analytical methods for Vitamin K2 quantification—High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA)—supported by experimental data and detailed protocols. Furthermore, a proposed cross-validation protocol is outlined to ensure data integrity and comparability across different analytical platforms.

Vitamin K2, a fat-soluble vitamin, plays a crucial role in blood coagulation, bone metabolism, and the prevention of vascular calcification.[1][2] Its various isoforms, primarily MK-4 and MK-7, necessitate robust and reliable quantification methods. The choice of analytical technique often depends on the required sensitivity, specificity, sample matrix, and throughput.

Comparative Analysis of Quantification Methods

The performance of HPLC, LC-MS/MS, and ELISA for the quantification of different Vitamin K2 forms (MK-4 and MK-7) is summarized below. The data is compiled from various validation studies and product specifications.

Parameter	HPLC-UV[3][4][5]	HPLC-Fluorescence[6][7]	LC-MS/MS[8][9]	ELISA[10][11][12]
Linearity (Range)	0.5 - 3 µg/mL (MK-4)	10% - 120% of working concentration	0.1 - 5.4 ng/mL	5 - 1000 ng/mL
Limit of Quantification (LOQ)	0.5 µg/mL (MK-4)	0.047 µg/mL (MK-4), 0.50 µg/mL (MK-7)	~0.1 ng/mL	~2.52 ng/mL
Limit of Detection (LOD)	Not consistently reported	0.005 µg/mL (MK-4), 0.05 µg/mL (MK-7)	0.01 - 14 ng/L	~0.1 ng/mL
Accuracy (% Recovery)	Within 15% of nominal	99.85% (MK-4), 100.5% (MK-7)	Within 10-15% of nominal	Not consistently reported
Precision (%RSD/CV)	Intra-day: <15%, Inter-day: <15%	Intra-day: <2%, Inter-day: <2%	Intra-day: <8%, Inter-day: <6%	Intra-assay: <8%, Inter-assay: <10%
Specificity/Selectivity	Moderate, potential for interference	High, especially with post-column derivatization	Very High	High, dependent on antibody specificity
Throughput	Low to Medium	Low to Medium	High	High
Cost	Low	Medium	High	Medium
Primary Application	Quality control of raw materials and supplements	Research, clinical studies	Clinical research, pharmacokinetic studies	Screening, high-throughput analysis

Experimental Protocols

Detailed methodologies for the key quantification assays are provided below. These protocols are generalized from published methods and should be optimized for specific laboratory conditions and sample matrices.

High-Performance Liquid Chromatography (HPLC) with UV Detection for MK-4

This protocol is based on a validated method for the quantification of Vitamin K2 (MK-4) in human plasma.[3][5]

a. Sample Preparation (Plasma):

• To 150 µL of plasma, add a protein precipitation agent like acetonitrile.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge to pellet the precipitated proteins.

• Collect the supernatant for analysis.

b. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., T3 column).

• Mobile Phase: Isocratic mixture of methanol (B129727) and phosphate (B84403) buffer (e.g., 95:5 v/v) at a controlled pH (e.g., pH 3).

• Flow Rate: 1 mL/min.

• Column Temperature: 30°C.

• Detection: UV detector set at 245 nm.

• Quantification: Based on a calibration curve prepared from standard solutions of MK-4 in blank plasma.

HPLC with Fluorescence Detection for MK-4 and MK-7

This method involves post-column derivatization to enhance the sensitivity for Vitamin K2 detection.[6][7]

a. Sample Preparation (Solid Dosage Forms):

• Extract Vitamin K2 from the sample matrix using a suitable solvent like acetone, potentially with Soxhlet extraction.

• Evaporate the solvent using a rotary evaporator.

• Reconstitute the residue in ethanol.

• Filter the solution through a 0.45 µm membrane filter before injection.

b. Chromatographic Conditions:

• Column: C18 reverse-phase column.

• Mobile Phase: A mixture of methanol, isopropyl alcohol, acetonitrile, and a zinc chloride buffer solution.

• Flow Rate: 1 mL/min.

• Post-Column Derivatization: Use a reagent containing zinc chloride, sodium acetate, and glacial acetic acid in methanol to reduce the menaquinones to a fluorescent form.

• Detection: Fluorescence detector with excitation at 248 nm and emission at 430 nm.

• Quantification: Based on a calibration curve of peak area versus concentration of standards.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the quantification of various Vitamin K2 forms in biological matrices.[8][9]

a. Sample Preparation (Serum/Plasma):

• Perform liquid-liquid extraction with a non-polar solvent like hexane.

• Alternatively, use solid-phase extraction (SPE) for sample clean-up and concentration.

• Evaporate the solvent and reconstitute the residue in the mobile phase.

b. LC-MS/MS Conditions:

• LC System: A suitable HPLC or UHPLC system.

• Column: C18 or other appropriate reverse-phase column.

• Mobile Phase: Gradient elution with a mixture of an organic solvent (e.g., methanol or acetonitrile) and water, often with an additive like formic acid.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI).

• Detection: Multiple Reaction Monitoring (MRM) mode for specific precursor-to-product ion transitions for each Vitamin K2 isoform.

• Quantification: Typically uses a stable isotope-labeled internal standard for accurate quantification.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA provides a high-throughput method for the quantification of total Vitamin K2. The protocol is based on commercially available kits.[10][11][12]

a. Principle: These kits are typically competitive or sandwich ELISAs. In a competitive assay, Vitamin K2 in the sample competes with a labeled Vitamin K2 conjugate for binding to a limited number of anti-Vitamin K2 antibodies coated on a microplate. The signal is inversely proportional to the amount of Vitamin K2 in the sample. In a sandwich ELISA, the antigen is captured between two layers of antibodies.

b. General Procedure:

• Prepare standards and samples. For biological fluids like serum or plasma, centrifugation is required to remove particulate matter.

• Add standards and samples to the wells of the antibody-coated microplate.

• In a competitive ELISA, add the enzyme-conjugated Vitamin K2. In a sandwich ELISA, a biotinylated detection antibody is added, followed by streptavidin-HRP.

• Incubate to allow for antigen-antibody binding.

• Wash the plate to remove unbound components.

• Add a substrate solution (e.g., TMB) that reacts with the enzyme to produce a colored product.

• Stop the reaction with a stop solution.

• Measure the absorbance at a specific wavelength (e.g., 450 nm) using a microplate reader.

• Calculate the Vitamin K2 concentration in the samples by comparing their absorbance to the standard curve.

Cross-Validation Protocol and Signaling Pathway Visualization

To ensure consistency and reliability of data, especially when transferring methods between laboratories or comparing different analytical techniques, a robust cross-validation protocol is essential. The following diagrams illustrate a proposed workflow for such a protocol and the fundamental signaling pathway of Vitamin K2.

Caption: Proposed workflow for cross-validation of two different Vitamin K2 quantification methods.

Caption: The Vitamin K cycle, the core signaling pathway for Vitamin K2's biological activity.[13][14][15]

Conclusion

The selection of an appropriate assay for Vitamin K2 quantification is a critical decision in research and development.

• HPLC methods are cost-effective and suitable for quality control of supplements where concentrations are relatively high. The use of fluorescence detection significantly improves sensitivity over UV detection.

• LC-MS/MS stands as the gold standard for clinical and research applications due to its superior sensitivity and specificity, allowing for the accurate measurement of low endogenous levels of different Vitamin K2 isoforms in complex biological matrices.

• ELISA offers a high-throughput and user-friendly platform, making it ideal for large-scale screening studies, although it may lack the specificity for different menaquinone isoforms provided by chromatographic methods.

Implementing a cross-validation protocol is a crucial step to ensure the accuracy, reliability, and comparability of results obtained from different analytical methods or laboratories. This guide provides the foundational information for selecting the most suitable method and establishing a robust validation strategy for Vitamin K2 quantification.

References

• 1. Vitamin K | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 2. Molecular Pathways and Roles for Vitamin K2-7 as a Health-Beneficial Nutraceutical: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of bioanalytical method for quantification of Vitamin K2 (MK-4) in human plasma by high-performance liquid chromatography-ultraviolet - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of bioanalytical method for quantification of Vitamin K2 (MK-4) in human plasma by high-performance liquid chromatography-ultraviolet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijpsonline.com [ijpsonline.com]
• 7. [PDF] Vitamin K2-4 and K2-7 Estimation in Nutraceutical Solid Dosage Forms by Post Column Derivatization with Fluorescence Detection | Semantic Scholar [semanticscholar.org]
• 8. A concise review of quantification methods for determination of vitamin K in various biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Navigating Vitamin K2 Testing: Key Challenges and Emerging Technologies - Eurofins USA [eurofinsus.com]
• 10. listarfish.it [listarfish.it]
• 11. ebiohippo.com [ebiohippo.com]
• 12. mybiosource.com [mybiosource.com]
• 13. Key Pathways and Regulators of Vitamin K Function and Intermediary Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Vitamin K-dependent carboxylation regulates Ca2+ flux and adaptation to metabolic stress in β cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Recent trends in the metabolism and cell biology of vitamin K with special reference to vitamin K cycling and MK-4 biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard in Vitamin K2 Bioanalysis: A Performance Comparison of Deuterated vs. Non-Deuterated MK-7

For researchers, scientists, and drug development professionals, the accurate quantification of Vitamin K2, particularly menaquinone-7 (B21479) (MK-7), in biological matrices is paramount for clinical trials and pharmacokinetic studies. The choice of internal standard is a critical factor influencing the reliability of bioanalytical methods. This guide provides an objective comparison of the performance of deuterated Vitamin K2 (d7-MK-7) versus non-deuterated alternatives as internal standards in the bioanalysis of MK-7, supported by experimental data from published studies.

The consensus in the scientific literature points to the superior performance of stable isotope-labeled internal standards, with deuterated MK-7 (d7-MK-7) being the preferred choice for the bioanalysis of MK-7. Its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample preparation and analysis, which corrects for variability and enhances accuracy.

Superior Performance of d7-MK-7 as an Internal Standard

The primary advantage of using d7-MK-7 as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods is its ability to compensate for variations in sample extraction, handling, and instrument response. Since d7-MK-7 has a higher mass due to the deuterium (B1214612) atoms, it can be distinguished from the non-deuterated MK-7 by the mass spectrometer, while co-eluting chromatographically. This co-elution is crucial as both compounds experience the same matrix effects, leading to more accurate and precise quantification.

The use of deuterated internal standards is considered best practice in bioanalysis.[1] Stable isotopically labeled molecules are considered the ideal internal standards because they exhibit physical and chemical features similar to the target analyte, leading to comparable extraction recovery and ionization patterns during mass spectrometry.[1]

Quantitative Performance Data of LC-MS/MS Methods Using d7-MK-7

The following table summarizes the performance characteristics of various LC-MS/MS methods that utilize d7-MK-7 as an internal standard for the quantification of MK-7 in human serum or plasma.

Performance Metric	Study 1	Study 2	Study 3
Limit of Detection (LOD)	0.01 ng/mL[2]	-	-
Limit of Quantification (LOQ)	-	2.2 ng/mL[3]	-
Accuracy	86–110%[2]	100.6–106.7% (Recovery)[3]	-
Intra-Assay Precision (CV%)	-	11.1%, 6.0%, 7.0% at 3 QC levels[3]	10.4%, 3.2%, 2.3% for Vitamin K1
Inter-Assay Precision (CV%)	-	13.2%, 11.1%, 7.2% at 3 QC levels[3]	12.8%, 11.3%, 7.4% for Vitamin K1
Reproducibility	89–97%[2]	-	-

QC = Quality Control, CV = Coefficient of Variation

Experimental Protocols for MK-7 Bioanalysis Using d7-MK-7

A generalized experimental protocol for the quantification of MK-7 in human serum using LC-MS/MS with d7-MK-7 as an internal standard is outlined below. This protocol is a composite based on methodologies described in the cited literature.[2][3]

1. Sample Preparation

• Spiking: A known amount of d7-MK-7 internal standard solution is added to the serum/plasma sample.

• Liquid-Liquid Extraction (LLE): The sample is extracted with an organic solvent such as n-hexane to isolate the lipid-soluble vitamins.

• Evaporation and Reconstitution: The organic layer is separated, evaporated to dryness, and the residue is reconstituted in a solvent compatible with the LC-MS/MS system.

2. LC-MS/MS Analysis

• Chromatographic Separation: The reconstituted sample is injected into a liquid chromatograph, typically a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system, equipped with a C18 column to separate MK-7 from other components.

• Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both MK-7 and d7-MK-7.

  • MK-7 transitions: m/z 649.5 → 187.2 (quantifier) and 649.5 → 121.0 (qualifier)[2]

  • d7-MK-7 transition: m/z 656.0 → 194.1[2]

3. Quantification

• The concentration of MK-7 in the original sample is determined by calculating the ratio of the peak area of the analyte (MK-7) to the peak area of the internal standard (d7-MK-7) and comparing this ratio to a calibration curve prepared with known concentrations of MK-7 and a fixed concentration of d7-MK-7.

Visualizing the Advantage of d7-MK-7 in Bioanalysis

The following diagrams illustrate the experimental workflow and the rationale for using a deuterated internal standard.

Figure 1. General experimental workflow for the bioanalysis of MK-7 using a d7-MK-7 internal standard.

Figure 2. Rationale for using d7-MK-7 for accurate quantification.

Vitamin K2 Signaling Pathway

Vitamin K2 is essential for the activation of various proteins through the carboxylation of glutamic acid residues. This process is crucial for bone and cardiovascular health.

Figure 3. Simplified signaling pathway of Vitamin K2 (MK-7).

Conclusion

The use of deuterated menaquinone-7 (d7-MK-7) as an internal standard is the established gold standard for the bioanalysis of MK-7. Its ability to mimic the behavior of the endogenous analyte throughout the analytical process ensures a high degree of accuracy and precision, which is essential for reliable data in research and clinical settings. While methods not employing a deuterated internal standard may be developed, they are more susceptible to inaccuracies arising from matrix effects and procedural inconsistencies. For robust and defensible bioanalytical results, the incorporation of d7-MK-7 is strongly recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. LC–MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Landscape of Menaquinone-7: A Comparative Guide to Measurement Methodologies

The accurate quantification of menaquinone-7 (B21479) is critical for product development, quality control, and clinical research in the pharmaceutical and nutraceutical industries. The complexity of various sample matrices, including dietary supplements, food products, and biological samples, presents a significant challenge for obtaining reliable and reproducible results.[1][2] Factors such as the presence of interfering substances and the potential for isomerization of the all-trans MK-7 to its less active cis-isomers necessitate robust and well-validated analytical methods.[1][3]

Comparative Analysis of Method Performance

To facilitate a clear comparison, the performance characteristics of several prominent analytical methods for MK-7 determination are summarized below. These methods primarily utilize High-Performance Liquid Chromatography (HPLC) coupled with various detection techniques. The data presented is collated from multiple independent studies that have conducted in-house validation.

Method	Matrix	Recovery (%)	Repeatability (Intra-day Precision, %RSD)	Reproducibility (Inter-day Precision, %RSD)	LOD	LOQ	Reference
HPLC-UV	Fermentation Broth	96.0 - 108.9	< 5	Not Reported	0.03 µg/mL	0.10 µg/mL	[4][5]
HPLC-UV	Soy Nutraceutical	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	[6]
HPLC-DAD	Dietary Supplements (Oil & Tablet)	85 - 94.6	0.8	4.1	Not Reported	~1 µg/mL	[1]
LC-MS/MS	Human Serum	86 - 110	89 - 97 (as accuracy)	Not Reported	0.01 ng/mL	Not Reported	[2]
HPLC-UV	Microbial Fermentation	> 94	< 2	< 2	0.1 µg/mL	0.29 µg/mL	[7]
TLC-Densitometry	Pharmaceuticals & Dietary Supplements	95.78 - 104.96	< 2.70	< 2.70	Not Reported	Not Reported	[8]

Key Observations:

• Recovery: Most methods demonstrate excellent recovery rates, typically above 85%, indicating efficient extraction of MK-7 from the sample matrix.

• Precision: The reported repeatability and reproducibility are generally low (RSD < 5%), signifying good precision for the analytical measurements.

• Sensitivity: LC-MS/MS methods offer the highest sensitivity with a limit of detection (LOD) in the picogram range (0.01 ng/mL), making them ideal for analyzing biological samples with low MK-7 concentrations.[2] HPLC-UV methods provide adequate sensitivity for dietary supplements and fermentation products, with LODs in the microgram per milliliter range.[4][5][7]

Experimental Protocols: A Closer Look

The choice of experimental protocol is paramount to achieving accurate and reliable results. Below are summaries of key methodologies cited in the literature.

1. HPLC-UV Method for Fermentation Broth [4][5]

• Sample Preparation: Thermo-acidic extraction using 5% H2SO4 and ethanol. This single-step extraction is designed to isolate MK-7 from interfering residues in the fermentation broth.

• Chromatography: A C8 column is used for separation with an isocratic elution.

• Detection: UV detection at 268 nm.

• Run Time: A rapid analysis with a 3-minute run time.

2. HPLC-DAD Method for Dietary Supplements [1]

• Sample Preparation: A method involving standard addition for quantification to evaluate sensitivity and matrix effects.

• Chromatography: A combination of HPLC and UPLC with a COSMOSIL Cholester semi-preparative column for fractioning.

• Detection: Diode Array Detection (DAD) for quantification and High-Resolution Mass Spectrometry Quadrupole Time-of-Flight (HRMS-QTOF) for identification of isomers.

3. LC-MS/MS Method for Human Serum [2]

• Sample Preparation: A simple liquid-liquid extraction (LLE) using n-hexane.

• Chromatography: Liquid chromatography coupled with tandem mass spectrometry.

• Detection: Mass spectrometry, providing high selectivity and sensitivity.

Experimental Workflow for MK-7 Analysis

The general workflow for the analysis of menaquinone-7 in various samples can be visualized as a multi-step process, starting from sample collection and preparation to the final data analysis and interpretation.

General workflow for Menaquinone-7 analysis.

The Need for Standardized Inter-Laboratory Studies

The absence of formal inter-laboratory comparison studies for MK-7 measurement highlights a critical gap in the standardization of its analysis. Proficiency testing programs, such as those offered by organizations like BIPEA and USP, provide a framework for laboratories to assess their analytical performance against their peers.[9][10] Participation in such programs is essential for ensuring the quality and comparability of data across different laboratories.[11] A free vitamin K2 MK-7 quality testing program initiated by Kappa Bioscience, which utilizes USP methods, represents a positive step towards market education and quality verification, although it is not a formal inter-laboratory comparison study.[12]

The development and adoption of a standardized reference method and certified reference materials would significantly improve the accuracy and consistency of MK-7 measurements across the industry. Until then, a thorough understanding and careful selection of a well-validated analytical method, as outlined in this guide, remains crucial for all professionals involved in the research and development of products containing menaquinone-7.

References

• 1. mdpi.com [mdpi.com]
• 2. Development, Validation, and Two-Year Application of Rapid and Simple LC-MS/MS-Based Method for the Determination of K2MK-7 in Blood Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Menaquinone 7 Stability of Formulations and Its Relationship with Purity Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel Fast HPLC-UV Method for Menaquinone-7 Determination in Fermentation Broth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. Determination of Menaquinone-7 by a Simplified Reversed Phase- HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. turkchem.com.tr [turkchem.com.tr]
• 10. Proficiency Testing Program | AnalytiChem [biotrading.com]
• 11. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 12. Kappa Bioscience reveals free vitamin K2 MK-7 quality testing program [nutritioninsight.com]

A Comparative Guide to the Accuracy and Precision of Vitamin K2-d7 Based Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of Vitamin K2, particularly its menaquinone-7 (B21479) (MK-7) form, is crucial for clinical research, diagnostics, and drug development. Vitamin K2-d7, a deuterated form of Vitamin K2, is commonly employed as an internal standard in analytical methods to enhance accuracy and precision. This guide provides a comparative overview of the performance of various analytical methods utilizing Vitamin K2-d7, with a focus on supporting experimental data and detailed methodologies.

Quantitative Performance of Analytical Methods

The performance of an analytical method is determined by several key parameters, including its accuracy, precision, linearity, and sensitivity (limit of detection and quantification). The following tables summarize the quantitative data from various studies on the analysis of Vitamin K2, where Vitamin K2-d7 is often used as an internal standard.

Table 1: Performance Characteristics of LC-MS/MS Methods for Vitamin K2 Analysis

Parameter	Method	Matrix	Accuracy (%)	Precision (%RSD)	LOD (ng/mL)	LOQ (ng/mL)	Linearity (ng/mL)	Reference
Vitamin K2 (MK-7)	LC-MS/MS	Serum	86–110	89–97 (Reproducibility)	0.01	-	-	[1][2][3]
Vitamin K1, K2 (MK-4, MK-7)	LC-MS/MS	Human Plasma	95.3–103	Intra-day: 0.207–7.83, Inter-day: 3.39–5.75	-	-	0.10–10	[4][5]
Vitamin K1, K2 (MK-4, MK-7)	LDTD-MS/MS	Human Plasma	89.6–102	< 10	-	0.1	0.1–100	[6]
Vitamin K1, K2 (MK-4, MK-7)	LC-MS/MS	Human Serum	Within-day: 9.3-10.7 (bias)	Intra-assay: 2.3-14.3, Inter-assay: 7.2-15.2	-	-	-	[7]
Vitamin K1, K2 (MK-4, MK-7), K1-epoxide	LC-MS/MS	Human Serum	-	4.8–17.7	-	0.04-0.06 nmol/L	0.04-9.0 nmol/L	[8]

Table 2: Performance Characteristics of HPLC Methods for Vitamin K2 Analysis

Parameter	Method	Matrix	Accuracy (% Recovery)	Precision (%RSD)	LOD (ng/mL)	LOQ (µg/mL)	Linearity (µg/mL)	Reference
Vitamin K2 (MK-4, MK-7)	HPLC-FD	Nutraceuticals	99.85–100.5	0.662–0.718	0.005-0.05	0.047-0.50	10-120% of working conc.	[9]
Vitamin K2 (MK-4)	HPLC-UV	Human Plasma	-	5.50–17.42 (CV)	-	0.5	0.5–3	[10][11]
Vitamin K1, K2 (MK-4, MK-7)	HPLC-FD	Serum	-	-	0.03–0.04	-	-	[12]

Experimental Protocols

The choice of analytical method and the sample preparation protocol are critical for achieving accurate and precise results. Below are summaries of typical experimental protocols for the analysis of Vitamin K2 using Vitamin K2-d7 as an internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

LC-MS/MS is a highly sensitive and selective method for the quantification of Vitamin K2.[12]

• Sample Preparation:

  • Protein Precipitation: To a 500 µL plasma sample, add an internal standard solution (e.g., K1-d7, MK4-d7, and MK7-d7 at 100 ng/mL in methanol).[4][5] Add 1.5 mL of acetonitrile, vortex for 20 seconds, and centrifuge for 10 minutes at 4300 rpm.[4][5]

  • Phospholipid Removal: Load the supernatant onto a phospholipid removal plate and collect the eluate under vacuum.[4]

  • Evaporation and Reconstitution: Evaporate the eluate to dryness at 50 °C under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent (e.g., 85:15 methanol (B129727):water).[5]

• Chromatographic Conditions:

  • Column: A reversed-phase column, such as a Raptor Biphenyl column (50 mm x 2.1 mm), is often used for separation.[4][5]

  • Mobile Phase: A gradient of mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., methanol with 0.1% formic acid) is typically employed.[5]

  • Flow Rate: A flow rate of around 0.4 mL/min is common.[5]

  • Analysis Time: The total run time is typically short, around 4 minutes.[4]

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode is commonly used.[13]

  • Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection of the target analytes and the internal standard.

High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection (FD)

HPLC with fluorescence detection is a widely used method, often requiring post-column derivatization to enhance the fluorescence of vitamin K analogues.[12]

• Sample Preparation:

  • Solvent Extraction: Extract the sample with a solvent like acetone.[9]

  • Evaporation: Evaporate the solvent using a rotary evaporator.[9]

  • Reconstitution: Dissolve the residue in ethanol (B145695) for injection into the HPLC system.[9]

• Chromatographic Conditions:

  • Column: A C18 column is commonly used.[9]

  • Mobile Phase: A mixture of methanol, isopropyl alcohol, acetonitrile, and a zinc chloride buffer solution is often used.[9]

  • Flow Rate: A typical flow rate is 1 mL/min.[9]

• Post-Column Derivatization and Detection:

  • Derivatization Reagent: A solution of zinc chloride, sodium acetate, and glacial acetic acid in methanol is used to reduce the vitamin K compounds to their fluorescent hydroquinone (B1673460) form.[9]

  • Detection: A fluorescence detector is used to measure the emitted light.

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of Vitamin K2 using an internal standard like Vitamin K2-d7.

Caption: A generalized workflow for the quantitative analysis of Vitamin K2.

Discussion

The choice between LC-MS/MS and HPLC-based methods depends on the specific requirements of the study.

• LC-MS/MS offers superior sensitivity and selectivity, making it the preferred method for analyzing low concentrations of Vitamin K2 in complex biological matrices like plasma and serum.[12] The use of a deuterated internal standard like Vitamin K2-d7 is essential to correct for matrix effects and variations in sample preparation and instrument response, thereby ensuring high accuracy and precision.

• HPLC with fluorescence or UV detection can be a robust and cost-effective alternative, particularly for the analysis of higher concentrations of Vitamin K2 in simpler matrices like nutraceutical formulations.[9] While generally less sensitive than LC-MS/MS, its performance can be adequate for many applications.[12]

References

• 1. Development, Validation, and Two-Year Application of Rapid and Simple LC-MS/MS-Based Method for the Determination of K2MK-7 in Blood Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development, Validation, and Two-Year Application of Rapid and Simple LC-MS/MS-Based Method for the Determination of K2MK-7 in Blood Samples [agris.fao.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. shimadzu.co.kr [shimadzu.co.kr]
• 7. LC–MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]
• 9. ijpsonline.com [ijpsonline.com]
• 10. Validation of bioanalytical method for quantification of Vitamin K2 (MK-4) in human plasma by high-performance liquid chromatography-ultraviolet - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Validation of bioanalytical method for quantification of Vitamin K2 (MK-4) in human plasma by high-performance liquid chromatography-ultraviolet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A concise review of quantification methods for determination of vitamin K in various biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Analysis of Menaquinone-4 and Menaquinone-7: Bioavailability and Half-Life

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioavailability and pharmacokinetic profiles of two prominent forms of vitamin K2: menaquinone-4 (MK-4) and menaquinone-7 (B21479) (MK-7). The information presented herein is supported by experimental data to assist researchers and professionals in the fields of nutrition, pharmacology, and drug development in making informed decisions.

Executive Summary

Vitamin K2 plays a crucial role in various physiological processes, including bone metabolism and cardiovascular health. Among the different forms of vitamin K2, menaquinone-4 (MK-4) and menaquinone-7 (MK-7) are the most studied. Experimental evidence consistently demonstrates that MK-7 exhibits significantly higher bioavailability and a much longer plasma half-life compared to MK-4 at nutritional doses. This difference is primarily attributed to their distinct side-chain lengths, which affect their absorption, transport in the bloodstream, and tissue distribution.

Quantitative Data Comparison

The following table summarizes the key pharmacokinetic parameters of MK-4 and MK-7 based on human clinical studies.

Parameter	Menaquinone-4 (MK-4)	Menaquinone-7 (MK-7)	Reference(s)
Bioavailability	Poor at nutritional doses; often undetectable in serum after single nutritional dose.[1][2]	Well-absorbed, leading to a significant increase in serum levels.[1][2]	[1][2]
Time to Max. Serum Concentration (Tmax)	~2-6 hours	~6 hours	[3]
Plasma Half-life (t½)	Short, approximately 1-2 hours.[3]	Long, approximately 68-72 hours (2.8-3 days).	[3]
Detection in Serum after Single Dose	Often not detectable at nutritional doses (e.g., 420 µg).[1][2]	Detectable for up to 48 hours or longer after a single nutritional dose (e.g., 420 µg).[1][2]	[1][2]

Experimental Protocols

The determination of MK-4 and MK-7 concentrations in human serum or plasma is crucial for assessing their bioavailability. High-Performance Liquid Chromatography (HPLC) with fluorescence detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common analytical methods.

Method 1: HPLC with Fluorescence Detection

This method involves the extraction of menaquinones from a serum sample, followed by separation and quantification using HPLC with a fluorescence detector.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 500 µL of serum in a glass tube, add an internal standard (e.g., a structural analog of vitamin K).

• Add 1.5 mL of ethanol (B145695) to precipitate proteins and vortex for 1 minute.

• Add 4 mL of hexane (B92381) and vortex for another minute to extract the lipids, including menaquinones.

• Centrifuge the mixture at high speed (e.g., 13,000 rpm) for 10 minutes to separate the layers.

• Carefully transfer the upper organic (hexane) layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried extract in a suitable solvent mixture, such as 200 µL of 1:3 water and methanol (B129727).

• Transfer the reconstituted sample to an HPLC vial for analysis.

2. HPLC Analysis:

• HPLC System: A standard HPLC system equipped with a fluorescence detector.

• Column: A C18 reverse-phase column is typically used.

• Mobile Phase: A gradient of organic solvents like methanol or acetonitrile (B52724) with a buffer.

• Post-Column Reduction: A post-column reactor containing a reducing agent (e.g., zinc powder) is often necessary to convert the menaquinones to their fluorescent hydroquinone (B1673460) form.

• Detection: Excitation and emission wavelengths are set to detect the fluorescent derivatives (e.g., Ex: 246 nm, Em: 430 nm).

• Quantification: The concentration of MK-4 and MK-7 is determined by comparing their peak areas to those of known standards.

Method 2: LC-MS/MS Analysis

LC-MS/MS offers higher sensitivity and specificity for the quantification of menaquinones.

1. Sample Preparation (Solid-Phase Extraction):

• To a 500 µL serum sample, add an isotopically labeled internal standard (e.g., MK-4-d7, MK-7-d7).

• Add 1.5 mL of acetonitrile to precipitate proteins and vortex.

• Centrifuge to pellet the precipitated proteins.

• Load the supernatant onto a solid-phase extraction (SPE) cartridge (e.g., a phospholipid removal plate).

• Apply a vacuum to collect the eluate containing the menaquinones.

• Evaporate the eluate to dryness under nitrogen.

• Reconstitute the residue in a small volume of an appropriate solvent (e.g., 100 µL of 15:85 water:methanol).

• Inject the sample into the LC-MS/MS system.

2. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: A suitable column for separating lipophilic compounds, such as a biphenyl (B1667301) column.

• Mobile Phase: A gradient of solvents, for example, water with 0.1% formic acid and methanol with 0.1% formic acid.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) mode.

• Detection: Scheduled Multiple Reaction Monitoring (SRM) is used to detect specific precursor-to-product ion transitions for MK-4, MK-7, and their internal standards, ensuring high selectivity and sensitivity.

Signaling Pathways and Experimental Workflows

Absorption and Transport of Menaquinones

The absorption of dietary vitamin K2 is dependent on fats and bile salts. Once absorbed by intestinal cells, they are incorporated into chylomicrons and transported via the lymphatic system into the bloodstream. In the circulation, they are associated with different lipoproteins, which influences their tissue distribution.

Caption: Absorption and lipoprotein transport of menaquinones.

Conversion of Vitamin K to Menaquinone-4

Various forms of dietary vitamin K, including vitamin K1 (phylloquinone) and other menaquinones like MK-7, can be converted to MK-4 in animal tissues. This conversion involves the removal of the side chain to form menadione (B1676200) (K3) as an intermediate, which is then prenylated by the enzyme UBIAD1 to form MK-4.[4][5]

Caption: Enzymatic conversion of dietary vitamin K to MK-4.

Experimental Workflow for Bioavailability Assessment

The following diagram illustrates a typical workflow for a clinical study designed to compare the bioavailability of MK-4 and MK-7.

Caption: Experimental workflow for bioavailability studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Vitamin K2 - Wikipedia [en.wikipedia.org]
• 3. longdom.org [longdom.org]
• 4. drkumardiscovery.com [drkumardiscovery.com]
• 5. Identification of UBIAD1 as a novel human menaquinone-4 biosynthetic enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Synthetic Versus Fermentation-Derived Vitamin K2

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of synthetic and fermentation-derived Vitamin K2, specifically focusing on menaquinone-7 (B21479) (MK-7), to support informed decision-making in research and product development. The following sections detail the production processes, comparative performance based on experimental data, and the biological pathways influenced by this essential vitamin.

Overview of Production Methods

Vitamin K2 can be produced through two primary methods: chemical synthesis and bacterial fermentation. Both methods can yield a "nature-identical" all-trans MK-7 molecule, which is the biologically active form.[1][2][3] However, the processes differ significantly in their approach, scalability, and the potential for introducing impurities.

• Synthetic Production: This method involves a series of controlled chemical reactions to build the MK-7 molecule. Organic synthesis offers benefits in terms of scalability and a more consistent product composition, which can lead to a more efficient and secure supply chain.[1]

• Fermentation Production: This method utilizes microorganisms, typically Bacillus subtilis natto, to naturally produce Vitamin K2.[2][3][4] This process is often perceived as more "natural."[1] However, it can be a batch-dependent process, which may impact scalability.[1]

Comparative Analysis of Key Parameters

The efficacy and safety of Vitamin K2 are critically dependent on its purity, isomeric form, bioavailability, and stability. This section compares these parameters for both synthetic and fermentation-derived MK-7.

Data Presentation: Quantitative Comparison

Parameter	Synthetic Vitamin K2 (MK-7)	Fermentation-Derived Vitamin K2 (MK-7)	Key Considerations
Isomeric Purity	Can achieve high all-trans isomer content (e.g., 99.7%).[5] However, improper synthesis can result in a higher percentage of the less effective cis-isomers.[2][3][6]	High-quality fermentation processes typically yield over 99% all-trans isomeric purity.[2][3]	The all-trans form is the biologically active isomer.[2][3]
Purity & Impurities	Proponents claim it can produce a purer, crystalline form of MK-7.[1] Potential impurities include residual solvents and chemicals from the synthesis process (e.g., t-butyl hydroperoxide, dichloromethane).[4][]	Potential impurities include by-products of the fermentation process, such as other menaquinones like MK-6.[1]	Purity is crucial for efficacy and safety, and additional purification steps can increase production costs for both methods.[1]
Bioavailability	Studies have demonstrated that synthetic all-trans MK-7 is bioequivalent to fermentation-derived MK-7.[8][9][10][11]	Shown to be highly bioavailable.[8][9][10][11]	Bioequivalence implies that both forms are absorbed and utilized by the body to a similar extent.
Stability	Stability can be high with proper formulation. However, unprotected forms can degrade rapidly when combined with minerals.[5]	Generally considered stable, especially when formulated to minimize cross-reactions with other ingredients.[12][13]	Stability is a critical factor in the shelf-life and efficacy of the final product, particularly in complex formulations.

Experimental Protocols

Bioequivalence and Biological Activity Study

A randomized, controlled trial was conducted to compare the bioavailability and biological effects of synthetic and fermentation-derived MK-7.[8][10][11]

• Bioavailability Assessment (Cross-over Study):

  • Subjects: Healthy adults (n=16, aged 20-66 years).[10]

  • Intervention: A single 180 µg dose of either synthetic or fermentation-derived MK-7 was administered.[8][10]

  • Data Collection: Serum MK-7 concentrations were monitored over 72 hours.[8][10]

  • Analysis: The area under the curve (AUC) and maximum concentration (Cmax) were calculated to determine bioequivalence. A 90% confidence interval for the ratio of these parameters falling between 80-125% indicates bioequivalence.[8][11]

• Biological Activity Assessment (Parallel Study):

  • Subjects: Healthy adults (n=43, aged 20-60 years).[10]

  • Intervention: Daily supplementation for 43 days with either placebo, 90 µg of fermentation-derived MK-7, or 45, 90, or 180 µg of synthetic MK-7.[8][10]

  • Data Collection: Blood samples were taken at baseline and at the end of the study.[10]

  • Analysis: The levels of carboxylated osteocalcin (B1147995) (cOC) and uncarboxylated osteocalcin (ucOC) in the serum were measured as markers of Vitamin K activity.[8][9][10]

Analysis of Vitamin K2 Content and Purity

High-Performance Liquid Chromatography (HPLC) is a standard method for the quantitative analysis of Vitamin K2 and its isomers.

• Sample Preparation:

  • For solid dosage forms, the active compound is extracted using a solvent like acetone, followed by evaporation. The residue is then redissolved in a solvent suitable for injection (e.g., ethanol).[14]

  • For plasma or serum samples, a liquid-liquid extraction or solid-phase extraction is typically employed to isolate the Vitamin K2.[15][16]

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column is commonly used.[14][15]

  • Mobile Phase: A mixture of organic solvents like methanol, isopropanol, and acetonitrile (B52724) is often used.[14]

  • Detection: UV detection at around 245-248 nm or fluorescence detection (often with post-column reduction using zinc or tin chloride) for enhanced sensitivity.[15][17][18]

Visualizing Production and Biological Pathways

Production Workflows

References

• 1. Vitamin K2: organic synthesis vs fermentation [nutraceuticalbusinessreview.com]
• 2. gnosisbylesaffre.com [gnosisbylesaffre.com]
• 3. menaq7.com [menaq7.com]
• 4. Vitamin K2 MK7: Differences between Natural Vitamin K2 and Synthetic Vitamin K2 | MediQ7 [mediq7.com]
• 5. Balchem-Alkemist analysis reveals vitamin K2 supplement quality concerns [nutraingredients.com]
• 6. mdpi.com [mdpi.com]
• 8. Bioavailability and Chemical/Functional Aspects of Synthetic MK-7 vs Fermentation-Derived MK-7 in Randomised Controlled Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis-derived MK-7 is Bioequivalent to Fermentation-derived MK-7 [nutritioninsight.com]
• 10. nutritionaloutlook.com [nutritionaloutlook.com]
• 11. article.imrpress.com [article.imrpress.com]
• 12. Stability of vitamin K2 as vitaMK7 [nutraceuticalbusinessreview.com]
• 13. nutritionaloutlook.com [nutritionaloutlook.com]
• 14. ijpsonline.com [ijpsonline.com]
• 15. Determination of Vitamin K1 and K2 in Human Plasma by HPLC-FLU and Its Clinical Application [journal11.magtechjournal.com]
• 16. The study of bioavailability and endogenous circadian rhythm of menaquinone-7, a form of vitamin K2, in healthy subjects | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 17. Validation of bioanalytical method for quantification of Vitamin K2 (MK-4) in human plasma by high-performance liquid chromatography-ultraviolet - PMC [pmc.ncbi.nlm.nih.gov]
• 18. aquanal.fr [aquanal.fr]

Navigating the Maze of Menaquinone-7: A Guide to Isomeric Purity in Commercial Supplements

For researchers, scientists, and drug development professionals, the efficacy of menaquinone-7 (B21479) (MK-7), a vital form of vitamin K2, is intrinsically linked to its isomeric purity. The all-trans isomer of MK-7 is the biologically active form, responsible for its crucial roles in bone and cardiovascular health.[1][2][3] However, commercial supplements can contain varying amounts of inactive cis isomers, potentially compromising their therapeutic value.[4][5][6] This guide provides a comparative analysis of the isomeric purity of commercial MK-7 supplements, supported by experimental data and detailed analytical protocols.

The presence of cis isomers in MK-7 supplements can arise from the chemical synthesis process, improper manufacturing techniques, or exposure to environmental factors such as light, oxygen, and high temperatures.[4][5] Studies have shown that some commercial supplements contain a significant proportion of these inactive cis isomers, with their content sometimes even exceeding that of the active all-trans form.[4][7] This discrepancy between the labeled dosage and the actual amount of bioactive MK-7 highlights the critical need for rigorous quality control and accurate analytical testing.

Comparative Analysis of Isomeric Purity

Recent analyses of commercial MK-7 supplements have revealed a wide range in isomeric purity. While some products adhere to high standards, containing almost exclusively the all-trans isomer, others fall short, with a considerable percentage of the less active cis forms.

A 2024 analysis of 38 vitamin K2 supplements by Balchem and Alkemist Labs found that 71% did not meet the established quality benchmarks for MK-7 content or isomeric purity.[8] Another study identified that in some supplements, the content of cis/trans isomers could be up to 3.7 times higher than the biologically active all-trans MK-7.[4][7]

Supplement Type	All-trans MK-7 Content	cis/trans Isomer Content	Analytical Method	Reference
Oil Capsule	Significantly higher than declared	Large quantities of cis/trans isomers of MK-6 and MK-7 (70.9–218.7 µ g/capsule )	HPLC-DAD, UPLC-HRMS-QTOF	[9][10]
Hard Tablet	Ranged from 5.5 to 49 µ g/pill (often below declared content)	In some cases, exceeded all-trans content by up to 3.7 times	HRMS-QTOF, CAD, DAD	[4][7]
Various Formats	Only 29% of 38 products met quality standards for MK-7 content and isomeric purity	A low isomeric purity indicates the presence of both cis and trans isomers	Not specified	[8]
K2 Supplements	Some products contained only about 15% of MK-7 in the trans form	85% of MK-7 in the cis form	Not specified	[6]

The Biological Significance of Isomeric Purity

The geometric configuration of menaquinone-7 is a critical determinant of its biological activity. The all-trans form possesses a linear structure that allows it to effectively interact with the enzyme γ-glutamylcarboxylase (GGCX), which is essential for the activation of vitamin K-dependent proteins involved in blood coagulation, bone mineralization, and the prevention of vascular calcification.[11][12]

In contrast, the cis isomers have a bent or "kinked" molecular structure that significantly reduces their biological efficacy.[6] Research has demonstrated that the cis isomer of vitamin K1 is either inactive or exhibits only about 1% of the biological activity of the trans form.[4][7] While the cis isomers of MK-7 are not completely biologically inactive, their carboxylative capacity is considerably lower than that of the all-trans isomer.[11][12] Therefore, supplements with a high percentage of cis MK-7 may not deliver the expected health benefits.

Experimental Workflow for Isomeric Purity Analysis

The analysis of MK-7 isomeric purity typically involves a multi-step process, from sample preparation to chromatographic separation and detection. The following diagram illustrates a general experimental workflow for this analysis.

Experimental workflow for MK-7 isomeric purity analysis.

Detailed Experimental Protocols

The following protocols are based on methodologies described in the scientific literature for the analysis of menaquinone-7 isomeric purity in dietary supplements.

Sample Preparation

This protocol is adapted from a method for analyzing MK-7 in both oil-based and solid supplements.[5][10]

• Objective: To extract menaquinone-7 from the supplement matrix.

• Materials:

  • Menaquinone-7 supplement (oil capsule or hard tablet)

  • Tetrahydrofuran (THF)

  • Methanol (B129727)

  • Vortex mixer

  • Centrifuge

  • Syringe filters (0.22 µm)

• Procedure:

  • Accurately weigh the contents of a representative number of capsules or tablets.

  • For oil capsules, dissolve the contents in a known volume of a THF:methanol mixture (e.g., 3:7 v/v).

  • For hard tablets, grind the tablets to a fine powder and extract the MK-7 with the THF:methanol mixture.

  • Vortex the mixture thoroughly to ensure complete dissolution/extraction.

  • Centrifuge the sample to pellet any insoluble material.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

High-Performance Liquid Chromatography (HPLC) Analysis

This protocol utilizes a stereoselective column for the separation of cis and trans isomers.[7][9]

• Objective: To chromatographically separate the all-trans and various cis isomers of menaquinone-7.

• Instrumentation:

  • HPLC or UPLC system

  • Diode Array Detector (DAD) or other suitable detector

  • Stereoselective column (e.g., COSMOSIL Cholester)

• Chromatographic Conditions:

  • Column: COSMOSIL Cholester column (or equivalent)

  • Mobile Phase: Isocratic elution with a mixture of solvents such as methanol and tetrahydrofuran. A constant 30% of the B phase (e.g., THF) has been shown to improve separation.[9]

  • Flow Rate: As per column manufacturer's recommendation (e.g., 1.0 mL/min).

  • Column Temperature: Controlled, e.g., 40°C.

  • Detection: DAD at a wavelength of 270 nm.

  • Injection Volume: 10-20 µL.

Quantification of Isomers

• Objective: To determine the concentration and relative percentage of each menaquinone-7 isomer.

• Procedure:

  • Identification: Identify the peaks corresponding to the all-trans and cis isomers based on their retention times compared to a certified reference standard of all-trans MK-7. Further identification can be confirmed using mass spectrometry (e.g., HRMS-QTOF).[4][9]

  • Quantification: Create a calibration curve using a certified reference standard of all-trans menaquinone-7 at various concentrations.

  • Calculate the concentration of all-trans MK-7 in the sample by comparing its peak area to the calibration curve.

  • The concentration of cis isomers can be estimated using the calibration curve of the all-trans isomer, assuming a similar response factor, or by using isolated cis isomer standards if available.

  • Express the isomeric purity as the percentage of all-trans MK-7 relative to the total area of all MK-7 isomers detected.

Conclusion

The isomeric purity of menaquinone-7 is a critical quality attribute for dietary supplements that directly impacts their biological activity and therapeutic efficacy. For researchers, scientists, and drug development professionals, it is imperative to utilize and recommend MK-7 supplements with a high percentage of the all-trans isomer. The analytical methods outlined in this guide provide a framework for the accurate assessment of isomeric purity, enabling informed decisions in research and product development. As the demand for vitamin K2 supplementation grows, a greater emphasis on stringent quality control and transparent labeling of isomeric content will be essential to ensure that consumers receive products that deliver on their promised health benefits.

References

• 1. researchgate.net [researchgate.net]
• 2. Cis and trans isomers of the vitamin menaquinone-7: which one is biologically significant? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cis and trans isomers of the vitamin menaquinone-7: which one is biologically significant? | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. purethera.com [purethera.com]
• 7. molnar-institute.com [molnar-institute.com]
• 8. Balchem-Alkemist analysis reveals vitamin K2 supplement quality concerns [nutraingredients.com]
• 9. Analysis of Menaquinone-7 Content and Impurities in Oil and Non-Oil Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Carboxylative efficacy of trans and cis MK7 and comparison with other vitamin K isomers - PMC [pmc.ncbi.nlm.nih.gov]

Establishing the Limit of Detection for Vitamin K2(5)-D7: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the precise quantification of Vitamin K2, establishing a reliable limit of detection (LOD) is a critical aspect of method validation. This guide provides a comparative overview of analytical approaches for determining the LOD of Vitamin K2, with a focus on the deuterated form, Vitamin K2(5)-D7, commonly utilized as an internal standard in mass spectrometry-based assays. The methodologies and data presented herein are based on established practices and findings from peer-reviewed studies.

Comparative Performance of Analytical Methods

The quantification of Vitamin K2, a fat-soluble vitamin, in various biological matrices presents analytical challenges due to its lipophilic nature and typically low endogenous concentrations.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for its high sensitivity and specificity.[2][3] The use of a deuterated internal standard, such as Vitamin K2(5)-D7, is crucial for accurate quantification by correcting for matrix effects and variations during sample preparation.

Below is a summary of performance characteristics from published LC-MS/MS methods for Vitamin K2 analysis, providing a benchmark for establishing an LOD for a Vitamin K2(5)-D7 method.

Analyte	Matrix	Sample Preparation	Chromatographic Method	Limit of Detection (LOD) / Lower Limit of Quantitation (LLOQ)	Reference
Vitamin K2 (MK-7)	Human Serum	Liquid-Liquid Extraction (LLE) followed by Solid-Phase Extraction (SPE)	LC-MS/MS (ESI)	LOD: Not Reported; LLOQ: 2.2 ng/mL	Riphagen et al. (2016)[3]
Vitamin K1, MK-4, MK-7	Human Serum	LLE	LC-MS/MS	LODs: 0.09 nmol/L (K1), 0.11 nmol/L (MK-4), 0.12 nmol/L (MK-7)	Suhara et al.[4]
Vitamin K2 (MK-7)	Serum	LLE (n-hexane)	LC-MS/MS	LOD: 0.01 ng/mL	(Development, Validation, and Two-Year Application of Rapid and Simple LC-MS/MS-Based Method for the Determination of K2MK-7 in Blood Samples)[5][6]
Vitamin K1, MK-4, MK-7	Human Serum	Protein Precipitation & LLE	LC-MS/MS	LLOQs: 0.14 nmol/L (K1 & MK-4), 4.40 nmol/L (MK-7)	Riphagen et al. (2015)[7]
Vitamin K's	Serum	Protein Precipitation / LLE	LC-MS/MS	LOD: 50 pg/mL to 1 ng/mL	Thermo Fisher Scientific (2017)[8]

Experimental Protocol: Establishing the Limit of Detection (LOD)

This protocol outlines a comprehensive approach to determine the LOD for a Vitamin K2(5)-D7 analytical method, incorporating principles from the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Materials and Reagents

• Vitamin K2(5)-D7 certified reference standard

• Blank matrix (e.g., human serum, plasma) confirmed to be free of Vitamin K2(5)-D7

• HPLC-grade solvents (e.g., methanol, acetonitrile, isopropanol, n-hexane)

• Reagent-grade formic acid or ammonium (B1175870) formate

• Solid-phase extraction (SPE) cartridges or appropriate liquid-liquid extraction (LLE) materials

• Calibrated analytical balance, pipettes, and standard laboratory glassware

Instrumentation

• A validated LC-MS/MS system equipped with an appropriate ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI).

Preparation of Standards and Samples

Stock Solution: Prepare a stock solution of Vitamin K2(5)-D7 in an appropriate solvent (e.g., methanol) at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to cover a range expected to encompass the LOD.

Spiked Samples: Prepare a set of blank matrix samples spiked with decreasing concentrations of Vitamin K2(5)-D7. It is recommended to prepare at least 7 replicates at each concentration near the expected LOD.

Blank Samples: Prepare at least 10 replicates of the blank matrix that have undergone the entire sample preparation process.

Sample Preparation (Example using LLE)

• To 500 µL of blank matrix, spiked sample, or standard, add the deuterated internal standard (if a different one is used for quantification of the endogenous analyte).

• Add 2 mL of ethanol (B145695) for protein precipitation and vortex.

• Add 4 mL of n-hexane, vortex for 5 minutes, and centrifuge.

• Transfer the upper organic layer to a clean tube.

• Repeat the extraction with another 4 mL of n-hexane.

• Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the mobile phase.

LC-MS/MS Analysis

Develop a selective and sensitive LC-MS/MS method for the detection of Vitamin K2(5)-D7. Optimize chromatographic conditions (column, mobile phase, gradient) and mass spectrometric parameters (ion transitions, collision energy).

Determination of the Limit of Detection (LOD)

The LOD can be determined using one of the following methods as per ICH Q2(R1) guidelines:

a) Based on Signal-to-Noise Ratio:

This approach is only applicable to analytical procedures that exhibit baseline noise.

• Analyze spiked samples with known low concentrations of Vitamin K2(5)-D7.

• Determine the concentration at which the signal-to-noise ratio is typically between 3:1.

• This requires visual examination of the chromatograms.

b) Based on the Standard Deviation of the Response and the Slope:

This is a more statistically rigorous approach.

• From the Standard Deviation of the Blank:

  • Analyze a sufficient number of blank samples (at least 10) and determine the standard deviation of the response.

  • The LOD is calculated as: LOD = 3.3 * (σ / S)

    • Where σ = the standard deviation of the response of the blank.

    • S = the slope of the calibration curve.

• From the Calibration Curve:

  • Construct a calibration curve using samples containing the analyte in the range of the LOD.

  • The LOD is calculated as: LOD = 3.3 * (σ / S)

    • Where σ = the standard deviation of the y-intercepts of the regression line.

    • S = the slope of the calibration curve.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow for establishing the Limit of Detection.

Caption: Workflow for Establishing the Limit of Detection (LOD).

This comprehensive guide provides a framework for establishing and comparing the LOD for Vitamin K2(5)-D7 methods, ensuring robust and reliable analytical data for research and development.

References

• 1. A Novel Solution for Vitamin K1 and K2 Analysis in Human Plasma by LC-MS/MS [restek.com]
• 2. A concise review of quantification methods for determination of vitamin K in various biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LC–MS/MS quantitative analysis of phylloquinone, menaquinone-4 and menaquinone-7 in the human serum of a healthy population - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. mdpi.com [mdpi.com]
• 6. Development, Validation, and Two-Year Application of Rapid and Simple LC-MS/MS-Based Method for the Determination of K2MK-7 in Blood Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bevital.no [bevital.no]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Vitamin K1 vs. Vitamin K2 Supplementation for Bone Health: A Comparative Guide for Researchers and Drug Development Professionals

An objective analysis of the scientific evidence on the efficacy of phylloquinone (K1) and menaquinones (K2) in improving bone health outcomes, supported by experimental data from key clinical trials.

This guide provides a comprehensive comparison of Vitamin K1 and Vitamin K2 supplementation for bone health, tailored for researchers, scientists, and drug development professionals. It delves into the mechanistic differences, bioavailability, and clinical evidence related to their effects on bone mineral density, bone turnover markers, and fracture risk. All quantitative data from pivotal studies are summarized in structured tables for ease of comparison, and detailed experimental protocols are provided. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the underlying science.

Introduction: The Role of Vitamin K in Bone Metabolism

Vitamin K is a fat-soluble vitamin that plays a crucial role in bone health primarily by acting as a cofactor for the enzyme γ-glutamyl carboxylase. This enzyme is responsible for the post-translational carboxylation of several vitamin K-dependent proteins (VKDPs) in bone, most notably osteocalcin (B1147995). Carboxylated osteocalcin is able to bind to calcium and hydroxyapatite, the main mineral component of bone, thereby contributing to bone mineralization and strength.[1][2] In a state of vitamin K deficiency, osteocalcin remains undercarboxylated (ucOC) and is less effective at binding calcium, which is associated with weaker bones and an increased risk of fractures.[1]

The two primary forms of vitamin K are phylloquinone (K1), found predominantly in leafy green vegetables, and a series of menaquinones (K2), which are found in fermented foods and animal products and can also be synthesized by gut bacteria.[3] While both forms are essential for activating VKDPs, their different structures, bioavailability, and tissue distribution may lead to distinct effects on bone health.[3] This guide aims to dissect the available evidence to provide a clear comparison between Vitamin K1 and K2 for bone health applications.

Signaling Pathway of Vitamin K in Bone

The primary mechanism by which Vitamin K influences bone health is through the carboxylation of osteocalcin. This process is essential for the proper mineralization of bone tissue.

Caption: Vitamin K-dependent carboxylation of osteocalcin in osteoblasts.

Comparative Efficacy: Bone Mineral Density and Fracture Risk

Several clinical trials have investigated the effects of Vitamin K1 and K2 supplementation on bone mineral density (BMD) and fracture incidence, particularly in postmenopausal women, a population at high risk for osteoporosis.

Bone Mineral Density (BMD)

Meta-analyses suggest that Vitamin K2, particularly the MK-4 and MK-7 forms, may have a more pronounced effect on maintaining or increasing BMD compared to Vitamin K1.[4][5][6]

Study (Lead Author, Year)	Vitamin Form & Dose	Duration	Population	Key Findings on BMD
Knapen et al., 2013[7]	180 µ g/day MK-7	3 years	244 healthy postmenopausal women	Significantly decreased age-related decline in BMD at the lumbar spine and femoral neck compared to placebo.
Kanellakis et al., 2012[1]	100 µ g/day K1 or MK-7 (+ Ca & D)	12 months	150 postmenopausal women	Both K1 and K2 groups showed significantly higher increases in lumbar spine BMD compared to the control group.
Shiraki et al., 2000[8]	45 mg/day MK-4	24 months	241 osteoporotic patients	Sustained lumbar BMD in the treated group compared to the control group.
Cheung et al., 2008	5 mg/day K1	2-4 years	440 postmenopausal women with osteopenia	No significant difference in BMD change at the lumbar spine or total hip compared to placebo.

Fracture Risk

The evidence for fracture risk reduction appears to be stronger for Vitamin K2, especially with high doses of MK-4 used in several Japanese studies.

Study (Lead Author, Year)	Vitamin Form & Dose	Duration	Population	Key Findings on Fracture Risk
Shiraki et al., 2000[8]	45 mg/day MK-4	24 months	241 osteoporotic patients	Significantly lower incidence of new fractures in the Vitamin K2-treated group compared to the control group.
Meta-analysis (Fang et al., 2020)	Vitamin K2	Various	Postmenopausal women with osteoporosis	Vitamin K2 supplementation was associated with a reduced risk of fractures.
Cheung et al., 2008	5 mg/day K1	2-4 years	440 postmenopausal women with osteopenia	A reduction in clinical fractures was observed, but the study was not powered for fracture as a primary endpoint.

Impact on Bone Turnover Markers

Bone turnover markers are biochemical indicators of bone formation and resorption. Both Vitamin K1 and K2 have been shown to improve the carboxylation status of osteocalcin, but their effects on other markers can vary.

Study (Lead Author, Year)	Vitamin Form & Dose	Bone Formation Markers	Bone Resorption Markers
Kanellakis et al., 2012 [1]	100 µ g/day K1 or MK-7 (+ Ca & D)	ucOC/cOC ratio: Significantly lower in both K1 and K2 groups compared to control.	Urine D-Pyr: Significantly reduced in both K1 and K2 groups.
Knapen et al., 2013 [7]	180 µ g/day MK-7	ucOC/cOC ratio: Significantly improved in the MK-7 group.	Not reported.
Meta-analysis (Zhang et al., 2025) [9][10]	Vitamin K2	Osteocalcin (OC): Increased. Bone-specific alkaline phosphatase (BAP): Increased. ucOC: Reduced.	Tartrate-resistant acid phosphatase (TRAP): Reduced. C-terminal telopeptide (CTX): Small, significant reduction. N-telopeptide (NTX): No significant change.
Meta-analysis (Fang et al., 2020)	Vitamin K1	ucOC: Significantly reduced.	Mixed results.

Experimental Protocols of Key Studies

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are the protocols for two pivotal studies.

The Postmenopausal Health Study II (Kanellakis et al., 2012)

This study compared the effects of dairy products fortified with calcium, vitamin D, and either Vitamin K1 or Vitamin K2 (MK-7) on bone metabolism in postmenopausal women.

Caption: Experimental workflow of the Postmenopausal Health Study II.

• Study Design: A 12-month, randomized, controlled trial.

• Participants: 173 postmenopausal women.

• Intervention Groups:

  • Control Group (CG): No intervention.

  • CaD Group: Dairy products providing 800 mg calcium and 400 IU vitamin D3 daily.

  • CaDK1 Group: Dairy products providing 800 mg calcium, 400 IU vitamin D3, and 100 µg vitamin K1 daily.

  • CaDK2 Group: Dairy products providing 800 mg calcium, 400 IU vitamin D3, and 100 µg vitamin K2 (MK-7) daily.

• Primary Outcome Measures: Changes in bone turnover markers, including serum undercarboxylated osteocalcin (ucOC), carboxylated osteocalcin (cOC), and urinary deoxypyridinoline (B1589748) (D-Pyr).

Three-Year Low-Dose Menaquinone-7 (B21479) Supplementation (Knapen et al., 2013)

This study investigated the long-term effects of low-dose MK-7 supplementation on bone health in healthy postmenopausal women.[7][11]

Caption: Experimental workflow of the 3-year MK-7 supplementation study.

• Study Design: A 3-year, randomized, double-blind, placebo-controlled trial.[7][11]

• Participants: 244 healthy postmenopausal women.[7]

• Intervention Groups:

  • Placebo group.

  • MK-7 group: 180 µg of menaquinone-7 per day.

• Primary Outcome Measures: Bone mineral density of the lumbar spine, total hip, and femoral neck, measured by DXA at baseline and after 1, 2, and 3 years. Bone strength indices and vitamin K status were also assessed.[11]

Bioavailability and Half-Life

A critical factor in the comparative efficacy of Vitamin K1 and K2 is their differing bioavailability and circulating half-life. Vitamin K2, particularly the long-chain menaquinones like MK-7, is generally considered to have higher bioavailability and a much longer half-life in the bloodstream compared to Vitamin K1.[12] This allows for more stable serum concentrations and potentially greater availability to extrahepatic tissues, including bone.

Conclusion and Future Directions

The current body of evidence suggests that both Vitamin K1 and K2 contribute to bone health, primarily by facilitating the carboxylation of osteocalcin. However, Vitamin K2, particularly in the forms of MK-4 and MK-7, appears to offer more consistent and significant benefits in terms of improving bone mineral density and reducing fracture risk, especially in postmenopausal women.[2][9][13] The superior bioavailability and longer half-life of MK-7 may contribute to its enhanced efficacy.[12]

For drug development professionals, the data points towards Vitamin K2, and specifically MK-7, as a more promising candidate for bone health formulations. However, further large-scale, long-term randomized controlled trials are needed to confirm these findings across diverse populations and to establish optimal dosages. Future research should also focus on the synergistic effects of Vitamin K with other key bone health nutrients like vitamin D and calcium, and explore the mechanisms beyond osteocalcin carboxylation that may contribute to the bone-protective effects of menaquinones.

References

• 1. Changes in parameters of bone metabolism in postmenopausal women following a 12-month intervention period using dairy products enriched with calcium, vitamin D, and phylloquinone (vitamin K(1)) or menaquinone-7 (vitamin K (2)): the Postmenopausal Health Study II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vitamins K1 and K2: The Emerging Group of Vitamins Required for Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. examine.com [examine.com]
• 4. Research Portal [openresearch.surrey.ac.uk]
• 5. Effects of vitamin K supplementation on bone mineral density at different sites and bone metabolism in the middle-aged and elderly population: a meta-analysis and systematic review of randomized controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vitamin K supplementation improves bone mineral density for middle-aged and older adults – especially women, according to a meta-analysis of randomised controlled trials (RCTs). [nutraingredients.com]
• 7. Three-year low-dose menaquinone-7 supplementation helps decrease bone loss in healthy postmenopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. The effect of vitamin K2 supplementation on bone turnover biochemical markers in postmenopausal osteoporosis patients: a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | The effect of vitamin K2 supplementation on bone turnover biochemical markers in postmenopausal osteoporosis patients: a systematic review and meta-analysis [frontiersin.org]
• 11. thehealthedgepodcast.com [thehealthedgepodcast.com]
• 12. researchgate.net [researchgate.net]
• 13. Meta-analysis supports Vitamin K2’s bone health benefits [nutraingredients.com]

A Comparative Analysis of Vitamin K2 Isoforms: MK-4 vs. MK-7 in Clinical Efficacy

A deep dive into the comparative clinical efficacy of menaquinone-4 (MK-4) and menaquinone-7 (B21479) (MK-7), the two most prominent isoforms of Vitamin K2, reveals significant differences in their bioavailability, dosage requirements, and overall impact on bone and cardiovascular health. This guide synthesizes findings from key clinical trials to provide researchers, scientists, and drug development professionals with a comprehensive overview for informed decision-making.

Vitamin K2, a fat-soluble vitamin, is a critical cofactor for the γ-glutamyl carboxylase enzyme. This enzyme facilitates the carboxylation and subsequent activation of specific proteins, such as osteocalcin (B1147995) in bones and Matrix Gla Protein (MGP) in the vasculature, which are essential for calcium homeostasis.[1][2] The two primary forms of Vitamin K2 available as supplements and studied in clinical settings are MK-4 and MK-7, which differ in the length of their isoprenoid side chain. This structural difference profoundly influences their pharmacokinetic properties and, consequently, their clinical effectiveness.

Bioavailability and Half-Life: A Tale of Two Isoforms

A fundamental distinction between MK-4 and MK-7 lies in their bioavailability and serum half-life. Clinical studies have consistently demonstrated that MK-7 is more readily absorbed and persists in the bloodstream for a significantly longer duration than MK-4.

One study administered a single 420 μg dose of either MK-4 or MK-7 to healthy women. While MK-7 levels peaked at 6 hours and remained detectable for up to 48 hours, MK-4 was not detectable in the serum at any point.[1][2][3] Subsequent daily administration of 60 μg for seven days led to a significant increase in serum MK-7 levels, whereas MK-4 supplementation did not raise serum MK-4 levels.[1][2][3] This poor bioavailability of MK-4 at nutritional doses suggests that much higher pharmacological doses are required to elicit a physiological response.[1][2]

The half-life of MK-7 is estimated to be around 3 days (approximately 72 hours), allowing for the accumulation of stable serum levels with once-daily dosing.[4][5] In stark contrast, MK-4 has a very short half-life of only 1-2 hours, necessitating multiple daily doses to maintain therapeutic concentrations.[4][5]

Comparative Efficacy in Clinical Trials

The disparate pharmacokinetic profiles of MK-4 and MK-7 have significant implications for their clinical efficacy in bone and cardiovascular health.

Bone Health

Both MK-4 and MK-7 have been investigated for their role in improving bone mineral density (BMD) and reducing fracture risk. However, the effective dosages and the strength of clinical evidence vary considerably.

MK-4 has been studied extensively, particularly in Japan where it is used as a pharmacological treatment for osteoporosis.[5] These studies, however, have employed very high doses, typically 45 mg (45,000 mcg) per day.[4][5]

In contrast, clinical trials on MK-7 have demonstrated positive effects on bone health at much lower, nutritional doses. A three-year, randomized, double-blind, placebo-controlled study on 244 postmenopausal women found that a daily dose of 180 mcg of MK-7 significantly improved bone mineral content, bone mineral density, and bone strength.[5][6] Several other studies have indicated that nutritional doses of MK-7, ranging from 45 to 90 μ g/day , are effective for the carboxylation of osteocalcin, a key marker of bone formation.[1][4]

Some studies on MK-7 and bone density have yielded mixed results. For instance, a 2010 trial with 360 mcg/day of MK-7 in postmenopausal women did not show a significant difference in bone loss rates compared to placebo.[7] Similarly, a 2021 study using 375 mcg of MK-7 daily in postmenopausal women also did not find a significant benefit in BMD.[7]

Cardiovascular Health

The role of Vitamin K2 in cardiovascular health centers on its ability to activate MGP, which inhibits vascular calcification. Here too, MK-7 appears to have an advantage due to its superior bioavailability.

A three-year clinical trial involving 244 postmenopausal women demonstrated that daily supplementation with 180 mcg of MK-7 significantly decreased age-related arterial stiffening.[6] Another study showed that an 8-week supplementation with 360 mcg/day of MK-7 improved arterial stiffness.[8] These findings suggest that long-term, low-dose MK-7 supplementation can positively impact cardiovascular health.

Due to its rapid clearance from the bloodstream, achieving sustained levels of MK-4 to effectively activate MGP in the vasculature with nutritional doses is challenging.

Quantitative Data Summary

Parameter	Menaquinone-4 (MK-4)	Menaquinone-7 (MK-7)
Bioavailability	Poor; not detectable in serum at nutritional doses (420 μg single dose, 60 μ g/day for 7 days).[1][2][3]	Good; well-absorbed with maximal serum levels at 6 hours post-ingestion (420 μg single dose).[1][2][3]
Serum Half-Life	Short (1-2 hours).[4][5]	Long (approximately 3 days/72 hours).[4][5]
Effective Dose (Bone Health)	Pharmacological doses: 45 mg (45,000 mcg) per day.[4][5]	Nutritional doses: 100-200 mcg per day.[5]
Dosing Frequency	Multiple times per day.[4][5]	Once daily.[4][5]
Clinical Evidence (Bone Health)	Extensive research at high doses showing increased bone density and reduced fracture rates.[4]	Studies at nutritional doses show prevention of age-related decline in BMD and bone strength.[5][6] Some studies show no significant benefit.[7]
Clinical Evidence (Cardiovascular Health)	Limited evidence at nutritional doses due to poor bioavailability.	Evidence suggests improvement in arterial stiffness with long-term supplementation (180-360 mcg/day).[6][8]

Experimental Protocols

Key Experiment: Bioavailability Comparison of MK-4 and MK-7

• Study Design: A study involving healthy Japanese women was conducted in two parts.

  • Single Dose Administration: Participants received a single oral dose of 420 μg of either MK-4 or MK-7 in the morning with a standardized breakfast. Blood samples were collected at baseline and at various time points up to 48 hours post-administration to measure serum levels of the respective vitamin K2 isoform.[1][2]

  • Consecutive Administration: Participants received a daily oral dose of 60 μg of either MK-4 or MK-7 for seven days. Serum levels of MK-4 and MK-7 were measured at the end of the seven-day period.[1][2]

• Key Findings: MK-7 was well-absorbed and showed a sustained presence in the serum. In contrast, MK-4 was not detectable in the serum after a single nutritional dose and did not lead to increased serum levels after a week of supplementation.[1][2][3]

Visualizing the Mechanism and Experimental Workflow

Caption: Vitamin K2 dependent carboxylation pathway.

Caption: Typical Clinical Trial Workflow for Comparing Vitamin K2 Isoforms.

References

• 1. Comparison of menaquinone-4 and menaquinone-7 bioavailability in healthy women - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of menaquinone-4 and menaquinone-7 bioavailability in healthy women | springermedizin.de [springermedizin.de]
• 3. researchgate.net [researchgate.net]
• 4. healthnatura.com [healthnatura.com]
• 5. qnwellness.com [qnwellness.com]
• 6. Highlighting The Substantial Body Of Evidence Confirming The Importance Of Vitamin K2 As A Cardio-Support Nutrient, And How The Right K2 Makes All The Difference - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MK4 or MK7, Which is Better for Bones? - NBI [nbihealth.com]
• 8. menaq7.com [menaq7.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Vitamin K2(5)-D7

This document provides comprehensive, step-by-step guidance for the safe handling and disposal of Vitamin K2(5)-D7, ensuring the safety of laboratory personnel and minimizing environmental impact. The following procedures are intended for researchers, scientists, and drug development professionals.

Summary of Key Safety and Disposal Information

Parameter	Recommendation	Source
Toxicity	Not classified as acutely toxic, but may cause moderate skin and eye irritation. May be harmful if inhaled or swallowed.	[1][2]
Environmental Impact	Not considered harmful to aquatic organisms, but release to the environment should be avoided.	[1]
Primary Disposal Method	Contact a licensed professional waste disposal service. Offer surplus and non-recyclable solutions to a licensed disposal company.	[1]
Spill Cleanup	For solid spills, mechanically sweep or scoop the material to avoid creating dust. For liquid spills, use an absorbent material. Collect all contaminated materials in a labeled hazardous waste container.	[1][3]
Container Disposal	Empty containers must also be disposed of properly.	[3]
Regulatory Compliance	Disposal must be done according to official Federal, State, and local environmental control regulations.	[1]

Detailed Protocol for Disposal of Vitamin K2(5)-D7

This protocol outlines the standard operating procedure for the collection and disposal of Vitamin K2(5)-D7 waste in a laboratory setting.

Personnel Protective Equipment (PPE) Required:

• Safety goggles or face shield

• Chemical-resistant gloves

• Lab coat

Procedure:

• Waste Segregation:

  • Do not mix Vitamin K2(5)-D7 waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

  • Collect all materials contaminated with Vitamin K2(5)-D7, including unused product, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, in a dedicated waste container.

• Waste Containerization:

  • Use a chemically compatible, leak-proof container with a secure lid. A wide-mouth plastic or glass container is suitable for solid waste.

  • Ensure the container is in good condition, free from cracks or defects.

• Waste Labeling:

  • Clearly label the waste container with "Hazardous Waste".

  • Include the full chemical name: "Vitamin K2(5)-D7".

  • If in a solution, state the concentration and the solvent used.

  • Indicate the date of waste accumulation.

  • Ensure the label is legible and securely attached to the container.

• Waste Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure waste accumulation area.

  • This area should be away from general laboratory traffic.

• Arranging for Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup.

  • Provide the EHS office or contractor with a complete and accurate description of the waste.

Protocol for Accidental Spill Cleanup

Immediate and appropriate action is necessary to contain and clean up a spill of Vitamin K2(5)-D7 to prevent contamination.

Materials Required:

• Absorbent pads or granules (e.g., vermiculite, sand) for liquid spills

• Dustpan and brush for solid spills

• Two pairs of chemical-resistant gloves

• Safety goggles

• Lab coat

• Designated hazardous waste container

Procedure:

• Evacuate and Secure the Area:

  • Alert personnel in the immediate vicinity of the spill.

  • If the spill is large or involves a volatile solvent, evacuate the area and contact your EHS office.

• Contain the Spill:

  • For Solid Spills: Carefully sweep or scoop the material to avoid creating dust. Place the collected material into a labeled hazardous waste container.

  • For Liquid Spills: Cover the spill with an absorbent material. Once the liquid is absorbed, scoop the material into the hazardous waste container.

• Decontaminate the Area:

  • Clean the spill area with an appropriate solvent (e.g., soap and water), and collect the cleaning materials in the hazardous waste container.

• Dispose of Cleanup Materials:

  • All materials used for cleanup, including gloves and absorbent pads, must be placed in the hazardous waste container.

  • Seal and label the container appropriately for disposal.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of Vitamin K2(5)-D7.

Disposal Workflow for Vitamin K2(5)-D7

General Guidance for Vitamin Waste

For expired or unused vitamins in a non-laboratory setting, the following options are recommended:

• Drug Take-Back Programs: The safest option is to take unwanted vitamins to a drug take-back event or a designated collection site.[4][5] Many pharmacies, hospitals, and law enforcement agencies offer this service.

• At-Home Disposal (if no take-back program is available):

  • Remove the vitamins from their original containers.

  • Mix them with an unappealing substance such as dirt, cat litter, or used coffee grounds.[4] This prevents accidental ingestion by children or animals.

  • Place the mixture in a sealed container, such as a resealable plastic bag.

  • Dispose of the sealed container in your household trash.

• Do Not Flush: Unless specifically instructed, do not flush vitamins down the toilet or drain, as this can contaminate waterways.[4][5]

By adhering to these procedures, you contribute to a safe laboratory environment and the protection of our ecosystem. Always consult your institution's specific guidelines and your local regulations for chemical waste disposal.

References

• 1. isotope.com [isotope.com]
• 2. carlroth.com [carlroth.com]
• 3. benchchem.com [benchchem.com]
• 4. How Do You Dispose of Old Vitamins? | Medical Waste Pros [medicalwastepros.com]
• 5. fullscript.com [fullscript.com]

Safeguarding Your Research: Handling and Disposal of Vitamin K2(5)-D7

This guide provides essential safety and logistical information for the handling and disposal of Vitamin K2(5)-D7 in a laboratory setting. Adherence to strict safety protocols is crucial to ensure personnel safety and environmental protection. This document offers step-by-step procedural guidance to directly address operational questions and establish safe laboratory practices.

Hazard Assessment

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when working with Vitamin K2(5)-D7. The following table summarizes the minimum recommended PPE.

PPE Category	Minimum Recommendation	Key Considerations
Eye and Face Protection	Chemical safety goggles that provide a complete seal around the eyes. A face shield should be worn over goggles if there is a splash hazard.[1][5]	To prevent eye irritation from dust or splashes.[3]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber). A fully buttoned, chemical-resistant lab coat.[1] Closed-toe shoes.	Double-gloving may be appropriate depending on the experimental procedure.[5] Nitrile gloves offer splash protection but should be changed immediately upon contact.[5]
Respiratory Protection	A NIOSH-approved respirator is necessary if handling the solid compound outside of a certified chemical fume hood where dust may be generated.[1][5]	The type of respirator will depend on the potential for exposure.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation:

• Thoroughly review the Safety Data Sheet (SDS) for Menaquinone-7 (MK-7) as a proxy.

• Conduct a risk assessment for the planned experiment.

• Ensure a properly functioning chemical fume hood is available and has been recently tested.[1]

• Locate the nearest emergency eyewash station and safety shower.[1]

• Assemble a chemical spill kit appropriate for solid hazardous materials.[1]

2. Donning PPE:

• Before handling Vitamin K2(5)-D7, put on all required PPE as detailed in the table above.

• Inspect gloves for any signs of punctures or degradation before and during use.

3. Handling and Experimentation:

• Weighing: If weighing the solid compound, perform this task within a chemical fume hood to minimize inhalation exposure.[1] Use a stable weigh boat.

• Solution Preparation: When preparing solutions, slowly add the solid Vitamin K2(5)-D7 to the solvent to prevent splashing and dust generation.[1]

• General Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1]

Emergency Procedures: Spills

In the event of a spill, immediate and appropriate action is necessary to contain and clean the affected area.

• Minor Spill (Contained within a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, carefully sweep or scoop up the solid material to avoid creating dust.[6]

  • Place the collected material into a designated, sealed, and clearly labeled hazardous waste container.[6]

  • Clean the spill area with an appropriate solvent, and place all cleaning materials into the hazardous waste container.[6]

• Major Spill:

  • Evacuate the immediate area and alert laboratory personnel and safety officers.[1]

  • Prevent the spread of the spill if it is safe to do so.

  • Follow your institution's emergency response procedures.

Disposal Plan

Proper disposal of Vitamin K2(5)-D7 and contaminated materials is essential to minimize environmental impact.

1. Waste Collection:

• All solid waste contaminated with Vitamin K2(5)-D7 (e.g., gloves, weigh boats, paper towels) must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[1][6]

2. Containerization:

• Use a chemically compatible, leak-proof container with a secure lid.[6]

• Clearly label the container with "Hazardous Waste," the full chemical name "Vitamin K2(5)-D7," and the date.[6]

3. Storage:

• Store the sealed waste container in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials.[6] Storage of chemical waste should follow the same regulations as for chemicals in general.[7]

4. Final Disposal:

• Arrange for pick-up and disposal by your institution's licensed hazardous waste management provider.

Workflow for Handling and Disposal of Vitamin K2(5)-D7

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - Quinone [cdc.gov]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Laboratory waste | Staff Portal [staff.ki.se]